A-1155463

Core Science & Biosynthesis

A-1155463: A Deep Dive into the Mechanism of a Selective BCL-XL Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of A-1155463, a potent and highly selective inhibitor of the anti-apoptotic protein B-cell lymphoma-extra large (BCL-XL). A-1155463 was identified through nuclear magnetic resonance (NMR) fragment screening and structure-based design.[1] This document details its binding affinity, cellular activity, and the downstream signaling events following its interaction with BCL-XL.

Core Mechanism of Action

Apoptosis, or programmed cell death, is a critical process for maintaining cellular homeostasis. The BCL-2 family of proteins are central regulators of the intrinsic apoptotic pathway, with a balance between pro-apoptotic (e.g., BAX, BAK, BIM) and anti-apoptotic (e.g., BCL-2, BCL-XL, MCL-1) members determining cell fate.[1] In many cancers, overexpression of anti-apoptotic proteins like BCL-XL allows malignant cells to evade apoptosis, contributing to tumor progression and chemoresistance.[1][2]

A-1155463 functions as a BH3 mimetic, meaning it mimics the action of pro-apoptotic BH3-only proteins (e.g., BIM).[3] It selectively binds with high affinity to a hydrophobic groove on the surface of BCL-XL.[1][4] This binding displaces pro-apoptotic proteins that are sequestered by BCL-XL.[5] The released pro-apoptotic effectors, BAX and BAK, are then free to oligomerize on the outer mitochondrial membrane, leading to mitochondrial outer membrane permeabilization (MOMP).[3] This event triggers the release of cytochrome c and other pro-apoptotic factors from the mitochondria into the cytoplasm, initiating a caspase cascade that culminates in apoptotic cell death.[5][6]

A-1155463's high selectivity for BCL-XL over other anti-apoptotic proteins like BCL-2 and MCL-1 is a key characteristic, minimizing off-target effects.[1][7] This selectivity is attributed to specific interactions within the BCL-XL binding pocket.[8]

Below is a diagram illustrating the signaling pathway of A-1155463-induced apoptosis.

A-1155463 signaling pathway leading to apoptosis.

Quantitative Data

The potency and selectivity of A-1155463 have been characterized through various biochemical and cellular assays. The following tables summarize the key quantitative data.

Table 1: Binding Affinity of A-1155463 to BCL-2 Family Proteins

Protein	Binding Affinity (Ki)	Fold Selectivity vs. BCL-XL
BCL-XL	<0.01 nM[5][7][9]	-
BCL-2	80 nM[9]	>1000[1][9]
BCL-W	19 nM[5][7][9]	>1000[5][7]
MCL-1	>440 nM[5][7][9]	>44000

Table 2: Cellular Activity of A-1155463 in BCL-XL-Dependent Cell Lines

Cell Line	Cell Type	EC50
Molt-4	T-cell acute lymphoblastic leukemia	70 nM[5][9]
H146	Small cell lung cancer	65 nM (in 10% human serum)[5]
mcl-1-/- MEF	Mouse embryonic fibroblasts	8 nM[1]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. While specific, step-by-step protocols are proprietary to the discovering laboratories, the general methodologies for key experiments are described below.

Competitive Binding Assay (e.g., Fluorescence Polarization)

Competitive binding assays are used to determine the binding affinity (Ki) of a test compound by measuring its ability to displace a known fluorescently labeled ligand from the target protein.

General workflow for a competitive binding assay.

A common method is a fluorescence polarization (FP) assay.[10][11] In this assay, a fluorescently labeled BH3 peptide that binds to BCL-XL is used.[10] When the labeled peptide is bound to the large BCL-XL protein, it tumbles slowly in solution, resulting in a high fluorescence polarization signal. When A-1155463 displaces the labeled peptide, the smaller, unbound peptide tumbles more rapidly, leading to a decrease in the fluorescence polarization signal. By measuring this change at various concentrations of A-1155463, a competition curve can be generated to determine the IC50, which can then be converted to the Ki value.

Cell Viability Assay (e.g., CellTiter-Glo®)

Cell viability assays are used to measure the cytotoxic effects of a compound on cancer cell lines. The CellTiter-Glo® Luminescent Cell Viability Assay is a common method that determines the number of viable cells in culture based on the quantitation of ATP, which is an indicator of metabolically active cells.[5]

General Protocol Outline:

• Cell Plating: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of A-1155463 for a specified period (e.g., 48 or 72 hours).[5]

• Reagent Addition: Add the CellTiter-Glo® reagent to each well, which lyses the cells and provides the substrate for the luciferase reaction.

• Signal Measurement: Measure the luminescent signal using a luminometer. The signal is proportional to the amount of ATP present and, therefore, the number of viable cells.

• Data Analysis: Normalize the results to untreated control cells and plot the percentage of viable cells against the log concentration of A-1155463 to determine the EC50 value.

In Vivo Efficacy and Pharmacodynamics

A-1155463 has demonstrated on-target activity in vivo.[1][12] In mouse models, administration of A-1155463 leads to a rapid and reversible reduction in platelet counts (thrombocytopenia).[1][5] This is a mechanism-based effect, as platelets are dependent on BCL-XL for their survival.[1] This on-target effect serves as a convenient biomarker for BCL-XL inhibition in vivo.[1]

In tumor xenograft models, such as with the H146 small cell lung cancer cell line, A-1155463 has been shown to inhibit tumor growth.[1][13] In some studies, A-1155463 has been used in combination with other agents, such as the BCL-2 inhibitor venetoclax, to achieve synergistic anti-tumor activity.[14]

Conclusion

A-1155463 is a highly potent and selective BCL-XL inhibitor that induces apoptosis in BCL-XL-dependent cancer cells. Its well-defined mechanism of action, characterized by high binding affinity and selectivity, makes it a valuable tool for studying BCL-XL biology and a promising lead compound for the development of novel anti-cancer therapies.[1][12] The on-target effect of thrombocytopenia, while a potential dose-limiting toxicity, also serves as a useful pharmacodynamic biomarker.[1] Further research into intermittent dosing schedules and combination therapies may help to mitigate this effect while maximizing therapeutic efficacy.[14]

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. portlandpress.com [portlandpress.com]
• 3. benchchem.com [benchchem.com]
• 4. A new assay for the discovery of Bcl-XL inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. researchgate.net [researchgate.net]
• 7. selleckchem.com [selleckchem.com]
• 8. Exploring the selectivity of inhibitor complexes with Bcl-2 and Bcl-XL: A molecular dynamics simulation approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Discovery of novel inhibitors of Bcl-xL using multiple high-throughput screening platforms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. ashpublications.org [ashpublications.org]

A-1155463: An In-Depth Technical Guide to a Selective BCL-XL Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of A-1155463, a potent and selective inhibitor of the anti-apoptotic protein B-cell lymphoma-extra large (BCL-XL). A-1155463 was discovered through a combination of nuclear magnetic resonance (NMR) fragment screening and structure-based design, emerging as a valuable tool for studying BCL-XL biology and a promising lead for further drug development.[1][2][3] This document details its mechanism of action, summarizes key quantitative data, outlines relevant experimental protocols, and provides visualizations of associated biological pathways and workflows.

Mechanism of Action

Apoptosis, or programmed cell death, is a critical process for maintaining tissue homeostasis, and its dysregulation is a hallmark of cancer. The BCL-2 family of proteins are central regulators of the intrinsic apoptotic pathway. This family includes pro-apoptotic members (e.g., BAX, BAK) and anti-apoptotic members (e.g., BCL-2, BCL-XL, MCL-1). The balance between these opposing factions determines a cell's fate.[1]

BCL-XL exerts its anti-apoptotic function by sequestering pro-apoptotic "BH3-only" proteins (e.g., BIM, BAD), preventing them from activating the effector proteins BAX and BAK. A-1155463 is a BH3 mimetic that binds with high affinity to the BH3-binding groove of BCL-XL, competitively displacing pro-apoptotic proteins.[1] This unleashes BAX and BAK, which then oligomerize in the outer mitochondrial membrane, leading to mitochondrial outer membrane permeabilization (MOMP). The subsequent release of cytochrome c and other pro-apoptotic factors into the cytoplasm activates the caspase cascade, culminating in apoptosis.[1]

A-1155463 exhibits remarkable selectivity for BCL-XL over other BCL-2 family members, particularly BCL-2. This selectivity is attributed to specific interactions within the P2 and P4 pockets of the BCL-XL binding groove.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for A-1155463.

Table 1: Binding Affinity and Selectivity of A-1155463

Target Protein	Binding Affinity (Ki)	Selectivity vs. BCL-XL
BCL-XL	<0.01 nM	-
BCL-2	80 nM	>1000-fold
BCL-W	19 nM	>1900-fold
MCL-1	>440 nM	>44000-fold

Data sourced from multiple references.[1]

Table 2: In Vitro Cellular Activity of A-1155463

Cell Line	Description	EC50
Molt-4	Human T-cell acute lymphoblastic leukemia (BCL-XL dependent)	70 nM
H146	Human small cell lung cancer (BCL-XL dependent)	Not explicitly stated, but activity is implied to be in the nanomolar range
RS4;11	Human B-cell acute lymphoblastic leukemia (BCL-2 dependent)	>5 µM

Data sourced from multiple references.

Table 3: In Vivo Efficacy of A-1155463 in an H146 Xenograft Model

Animal Model	Treatment	Dosing Schedule	Maximum Tumor Growth Inhibition
SCID-Beige mice with H146 xenografts	A-1155463 (5 mg/kg, intraperitoneal)	Daily for 14 days	44%

Data sourced from multiple references.[1]

Table 4: Pharmacokinetic Properties of A-1155463 in SCID-Beige Mice

Parameter	Value
Dose	5 mg/kg, intraperitoneal
Cmax	1.8 µM
Tmax	2 hours
AUC	9.19 µM·h
C12h	0.18 µM

Data sourced from multiple references.[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the research of A-1155463. These protocols are based on established techniques and information available in the primary literature.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay for Binding Affinity

This assay is used to determine the binding affinity of A-1155463 to BCL-XL and other BCL-2 family proteins.

Materials:

• Recombinant human BCL-XL, BCL-2, BCL-W, and MCL-1 proteins (His-tagged)

• Biotinylated BIM BH3 peptide

• Terbium-conjugated anti-His antibody (donor fluorophore)

• Streptavidin-conjugated dye (acceptor fluorophore)

• Assay buffer (e.g., 50 mM Tris pH 7.5, 150 mM NaCl, 0.05% Tween-20)

• A-1155463 and other test compounds

• 384-well assay plates

• TR-FRET-compatible plate reader

Procedure:

• Prepare serial dilutions of A-1155463 in assay buffer.

• In a 384-well plate, add the recombinant BCL-2 family protein, biotinylated BIM BH3 peptide, and the test compound.

• Incubate at room temperature for a specified period (e.g., 60 minutes) to allow for binding equilibrium.

• Add a mixture of Terbium-conjugated anti-His antibody and streptavidin-conjugated dye to each well.

• Incubate for another period (e.g., 30 minutes) at room temperature, protected from light.

• Measure the TR-FRET signal using a plate reader with an excitation wavelength of ~340 nm and emission wavelengths of ~620 nm (Terbium) and ~665 nm (acceptor dye).

• The ratio of the acceptor to donor emission is calculated. A decrease in this ratio indicates displacement of the BIM peptide by the inhibitor.

• The Ki values are determined by fitting the data to a competitive binding model.

Cell Viability Assay (e.g., MTS or MTT Assay)

This assay is used to determine the cytotoxic effect of A-1155463 on cancer cell lines.

Materials:

• BCL-XL-dependent (e.g., Molt-4, H146) and BCL-2-dependent (e.g., RS4;11) cell lines

• Complete cell culture medium

• A-1155463

• MTS or MTT reagent

• 96-well cell culture plates

• Spectrophotometer

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight (for adherent cells).

• Treat the cells with a serial dilution of A-1155463 for a specified period (e.g., 72 hours).

• Add MTS or MTT reagent to each well and incubate for 1-4 hours at 37°C.

• If using MTT, add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at the appropriate wavelength (e.g., ~490 nm for MTS, ~570 nm for MTT) using a spectrophotometer.

• The absorbance is proportional to the number of viable cells.

• Calculate the EC50 value, the concentration of the compound that causes a 50% reduction in cell viability.

In Vivo Xenograft Tumor Model

This model is used to evaluate the anti-tumor efficacy of A-1155463 in a living organism.

Materials:

• Immunocompromised mice (e.g., SCID-Beige)

• H146 small cell lung cancer cells

• A-1155463

• Vehicle solution (e.g., 5% DMSO, 10% Ethanol, 20% Cremophor ELP, 65% D5W)

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject H146 cells into the flank of the mice.

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and control groups.

• Administer A-1155463 (e.g., 5 mg/kg) or vehicle to the respective groups via intraperitoneal injection daily for a set period (e.g., 14 days).

• Measure the tumor dimensions with calipers every few days and calculate the tumor volume.

• Monitor the body weight and overall health of the mice throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis if desired.

• Compare the tumor growth between the treated and control groups to determine the efficacy of the compound.

Mandatory Visualizations

BCL-XL Mediated Apoptosis Signaling Pathway

Caption: BCL-XL signaling and the mechanism of A-1155463.

Logical Evolution of A-1155463

Caption: The logical progression of A-1155463's discovery.

General Experimental Workflow for Inhibitor Evaluation

Caption: A general workflow for evaluating a BCL-XL inhibitor.

References

• 1. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

A-1155463: A Deep Dive into the Structure-Activity Relationship of a Potent and Selective Bcl-xL Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) for A-1155463, a highly potent and selective inhibitor of the anti-apoptotic protein B-cell lymphoma-extra large (Bcl-xL). A-1155463 emerged from a fragment-based drug discovery approach, leveraging nuclear magnetic resonance (NMR) screening and structure-based design to achieve picomolar binding affinity and significant selectivity over other Bcl-2 family members.[1][2][3] This document details the quantitative SAR data, experimental methodologies, and key signaling pathway interactions, offering valuable insights for researchers in oncology and medicinal chemistry.

Quantitative Structure-Activity Relationship (SAR) Data

The development of A-1155463 involved systematic modifications to a lead compound to optimize its binding affinity for Bcl-xL and its cellular activity. The following tables summarize the key quantitative data from these SAR studies.

Table 1: SAR of Fragment-Linked Analogues

Compound	Linker	Bcl-xL Ki (nM)
WEHI-539	Hydrazone	0.028
13	Pyrazolopyrimidine	0.03
14	Pyrazolopyrimidine	0.02
15 (Alkyne Lead)	Alkyne	0.02

This table is adapted from the discovery publication of A-1155463 and showcases the initial exploration of different linkers to replace the labile hydrazone in WEHI-539. The alkyne linker in compound 15 was identified as a promising lead due to its potent Bcl-xL inhibition and more favorable synthetic accessibility.[1]

Table 2: Biological Activity of Halogenated Alkyne Analogues

Compound	Halogen Position	Bcl-xL Ki (nM)	Bcl-xL 1% HS Ki (nM)	Bcl-2 Ki (nM)	H146 10% HS EC50 (μM)
15	None	0.02	0.28	60	0.60
16	2-Cl	0.04	0.41	280	0.18
17 (A-1155463)	2-F	<0.01	0.10	80	0.065
18	3-F	0.01	1.12	88	0.051
19	2-F, 5-F	0.03	0.33	90	0.126

This table highlights the critical role of halogenation on the 4-alkynyl phenoxy moiety in enhancing cellular activity. The 2-fluoro substitution in A-1155463 (compound 17) resulted in a significant boost in cell-killing activity in the Bcl-xL-dependent H146 small cell lung cancer cell line, while maintaining high binding affinity and selectivity against Bcl-2.[1]

Table 3: Selectivity Profile of A-1155463

Protein	Ki (nM)	Selectivity vs. Bcl-xL
Bcl-xL	<0.01	-
Bcl-2	80	>8000-fold
Bcl-w	19	>1900-fold
Mcl-1	>440	>44000-fold

This table demonstrates the remarkable selectivity of A-1155463 for Bcl-xL over other key anti-apoptotic Bcl-2 family members. This high selectivity is crucial for minimizing off-target effects and is a key attribute of A-1155463 as a chemical probe for studying Bcl-xL biology.[1][4]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the SAR studies of A-1155463.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Binding Assay

This assay was utilized to determine the binding affinity (Ki) of the compounds for the Bcl-2 family proteins.

Workflow:

Caption: Workflow for the TR-FRET binding assay.

Methodology:

• Recombinant His-tagged Bcl-2 family proteins were incubated with a biotinylated Bak BH3 peptide, a europium-labeled anti-His antibody, and streptavidin-allophycocyanin (SA-APC) in an assay buffer.

• Test compounds were added at varying concentrations to assess their ability to disrupt the protein-peptide interaction.

• Following incubation, the reaction was excited at 340 nm, and emissions were measured at 620 nm (Europium) and 665 nm (APC).

• The ratio of the emission at 665 nm to 620 nm was calculated to determine the degree of FRET.

• IC50 values were determined from the dose-response curves, and these were subsequently converted to Ki values using the Cheng-Prusoff equation.

Cell-Based Apoptosis Assay

The efficacy of the compounds in inducing apoptosis in cancer cell lines was assessed using a cytotoxicity assay.

Workflow:

References

• 1. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. selleckchem.com [selleckchem.com]

A-1155463: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of A-1155463, a potent and selective inhibitor of B-cell lymphoma-extra-large (Bcl-xL). A-1155463 serves as a critical research tool for investigating the role of Bcl-xL in apoptosis and its potential as a therapeutic target in oncology and other fields. This document outlines its mechanism of action, summarizes key quantitative data, provides detailed experimental protocols, and visualizes relevant biological pathways and workflows.

Core Concepts: Mechanism of Action

A-1155463 is a small molecule inhibitor that was discovered through nuclear magnetic resonance (NMR) fragment screening and structure-based design.[1] It functions as a BH3 mimetic, binding with high affinity to the BH3-binding groove of the anti-apoptotic protein Bcl-xL.[1] This action displaces pro-apoptotic proteins, such as Bim, from Bcl-xL, freeing them to activate the mitochondrial apoptosis pathway. The subsequent activation of Bax and Bak leads to mitochondrial outer membrane permeabilization (MOMP), the release of cytochrome c, and the activation of caspases, ultimately resulting in programmed cell death.[1][2] A-1155463 exhibits high selectivity for Bcl-xL over other Bcl-2 family members like Bcl-2 and Mcl-1, making it a valuable tool for studying Bcl-xL-specific functions.[1]

Data Presentation

The following tables summarize the quantitative data regarding the binding affinity and cellular activity of A-1155463.

Table 1: Binding Affinity of A-1155463 to Bcl-2 Family Proteins

Protein	Binding Affinity (Ki)
Bcl-xL	<0.01 nM
Bcl-2	74 nM
Bcl-w	8 nM
Mcl-1	>444 nM

Data sourced from Chemietek.[3]

Table 2: Cellular Activity of A-1155463 in Cancer Cell Lines

Cell Line	Cancer Type	EC50
Molt-4	Acute Lymphoblastic Leukemia	70 nM[2][4]
H146	Small Cell Lung Cancer	Potent activity reported[1]
RS4;11	Acute Lymphoblastic Leukemia (Bcl-2 dependent)	>5 µM
Multiple Colorectal Cancer Lines	Colorectal Cancer	EC50 values ≤0.5 μM in over half of the lines tested

Data compiled from multiple sources.[1][2][4]

Signaling Pathway

The following diagram illustrates the mechanism of action of A-1155463 within the intrinsic apoptosis pathway.

Caption: Mechanism of A-1155463-induced apoptosis.

Experimental Protocols

This section provides detailed methodologies for key experiments involving A-1155463.

In Vitro Cell Viability Assay

This protocol is adapted from studies evaluating the effect of A-1155463 on cancer cell lines.

Objective: To determine the half-maximal effective concentration (EC50) of A-1155463 in a Bcl-xL-dependent cell line (e.g., Molt-4).

Materials:

• Bcl-xL-dependent cell line (e.g., Molt-4)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• A-1155463

• DMSO (for stock solution)

• 96-well clear-bottom cell culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding:

  • Culture Molt-4 cells to 70-80% confluency.

  • Harvest cells and perform a cell count.

  • Seed 5,000 cells in 100 µL of complete culture medium per well in a 96-well plate.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours.

• Compound Treatment:

  • Prepare a 10 mM stock solution of A-1155463 in DMSO.

  • Perform serial dilutions of the A-1155463 stock solution in complete culture medium to achieve final concentrations ranging from 0.1 nM to 10 µM.

  • Add 100 µL of the diluted A-1155463 solutions to the appropriate wells. Include a vehicle control (DMSO) and a no-treatment control.

  • Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Viability Measurement:

  • Equilibrate the CellTiter-Glo® reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Normalize the luminescence readings to the vehicle control.

  • Plot the normalized data against the logarithm of the A-1155463 concentration.

  • Calculate the EC50 value using a non-linear regression curve fit.

Caption: In Vitro Cell Viability Assay Workflow.

In Vivo Xenograft Study in Mice

This protocol is based on studies evaluating the in vivo efficacy of A-1155463 in a small cell lung cancer xenograft model.[1]

Objective: To assess the anti-tumor activity of A-1155463 in a mouse xenograft model using the H146 small cell lung cancer cell line.

Materials:

• Female SCID-Beige mice (6-8 weeks old)

• H146 small cell lung cancer cells

• Matrigel

• A-1155463

• Vehicle solution (e.g., 5% DMSO, 10% Ethanol, 20% Cremophor ELP, 65% D5W)

• Calipers

• Sterile syringes and needles

Procedure:

• Cell Implantation:

  • Harvest H146 cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 10 x 106 cells per 100 µL.

  • Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice for tumor growth.

  • Measure tumor volume twice weekly using calipers (Volume = 0.5 x length x width2).

  • Randomize mice into treatment and control groups when tumors reach an average volume of 150-200 mm3.

• Compound Administration:

  • Prepare A-1155463 in the vehicle solution at the desired concentration (e.g., 5 mg/kg).

  • Administer A-1155463 to the treatment group via intraperitoneal (IP) injection daily for 14 days.[1]

  • Administer an equal volume of the vehicle solution to the control group.

• Efficacy Assessment:

  • Continue to monitor tumor volume and body weight of the mice throughout the study.

  • At the end of the treatment period, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology).

• Data Analysis:

  • Plot the mean tumor volume over time for both treatment and control groups.

  • Calculate the tumor growth inhibition (TGI) for the A-1155463-treated group compared to the control group.

Caption: In Vivo Xenograft Study Workflow.

Platelet Count Monitoring in Mice

This protocol is essential for assessing the on-target toxicity of A-1155463, as Bcl-xL is crucial for platelet survival.[1]

Objective: To measure the effect of A-1155463 on platelet counts in mice.

Materials:

• SCID-Beige mice

• A-1155463

• Vehicle solution

• EDTA-coated microvettes for blood collection

• Automated hematology analyzer

Procedure:

• Baseline Measurement:

  • Collect a small volume of blood (e.g., 20-50 µL) from the tail vein or retro-orbital sinus of each mouse into an EDTA-coated microvette.

  • Determine the baseline platelet count using an automated hematology analyzer.

• Compound Administration:

  • Administer a single dose of A-1155463 (e.g., 5 mg/kg, IP) or vehicle to the mice.[1]

• Time-Course Measurement:

  • Collect blood samples at various time points post-administration (e.g., 6, 24, 48, and 72 hours).[1]

  • Measure the platelet count for each sample using the hematology analyzer.

• Data Analysis:

  • Plot the mean platelet count over time for both the A-1155463-treated and vehicle-treated groups.

  • Express the platelet count as a percentage of the baseline measurement to visualize the nadir and recovery.

Caption: Platelet Count Monitoring Workflow.

Conclusion

A-1155463 is a powerful and selective tool for interrogating the function of Bcl-xL in biological systems. Its high potency and selectivity make it an invaluable reagent for in vitro and in vivo studies aimed at understanding the role of Bcl-xL in cell survival and disease. The protocols and data presented in this guide are intended to facilitate the effective use of A-1155463 in research and drug development. Researchers should always adhere to appropriate safety and ethical guidelines when conducting experiments with this compound.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. New agents that target senescent cells: the flavone, fisetin, and the BCL-XL inhibitors, A1331852 and A1155463 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

A-1155463 Target Validation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the target validation studies for A-1155463, a potent and selective inhibitor of the anti-apoptotic protein B-cell lymphoma-extra large (BCL-XL). A-1155463 was discovered through a combination of nuclear magnetic resonance (NMR) fragment screening and structure-based design.[1][2][3] This document details the quantitative data supporting its selectivity and potency, outlines the key experimental protocols used in its validation, and visualizes the associated biological pathways and experimental workflows.

Executive Summary

A-1155463 is a high-affinity BCL-XL inhibitor that demonstrates significant selectivity over other BCL-2 family members.[1][4] It effectively induces apoptosis in BCL-XL-dependent cell lines and has shown in vivo efficacy in preclinical tumor models.[1][2][3] The primary on-target effect observed in vivo is a reversible thrombocytopenia, consistent with the known role of BCL-XL in platelet survival.[1][2] This molecule serves as a valuable chemical probe for studying BCL-XL biology and as a promising lead compound for the development of novel anticancer therapies.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative data from biochemical and cellular assays, as well as in vivo studies, demonstrating the potency, selectivity, and activity of A-1155463.

Table 1: Biochemical Binding Affinity of A-1155463 for BCL-2 Family Proteins

Target Protein	Binding Affinity (Ki)	Selectivity vs. BCL-XL
BCL-XL	<0.01 nM[5]	-
BCL-2	>1 µM (>1000-fold weaker)[1][5][6]	>100,000-fold
BCL-W	19 nM[1][5][6]	>1900-fold
MCL-1	>440 nM[1][5][6]	>44,000-fold

Table 2: Cellular Activity of A-1155463 in BCL-XL-Dependent and -Independent Cell Lines

Cell Line	BCL-2 Family Dependence	EC50
Molt-4	BCL-XL	70 nM[7]
H146 (SCLC)	BCL-XL	~100 nM (inferred)[1][8]
EOL1	-	2.25 µM[7]
GDM-1	-	1.17 µM[7]
RS4;11	BCL-2	>5 µM[6]

Table 3: In Vivo Pharmacodynamics and Efficacy of A-1155463

Animal Model	Dosing	Key Findings
Non-tumor bearing SCID-Beige mice	Single 5 mg/kg IP dose	Rapid and reversible reduction in platelet counts, returning to normal within 72 hours.[1][6]
H146 SCLC xenograft in SCID-Beige mice	5 mg/kg IP daily for 14 days	Statistically significant tumor growth inhibition (44% maximum).[1][6]
Mantle Cell Lymphoma (MCL) xenografts	10 mg/kg/day IP (in combination with Venetoclax)	Limited single-agent activity, but significant synergistic anti-lymphoma activity when combined with Venetoclax.[9]

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the mechanism of action of A-1155463 and a typical workflow for its target validation.

Caption: A-1155463 inhibits BCL-XL, releasing the pro-apoptotic proteins BAX/BAK, leading to apoptosis.

References

• 1. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. portlandpress.com [portlandpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. ashpublications.org [ashpublications.org]

A-1155463 Versus Other BH3 Mimetics: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of A-1155463, a potent and selective BCL-XL inhibitor, with other notable BH3 mimetics. The document delves into their mechanisms of action, binding affinities, cellular activities, and the experimental protocols used for their evaluation.

Introduction to BH3 Mimetics and the BCL-2 Family

Apoptosis, or programmed cell death, is a critical process for maintaining tissue homeostasis. The B-cell lymphoma 2 (BCL-2) family of proteins are central regulators of the intrinsic apoptotic pathway. This family includes pro-survival proteins (BCL-2, BCL-XL, BCL-w, MCL-1, and BFL-1/A1) and pro-apoptotic proteins, which are further divided into the effector proteins (BAX and BAK) and the BH3-only proteins (e.g., BIM, PUMA, BAD, NOXA). In many cancers, the overexpression of pro-survival BCL-2 proteins allows malignant cells to evade apoptosis, contributing to tumor progression and resistance to therapy[1][2].

BH3 mimetics are a class of small molecules designed to mimic the function of BH3-only proteins. They bind to the hydrophobic groove of pro-survival BCL-2 family members, thereby displacing pro-apoptotic proteins and triggering the apoptotic cascade[1][3]. The specificity of these mimetics for different BCL-2 family members determines their therapeutic window and side-effect profile.

A-1155463: A Selective BCL-XL Inhibitor

A-1155463 is a highly potent and selective small-molecule inhibitor of BCL-XL, developed through nuclear magnetic resonance (NMR) fragment screening and structure-based design. It exhibits picomolar binding affinity for BCL-XL and demonstrates substantial selectivity over other BCL-2 family members, making it a valuable tool for studying BCL-XL-dependent processes and a potential therapeutic agent[4][5].

Mechanism of Action

A-1155463 selectively binds to the BH3-binding groove of BCL-XL, disrupting its interaction with pro-apoptotic proteins like BIM, BAX, and BAK. This frees the pro-apoptotic effectors to oligomerize at the mitochondrial outer membrane, leading to mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase activation, culminating in apoptosis[6][7].

Key Features

• High Potency: Exhibits sub-nanomolar binding affinity for BCL-XL[6].

• High Selectivity: Shows greater than 1000-fold selectivity for BCL-XL over BCL-2 and MCL-1[6].

• On-Target Toxicity: A known side effect of potent BCL-XL inhibition is on-target, mechanism-based thrombocytopenia (low platelet count), as platelets are dependent on BCL-XL for their survival[8][9][10]. This effect is typically reversible.

Comparative Analysis of BH3 Mimetics

The therapeutic application of BH3 mimetics is largely dictated by their selectivity profile. A comparison of A-1155463 with other key BH3 mimetics highlights the diverse strategies for targeting the BCL-2 family.

Binding Affinities and Selectivity

The following table summarizes the binding affinities (Ki, nM) of A-1155463 and other prominent BH3 mimetics against key BCL-2 family proteins. Lower Ki values indicate higher binding affinity.

Compound	BCL-XL (Ki, nM)	BCL-2 (Ki, nM)	BCL-w (Ki, nM)	MCL-1 (Ki, nM)	Selectivity Profile
A-1155463	<0.01[6]	80[6]	19[6]	>440[6]	BCL-XL Selective
Navitoclax (ABT-263)	≤0.5[11]	≤1[11]	≤1[11]	Weak	BCL-2/BCL-XL/BCL-w
Venetoclax (ABT-199)	>4000	<0.01	>4000	Weak	BCL-2 Selective
A-1331852	<0.01[1]	6[1]	4[1]	142[1]	BCL-XL Selective
WEHI-539	1.1 (IC50)[12]	>550 (Kd)[13]	>550 (Kd)[13]	>550 (Kd)[13]	BCL-XL Selective

Cellular Activity

The efficacy of BH3 mimetics is often evaluated in cell lines with known dependencies on specific BCL-2 family members. The half-maximal effective concentration (EC50) is a measure of the drug's potency in a cellular context.

Compound	Cell Line	BCL-2 Family Dependence	EC50 (nM)
A-1155463	Molt-4	BCL-XL	70[6]
H146	BCL-XL	~100
Navitoclax (ABT-263)	Various	BCL-2/BCL-XL	Varies
Venetoclax (ABT-199)	RS4;11	BCL-2	<10
A-1331852	Molt-4	BCL-XL	6[14]
NCI-H847	BCL-XL	3[15]
NCI-H1417	BCL-XL	7[15]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of BH3 mimetics.

Competitive Binding Assay (e.g., TR-FRET)

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are commonly used to determine the binding affinity of BH3 mimetics.

Principle: This assay measures the disruption of an interaction between a fluorescently labeled BH3 peptide (e.g., from BIM) and a tagged BCL-2 family protein (e.g., His-tagged BCL-XL) by a competing BH3 mimetic. When the labeled peptide and tagged protein are in close proximity, FRET occurs. The addition of a competing BH3 mimetic displaces the labeled peptide, leading to a decrease in the FRET signal.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of recombinant His-tagged BCL-XL protein.

  • Prepare a stock solution of a biotinylated BIM BH3 peptide.

  • Prepare stock solutions of a terbium-labeled anti-His antibody (donor) and a dye-labeled streptavidin (acceptor).

  • Prepare serial dilutions of the test compound (e.g., A-1155463).

• Assay Procedure:

  • In a 384-well plate, add the test compound at various concentrations.

  • Add a pre-mixed solution of His-tagged BCL-XL and biotinylated BIM BH3 peptide.

  • Add the terbium-labeled anti-His antibody and dye-labeled streptavidin.

  • Incubate the plate for a specified time (e.g., 1-2 hours) at room temperature, protected from light.

• Data Acquisition:

  • Measure the TR-FRET signal using a plate reader with appropriate excitation and emission wavelengths.

• Data Analysis:

  • Calculate the ratio of the acceptor and donor emission signals.

  • Plot the signal ratio against the inhibitor concentration and fit the data to a suitable model to determine the IC50, from which the Ki can be calculated.

Co-Immunoprecipitation (Co-IP)

Co-IP is used to study protein-protein interactions and can demonstrate the ability of a BH3 mimetic to disrupt these interactions within a cellular context.

Principle: An antibody specific to a target protein (e.g., BCL-XL) is used to pull down the protein from a cell lysate. Interacting proteins (e.g., BIM, BAX) are co-precipitated. The effect of a BH3 mimetic on this interaction can be assessed by treating the cells or lysate with the compound.

Protocol:

• Cell Culture and Lysis:

  • Culture cells to an appropriate density.

  • Treat cells with the BH3 mimetic or vehicle control for a specified time.

  • Harvest and wash the cells with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation.

• Immunoprecipitation:

  • Pre-clear the lysate with protein A/G beads.

  • Incubate the pre-cleared lysate with a primary antibody against the target protein (e.g., anti-BCL-XL) or an isotype control IgG.

  • Add protein A/G beads to capture the antibody-protein complexes.

• Washing and Elution:

  • Wash the beads multiple times with lysis buffer to remove non-specific binding.

  • Elute the protein complexes from the beads using an elution buffer or by boiling in SDS-PAGE sample buffer.

• Analysis:

  • Analyze the eluted proteins by Western blotting using antibodies against the target protein and its expected interaction partners. A decrease in the co-precipitated protein in the drug-treated sample indicates disruption of the interaction.

Cell Viability and Apoptosis Assay (Annexin V/PI Staining)

This assay is used to quantify the percentage of live, apoptotic, and necrotic cells after treatment with a BH3 mimetic.

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be fluorescently labeled to detect apoptotic cells. Propidium iodide (PI) is a fluorescent DNA intercalator that is excluded from live and early apoptotic cells with intact membranes but can enter late apoptotic and necrotic cells.

Protocol:

• Cell Culture and Treatment:

  • Seed cells in a multi-well plate and allow them to attach (for adherent cells).

  • Treat the cells with various concentrations of the BH3 mimetic for a specified time. Include untreated and vehicle-treated controls.

• Cell Harvesting and Staining:

  • Harvest the cells (including any floating cells for adherent cultures).

  • Wash the cells with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add fluorescently labeled Annexin V (e.g., FITC-conjugated) and PI to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Annexin V-negative/PI-negative cells are live.

  • Annexin V-positive/PI-negative cells are in early apoptosis.

  • Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways and experimental workflows relevant to the study of BH3 mimetics.

Caption: BCL-2 family signaling pathway and the action of BH3 mimetics.

Caption: Experimental workflow for Co-Immunoprecipitation.

Caption: Experimental workflow for Annexin V/PI Apoptosis Assay.

Conclusion

A-1155463 is a powerful and highly selective tool for investigating the role of BCL-XL in health and disease. Its distinct selectivity profile, when compared to broader spectrum inhibitors like Navitoclax and highly specific inhibitors of other family members like Venetoclax, provides researchers with a crucial means to dissect the specific contributions of BCL-XL to cancer cell survival. The on-target toxicity of thrombocytopenia remains a clinical challenge for BCL-XL inhibitors, highlighting the importance of developing strategies to mitigate this effect, such as intermittent dosing schedules or combination therapies that allow for lower doses. The continued study of A-1155463 and related compounds will undoubtedly advance our understanding of apoptosis and contribute to the development of more effective and personalized cancer therapies.

References

• 1. selleckchem.com [selleckchem.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. Safety and efficacy of navitoclax, a BCL-2 and BCL-XL inhibitor, in patients with relapsed or refractory lymphoid malignancies: results from a phase 2a study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bcl-xL-inhibitory BH3 mimetics can induce a transient thrombocytopathy that undermines the hemostatic function of platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bcl-xL, platelets and megakaryopoiesis - Inserm Unit 1034 [u1034.bordeaux.inserm.fr]
• 10. researchgate.net [researchgate.net]
• 11. bosterbio.com [bosterbio.com]
• 12. selleckchem.com [selleckchem.com]
• 13. Probe WEHI-539 | Chemical Probes Portal [chemicalprobes.org]
• 14. Discovery of A-1331852, a First-in-Class, Potent, and Orally-Bioavailable BCL-XL Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]

A-1155463: A Preclinical In-Depth Analysis in Oncology

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

A-1155463 is a potent and highly selective small-molecule inhibitor of B-cell lymphoma-extra large (BCL-XL), a key anti-apoptotic protein frequently overexpressed in various cancers. This document provides a comprehensive technical overview of A-1155463, summarizing its mechanism of action, preclinical efficacy in diverse cancer models, and detailed experimental protocols. The information presented herein is intended to serve as a valuable resource for researchers and drug development professionals investigating the therapeutic potential of targeting BCL-XL in oncology.

Core Mechanism of Action

A-1155463 functions as a BH3 mimetic, specifically targeting the BH3-binding groove of the BCL-XL protein. By occupying this groove, A-1155463 disrupts the interaction between BCL-XL and pro-apoptotic BH3-only proteins, such as BIM. This disruption liberates pro-apoptotic effector proteins like BAX and BAK, which can then oligomerize at the mitochondrial outer membrane, leading to mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase activation, culminating in apoptosis.[1][2] A-1155463 exhibits high selectivity for BCL-XL over other anti-apoptotic proteins like BCL-2 and MCL-1, making it a valuable tool for studying BCL-XL-dependent cancers.[1]

Efficacy in Different Cancer Types

A-1155463 has demonstrated significant preclinical activity across a range of hematological malignancies and solid tumors. Its efficacy is most pronounced in cancer cells that are dependent on BCL-XL for survival.

Hematological Malignancies

In hematological cancers, particularly those that have developed resistance to the BCL-2 inhibitor venetoclax (B612062), A-1155463 has shown considerable promise. Upregulation of BCL-XL is a known mechanism of resistance to venetoclax.

A-1155463 has been investigated in AML, especially in subtypes with erythroid and megakaryoblastic differentiation, which show a dependency on BCL-XL.

Cell Line	A-1155463 EC50	Notes
MOLT-4 (ALL)	70 nM	BCL-XL-dependent cell line.
RS4;11 (ALL)	> 5 µM	BCL-2-dependent cell line, used as a negative control for A-1155463 selectivity.

Table 1: In vitro efficacy of A-1155463 in leukemia cell lines.

In mantle cell lymphoma (MCL), the combination of venetoclax and A-1155463 has been shown to be synthetically lethal, even in venetoclax-resistant models. This is attributed to the upregulation of BCL-XL in resistant tumors.[3]

Solid Tumors

Overexpression of BCL-XL is also a feature of several solid tumors, contributing to therapeutic resistance.

In small cell lung cancer (SCLC), the BCL-XL-dependent cell line H146 is sensitive to A-1155463.

Cancer Type	Cell Line	A-1155463 EC50
Small Cell Lung Cancer	H146	~80 nM

Table 2: In vitro efficacy of A-1155463 in a lung cancer cell line.

In an in vivo xenograft model using H146 cells, A-1155463 demonstrated statistically significant tumor growth inhibition.[1]

Animal Model	Dosing Regimen	Tumor Growth Inhibition
SCID-Beige mice with H146 xenografts	5 mg/kg, intraperitoneal, daily for 14 days	44% (maximum)

Table 3: In vivo efficacy of A-1155463 in a small cell lung cancer model.[1]

A subset of colorectal cancer cell lines that are dependent on BCL-XL for survival are sensitive to A-1155463.

Signaling Pathways

The primary signaling pathway modulated by A-1155463 is the intrinsic apoptosis pathway.

Caption: Mechanism of A-1155463-induced apoptosis.

In cancer cells resistant to venetoclax due to BCL-XL upregulation, a combination therapy approach can be highly effective.

Caption: Venetoclax and A-1155463 combination signaling.

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below.

Cell Viability Assay (CellTiter-Glo®)

This protocol is adapted from methodologies used to assess the cytotoxic effects of A-1155463.

• Cell Seeding: Seed cancer cell lines in opaque-walled 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of appropriate growth medium.

• Compound Treatment: After 24 hours, treat cells with a serial dilution of A-1155463 (e.g., 0.1 nM to 10 µM). Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Assay Procedure:

  • Equilibrate the plate and CellTiter-Glo® reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix contents for 2 minutes on an orbital shaker to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control and calculate EC50 values using a non-linear regression curve fit.

Caption: Workflow for a cell viability assay.

In Vivo Xenograft Study

This protocol outlines a general procedure for evaluating the in vivo efficacy of A-1155463 in a subcutaneous xenograft model.

• Cell Preparation: Harvest cancer cells (e.g., H146) during the exponential growth phase. Resuspend cells in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 1 x 10^7 cells/mL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the flank of female SCID-Beige mice.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers (Volume = 0.5 x Length x Width^2).

• Treatment Initiation: When tumors reach a mean volume of approximately 150-200 mm³, randomize mice into treatment and control groups.

• Drug Administration:

  • Treatment Group: Administer A-1155463 at the desired dose (e.g., 5 mg/kg) via intraperitoneal injection daily. The vehicle can be a solution of 5% DMSO, 10% ethanol, 30% PEG 400, and 55% saline.[1]

  • Control Group: Administer an equivalent volume of the vehicle.

• Efficacy Evaluation: Monitor tumor volume and body weight regularly throughout the study.

• Endpoint: Euthanize mice when tumors reach a predetermined size or at the end of the study period.

• Data Analysis: Compare tumor growth between the treatment and control groups to determine the percentage of tumor growth inhibition.

References

• 1. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. ashpublications.org [ashpublications.org]

Protocols & Analytical Methods

A-1155463: A Potent and Selective BCL-XL Inhibitor for Cell Culture Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

A-1155463 is a highly potent and selective small molecule inhibitor of the anti-apoptotic protein B-cell lymphoma-extra large (BCL-XL).[1][2] Dysregulation of apoptosis is a hallmark of cancer, and the overexpression of BCL-XL has been implicated in the survival and resistance to therapy of various tumor types. A-1155463 serves as a valuable chemical probe for investigating the role of BCL-XL in cell survival and for evaluating its potential as a therapeutic target.[3] This document provides detailed protocols for the use of A-1155463 in cell culture experiments, including methods for assessing cell viability, apoptosis, and target engagement.

Mechanism of Action

A-1155463 binds to the BH3-binding groove of BCL-XL with high affinity, disrupting the interaction between BCL-XL and pro-apoptotic proteins such as BIM, BAK, and BAX.[2][3] This disruption liberates pro-apoptotic proteins, leading to the activation of the intrinsic apoptotic pathway, characterized by mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase activation.[2] A-1155463 exhibits high selectivity for BCL-XL over other BCL-2 family members like BCL-2 and MCL-1, making it a precise tool for studying BCL-XL-dependent processes.[2][4]

Data Presentation

The following tables summarize the in vitro activity of A-1155463 in various cancer cell lines.

Table 1: In Vitro Potency of A-1155463

Parameter	Value	Reference
BCL-XL Binding Affinity (Ki)	<0.01 nM	[2]
BCL-2 Binding Affinity (Ki)	>1000-fold weaker than BCL-XL	[3]
BCL-W Binding Affinity (Ki)	19 nM	[3]
MCL-1 Binding Affinity (Ki)	>440 nM	[3]

Table 2: Cellular Activity of A-1155463 in Various Cancer Cell Lines

Cell Line	Cancer Type	EC50 (nM)	Reference
Molt-4	Acute Lymphoblastic Leukemia	70	[1][2]
H146	Small Cell Lung Cancer	65	[2]
NCI-H1836	-	15	[1]
LS1034	Colorectal Cancer	≤500	[4]
SW1417	Colorectal Cancer	≤500	[4]
H28	Mesothelioma	-	[5]
H2452	Mesothelioma	-	[5]
A375	Melanoma	-
Hs294T	Melanoma	-
GEO	Colorectal Cancer (Resistant)	>500	[6]
RKO	Colorectal Cancer (Resistant)	>500	[6]

Signaling Pathway

The following diagram illustrates the mechanism of action of A-1155463 in inducing apoptosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Genomic analysis and selective small molecule inhibition identifies BCL-XL as a critical survival factor in a subset of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Co-Targeting BCL-xL with MCL-1 Induces Lethal Mitochondrial Dysfunction in Diffuse Mesothelioma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for A-1155463 In Vivo Dosing in Mouse Models

Audience: Researchers, scientists, and drug development professionals.

Introduction:

A-1155463 is a highly potent and selective small-molecule inhibitor of B-cell lymphoma-extra large (BCL-XL), a key anti-apoptotic protein.[1][2][3] Overexpression of BCL-XL has been implicated in the survival of various cancer cells and resistance to chemotherapy.[1][4] A-1155463 induces apoptosis in BCL-XL-dependent tumor cells and has been evaluated in preclinical mouse models, demonstrating on-target activity and anti-tumor efficacy.[1][3][5] A notable on-target effect of BCL-XL inhibition is a transient and reversible thrombocytopenia (a decrease in platelet count), which can be used as a pharmacodynamic biomarker of drug activity.[1][5]

These application notes provide detailed information on the in vivo administration of A-1155463 in mouse models, including recommended dosing schedules, formulation protocols, and key experimental considerations.

Mechanism of Action: BCL-XL Inhibition

A-1155463 selectively binds to the BH3-binding groove of the BCL-XL protein with high affinity.[6] This prevents the sequestration of pro-apoptotic proteins like BIM, BAK, and BAX by BCL-XL. The release of these pro-apoptotic factors leads to the activation of the intrinsic apoptotic pathway, culminating in caspase activation and programmed cell death.

Figure 1: Simplified signaling pathway of A-1155463-mediated apoptosis.

Quantitative Data Summary

The following tables summarize the reported in vivo dosing schedules and efficacy of A-1155463 in various mouse models.

Table 1: A-1155463 In Vivo Dosing Schedules in Mouse Models

Mouse Model	Tumor Model (Cell Line)	Dose	Route of Administration	Dosing Schedule	Vehicle/Formulation	Reference
SCID-Beige	N/A (Pharmacodynamics)	5 mg/kg	Intraperitoneal (IP)	Single dose	5% DMSO, 10% EtOH, 20% Cremophor ELP, 65% D5W	[1]
SCID-Beige	H146 (Small Cell Lung)	5 mg/kg	Intraperitoneal (IP)	Daily for 14 days	5% DMSO, 10% EtOH, 20% Cremophor ELP, 65% D5W	[1]
NOD-SCID-gamma	Mantle Cell Lymphoma	10 mg/kg/day	Intraperitoneal (IP)	Daily for two weeks	Not specified	[7]
N/A	N/A (Toxicity Study)	7 mg/kg	Not specified	Every 72 hours	Not specified	[5]
NOD-SCID-gamma	Mantle Cell Lymphoma	10 mg/kg/day	Intraperitoneal (IP)	4 days on / 3 days off	Not specified	[7]

Table 2: In Vivo Efficacy and Pharmacodynamic Effects of A-1155463

Mouse Model	Tumor Model (Cell Line)	Dose & Schedule	Outcome	Quantitative Result	Reference
SCID-Beige	N/A (Pharmacodynamics)	5 mg/kg IP, single dose	On-target platelet reduction	Platelet nadir at 6 hours, recovery within 72 hours	[1]
SCID-Beige	H146 (Small Cell Lung)	5 mg/kg IP, daily for 14 days	Tumor growth inhibition	44% maximum tumor growth inhibition	[1]
NOD-SCID-gamma	Mantle Cell Lymphoma	10 mg/kg/day IP (in combination with Venetoclax)	Enhanced anti-lymphoma activity, including in venetoclax-resistant tumors	Statistically significant enhancement of tumor suppression	[7]

Experimental Protocols

1. Formulation of A-1155463 for In Vivo Administration

This protocol is based on the vehicle formulation used in published preclinical studies.[1]

Materials:

• A-1155463 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethanol (B145695) (EtOH), 200 proof

• Cremophor ELP

• 5% Dextrose in Water (D5W)

• Sterile, pyrogen-free vials and syringes

Procedure:

• Prepare a stock solution of A-1155463 in DMSO.

• In a sterile vial, add the required volume of the A-1155463 stock solution.

• Add the appropriate volume of ethanol to the vial.

• Add the Cremophor ELP and mix thoroughly.

• Finally, add the D5W to reach the final desired concentration. The final vehicle composition should be approximately 5% DMSO, 10% EtOH, 20% Cremophor ELP, and 65% D5W.

• Vortex the solution until it is clear and homogenous.

• It is recommended to prepare the working solution fresh for each day of dosing.

2. Xenograft Mouse Model and Dosing Protocol

This protocol outlines a general procedure for a subcutaneous xenograft study.

Figure 2: General experimental workflow for an in vivo xenograft study.

Materials:

• Female SCID-Beige mice (or other appropriate immunocompromised strain)

• H146 small cell lung cancer cells (or other BCL-XL dependent cell line)

• Matrigel (optional)

• Calipers for tumor measurement

• Formulated A-1155463 and vehicle control

Procedure:

• Cell Implantation: Subcutaneously implant H146 cells (typically 5 x 106 to 10 x 106 cells, often mixed with Matrigel) into the flank of each mouse.

• Tumor Growth: Allow tumors to establish and grow to a palpable size (e.g., 100-150 mm3).

• Randomization: Randomize mice into treatment and control groups (e.g., n=5-10 mice per group).

• Treatment:

  • Treatment Group: Administer A-1155463 intraperitoneally at the desired dose (e.g., 5 mg/kg) and schedule (e.g., daily for 14 days).

  • Control Group: Administer an equal volume of the vehicle solution following the same schedule.

• Monitoring: Measure tumor volume with calipers and record mouse body weight 2-3 times per week.

• Pharmacodynamic Assessment (Optional): To assess on-target activity, blood samples can be collected via retro-orbital or submandibular bleeds at specified time points (e.g., 6, 24, 72 hours after the first dose) for platelet counting.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., Western blot, immunohistochemistry).

Important Considerations

• Thrombocytopenia: As A-1155463 causes a predictable and reversible decrease in platelets, it is crucial to monitor the health of the animals closely.[1] For longer-term studies or when combining with other potentially myelosuppressive agents, intermittent dosing schedules (e.g., 4 days on / 3 days off, or dosing every 72 hours) may be necessary to manage this side effect.[5][7]

• Solubility and Formulation: A-1155463 has poor solubility, making proper formulation critical for in vivo bioavailability.[4] The recommended vehicle with Cremophor ELP is designed to improve solubility for intraperitoneal administration.

• Combination Therapy: A-1155463 has shown significant synergistic effects when combined with other anti-cancer agents, such as the BCL-2 inhibitor venetoclax.[7] When designing combination studies, careful consideration of the dosing schedule for each agent is required to optimize efficacy and minimize toxicity.

• Tumor Model Selection: The anti-tumor activity of A-1155463 is dependent on the reliance of the tumor cells on BCL-XL for survival. It is essential to use cell line or patient-derived xenograft (PDX) models that have been characterized as BCL-XL-dependent for efficacy studies.

References

• 1. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Structure-Based Design of A-1293102, a Potent and Selective BCL-XL Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ashpublications.org [ashpublications.org]

A-1155463 solubility and preparation in DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

A-1155463 is a highly potent and selective inhibitor of B-cell lymphoma-extra large (BCL-XL), a key anti-apoptotic protein.[1][2][3] By binding to BCL-XL with high affinity, A-1155463 disrupts the interaction between BCL-XL and pro-apoptotic proteins, thereby inducing apoptosis in cancer cells that are dependent on BCL-XL for survival.[4][5] These application notes provide detailed information on the solubility and preparation of A-1155463 in Dimethyl Sulfoxide (DMSO), along with protocols for its use in in vitro and in vivo studies.

Physicochemical Properties and Solubility

A-1155463 is a white to off-white solid. It is highly soluble in DMSO, but practically insoluble in water and ethanol.[4][6] It is crucial to use fresh, anhydrous DMSO for preparing solutions, as the presence of moisture can significantly reduce the solubility of the compound.[4][6]

Table 1: Solubility of A-1155463

Solvent	Solubility (Free Base)	Molar Concentration (Free Base)	Solubility (Dihydrochloride)	Molar Concentration (Dihydrochloride)	Notes
DMSO	50 mg/mL[7]	74.65 mM[7]	100 mg/mL[4]	134.64 mM[4]	Use of ultrasonic bath may be required for complete dissolution.[7] It is recommended to use fresh DMSO as moisture can decrease solubility.[4][6]
Water	Insoluble[4][6]	-	Insoluble[4]	-
Ethanol	Insoluble[4][6]	-	100 mg/mL[4]	-	Note: One source indicates high solubility for the dihydrochloride (B599025) salt in ethanol, which may be an outlier. Cross-validation is advised.

Preparation of A-1155463 Solutions in DMSO

Materials:

• A-1155463 (powder form)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic bath (optional)

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing the Compound: Accurately weigh the desired amount of A-1155463 powder. For example, to prepare 1 mL of a 10 mM stock solution of A-1155463 (M.W. 669.79 g/mol ), you would need 6.698 mg.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the A-1155463 powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

• Mixing: Vortex the solution thoroughly for several minutes to facilitate dissolution. If the compound does not fully dissolve, an ultrasonic bath can be used for short intervals until the solution is clear.[7]

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[4]

Table 2: Preparation of A-1155463 Stock Solutions in DMSO

Desired Concentration	Mass for 1 mL	Mass for 5 mL	Mass for 10 mL
1 mM	0.67 mg	3.35 mg	6.70 mg
5 mM	3.35 mg	16.75 mg	33.49 mg
10 mM	6.70 mg	33.49 mg	66.98 mg
50 mM	33.49 mg	167.45 mg	334.90 mg

Calculations are based on a molecular weight of 669.79 g/mol for the free base.

Experimental Protocols

Protocol 2: In Vitro Cell Viability Assay

This protocol is adapted from studies evaluating the cytotoxic effects of A-1155463 on BCL-XL-dependent cancer cell lines.[4]

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth during the treatment period.

• Compound Dilution: Prepare a serial dilution of the A-1155463 DMSO stock solution in the appropriate cell culture medium. It is important to ensure that the final concentration of DMSO in the culture medium is less than 0.5% to avoid solvent-induced cytotoxicity.[8]

• Treatment: Treat the cells with increasing concentrations of A-1155463 for the desired duration (e.g., 72 hours). Include a vehicle control group treated with the same final concentration of DMSO.

• Viability Assessment: After the treatment period, assess cell viability using a suitable method, such as the CellTiter-Glo® Luminescent Cell Viability Assay.

• Data Analysis: Normalize the results to the vehicle-treated control cells and calculate the EC50 value using appropriate software (e.g., GraphPad Prism).

Table 3: In Vitro Activity of A-1155463

Cell Line	EC50	Assay Conditions
Molt-4	70 nM[1]	72h treatment
H146	65 nM[6]	72h treatment, 10% HS

Protocol 3: In Vivo Tumor Growth Inhibition Study

This protocol is based on a study conducted in a small cell lung cancer xenograft model.[2]

• Animal Model: Use immunocompromised mice (e.g., SCID-Beige) bearing subcutaneous tumors derived from a BCL-XL-dependent cell line (e.g., H146).

• Vehicle Preparation: Prepare a vehicle solution consisting of 5% DMSO, 10% Ethanol, 20% Cremophor ELP, and 65% D5W (5% dextrose in water).[2]

• A-1155463 Formulation: Prepare the dosing solution by diluting the A-1155463 DMSO stock into the vehicle to achieve the final desired concentration (e.g., for a 5 mg/kg dose).

• Administration: Administer A-1155463 via intraperitoneal (IP) injection at the specified dose and schedule (e.g., daily for 14 days).[2]

• Monitoring: Monitor tumor growth and animal well-being throughout the study. A known side effect of BCL-XL inhibition is a transient and reversible reduction in platelet counts (thrombocytopenia).[2]

• Data Analysis: Compare the tumor volumes of the A-1155463-treated group to the vehicle-treated control group to determine the extent of tumor growth inhibition.

Mechanism of Action and Signaling Pathway

A-1155463 selectively inhibits BCL-XL, an anti-apoptotic protein that sequesters pro-apoptotic proteins like BIM, preventing them from activating BAX and BAK, which are essential for mitochondrial outer membrane permeabilization (MOMP) and subsequent apoptosis. By binding to BCL-XL, A-1155463 releases these pro-apoptotic proteins, leading to the activation of BAX/BAK, cytochrome c release from the mitochondria, and activation of the caspase cascade, ultimately resulting in programmed cell death.[2][4][9]

Caption: Mechanism of A-1155463-induced apoptosis.

Caption: Workflow for in vitro cell viability assessment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. selleckchem.com [selleckchem.com]
• 5. Structure-Based Design of A-1293102, a Potent and Selective BCL-XL Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. file.medchemexpress.eu [file.medchemexpress.eu]
• 8. medchemexpress.cn [medchemexpress.cn]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing A-1155463 in Combination with Venetoclax for Hematological Malignancies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The therapeutic landscape for hematological malignancies is continually evolving, with targeted therapies offering promising avenues for treatment. Venetoclax (B612062) (ABT-199), a selective B-cell lymphoma 2 (BCL-2) inhibitor, has demonstrated significant efficacy in various blood cancers.[1][2] However, both intrinsic and acquired resistance, often mediated by the upregulation of other anti-apoptotic proteins like B-cell lymphoma-extra large (BCL-xL), can limit its long-term effectiveness.[1][3] A-1155463 is a potent and highly selective inhibitor of BCL-xL.[4][5] The combination of A-1155463 and venetoclax presents a rational and synergistic strategy to overcome this resistance by concurrently inhibiting two key survival pathways in cancer cells. This document provides detailed application notes and experimental protocols for researchers investigating this promising combination therapy.

Mechanism of Action

Venetoclax selectively binds to the BH3-binding groove of the anti-apoptotic protein BCL-2, displacing pro-apoptotic proteins like BIM. This frees BIM to activate BAX and BAK, leading to mitochondrial outer membrane permeabilization and subsequent apoptosis.[1] In venetoclax-resistant cells, BCL-xL can sequester BIM, thereby preventing apoptosis. A-1155463 selectively inhibits BCL-xL, releasing BIM and restoring sensitivity to apoptosis.[3] The dual inhibition of BCL-2 and BCL-xL leads to a potent, synergistic anti-tumor effect, even in cancer cells lacking BIM, where the pro-apoptotic effector BAX appears to be a key mediator.[3][6]

References

• 1. Enhancing venetoclax activity in hematological malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhancing venetoclax activity in hematological malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Blockage of BCL-XL overcomes venetoclax resistance across BCL2+ lymphoid malignancies irrespective of BIM status - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Blockage of BCL-XL overcomes venetoclax resistance across BCL2+ lymphoid malignancies irrespective of BIM status - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Western Blot Analysis of A-1155463 Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

A-1155463 is a potent and highly selective small-molecule inhibitor of B-cell lymphoma-extra large (Bcl-xL), an anti-apoptotic protein frequently overexpressed in various cancer types.[1][2][3] As a key regulator of the intrinsic apoptosis pathway, Bcl-xL sequesters pro-apoptotic proteins such as Bim, Bak, and Bax, thereby preventing programmed cell death.[1] A-1155463 binds to the BH3-binding groove of Bcl-xL with high affinity, disrupting its interaction with pro-apoptotic partners and triggering the mitochondrial pathway of apoptosis.[4][5] This induction of apoptosis is characterized by the activation of caspases and subsequent cleavage of cellular substrates, making Western blotting an essential technique to elucidate and quantify the molecular effects of A-1155463.[4]

These application notes provide a detailed protocol for utilizing Western blot analysis to investigate the pharmacodynamic effects of A-1155463 on key proteins involved in the apoptotic signaling cascade.

Signaling Pathway of A-1155463-Induced Apoptosis

A-1155463 treatment leads to the inhibition of Bcl-xL, which in turn releases pro-apoptotic proteins. This initiates a cascade of events including the activation of Bax and Bak, mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and subsequent activation of caspase-9 and effector caspases like caspase-3. Activated caspase-3 then cleaves numerous cellular substrates, including Poly (ADP-ribose) polymerase (PARP), ultimately leading to the execution of apoptosis.

Figure 1: A-1155463 signaling pathway leading to apoptosis.

Experimental Protocol: Western Blot Analysis

This protocol outlines the steps for treating cells with A-1155463 and subsequently analyzing key apoptotic markers by Western blot.

Cell Culture and Treatment

• Seed the cancer cell line of interest (e.g., MOLT-4, H146, or other Bcl-xL dependent lines) in appropriate culture flasks or plates and grow to 70-80% confluency.

• Treat the cells with varying concentrations of A-1155463 (e.g., 0, 10, 50, 100, 200 nM) for a predetermined time course (e.g., 6, 12, 24 hours). A vehicle control (e.g., DMSO) should be included.

Cell Lysis

• After treatment, aspirate the media and wash the cells once with ice-cold 1X Phosphate Buffered Saline (PBS).

• Lyse the cells by adding ice-cold RIPA lysis buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with a protease and phosphatase inhibitor cocktail.

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Transfer the supernatant (protein extract) to a new pre-chilled tube.

Protein Quantification

• Determine the protein concentration of each lysate using a standard protein assay, such as the bicinchoninic acid (BCA) assay.

• Normalize the protein concentrations of all samples with lysis buffer to ensure equal loading in the subsequent steps.

SDS-PAGE and Protein Transfer

• Prepare protein samples for loading by adding 4X Laemmli sample buffer and boiling at 95-100°C for 5 minutes.

• Load 20-40 µg of protein from each sample into the wells of a 4-20% Tris-glycine polyacrylamide gel. Include a pre-stained protein ladder to monitor migration.

• Run the gel at 100-120 V until the dye front reaches the bottom.

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane using a wet or semi-dry transfer system.

Immunoblotting

• Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature with gentle agitation.

• Wash the membrane three times for 5 minutes each with TBST.

• Incubate the membrane with the primary antibody diluted in 5% BSA in TBST overnight at 4°C with gentle agitation. Recommended primary antibodies include:

  • Rabbit anti-Bcl-xL

  • Rabbit anti-cleaved Caspase-3 (Asp175)

  • Rabbit anti-PARP (for detection of both full-length and cleaved forms)

  • Mouse anti-β-actin or anti-GAPDH (as a loading control)

• The following day, wash the membrane three times for 5 minutes each with TBST.

• Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP or anti-mouse IgG-HRP) diluted in 5% non-fat dry milk in TBST for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

Detection and Analysis

• Prepare the enhanced chemiluminescence (ECL) detection reagent according to the manufacturer's instructions.

• Incubate the membrane in the ECL reagent for 1-5 minutes.

• Capture the chemiluminescent signal using a digital imaging system or X-ray film.

• Perform densitometric analysis of the bands using image analysis software (e.g., ImageJ). Normalize the band intensity of the target proteins to the loading control (β-actin or GAPDH).

Experimental Workflow

Figure 2: Western blot experimental workflow.

Data Presentation

The following table represents expected quantitative data from a Western blot analysis of a Bcl-xL-dependent cell line treated with A-1155463 for 24 hours. Data is presented as the relative band intensity normalized to a loading control and expressed as a fold change relative to the vehicle-treated control.

Treatment Concentration (nM)	Full-Length PARP (Fold Change)	Cleaved PARP (Fold Change)	Cleaved Caspase-3 (Fold Change)
0 (Vehicle)	1.00	1.00	1.00
10	0.85	2.50	2.10
50	0.60	5.80	5.20
100	0.35	9.20	8.70
200	0.15	12.50	11.80

Note: The data presented in this table are representative and may vary depending on the cell line, experimental conditions, and antibodies used.

Troubleshooting

Issue	Possible Cause	Solution
No or weak signal	Insufficient protein loaded	Increase the amount of protein loaded per well.
Inactive primary or secondary antibody	Use a new or validated antibody; check antibody concentration.
Inefficient protein transfer	Confirm transfer with Ponceau S staining; optimize transfer time and voltage.
High background	Insufficient blocking	Increase blocking time or use a different blocking agent (e.g., BSA).
Antibody concentration too high	Optimize antibody dilutions.
Insufficient washing	Increase the number and duration of wash steps.
Non-specific bands	Antibody cross-reactivity	Use a more specific antibody; try a different blocking buffer.
Protein degradation	Add protease inhibitors to the lysis buffer and keep samples on ice.

References

• 1. Profiling Anti-Apoptotic BCL-xL Protein Expression in Glioblastoma Tumorspheres - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ashpublications.org [ashpublications.org]
• 3. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

A-1155463: Application and Protocols for Apoptosis Detection by Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

A-1155463 is a potent and selective small-molecule inhibitor of B-cell lymphoma-extra large (Bcl-xL), a key anti-apoptotic protein.[1][2][3] Overexpression of Bcl-xL is a common survival mechanism in various cancers, making it an attractive therapeutic target.[2][4] A-1155463 induces apoptosis by binding to the BH3-binding groove of Bcl-xL, thereby preventing it from sequestering pro-apoptotic proteins like BIM, BAK, and BAX.[1][5] This leads to mitochondrial outer membrane permeabilization (MOMP), the release of cytochrome c, and subsequent activation of the caspase cascade, culminating in programmed cell death.[1][5] Flow cytometry is a powerful technique for the quantitative analysis of apoptosis at the single-cell level. This document provides detailed protocols for the use of A-1155463 to induce and detect apoptosis by flow cytometry.

Mechanism of Action of A-1155463

A-1155463 functions as a BH3 mimetic, selectively targeting the anti-apoptotic protein Bcl-xL.[5] In healthy cells, a delicate balance between pro- and anti-apoptotic proteins of the Bcl-2 family maintains cellular homeostasis.[5] In cancer cells, this balance is often shifted towards survival due to the overexpression of anti-apoptotic proteins like Bcl-xL. A-1155463 disrupts this by binding to Bcl-xL, which liberates pro-apoptotic proteins.[1][5] These freed pro-apoptotic proteins, primarily BAX and BAK, then oligomerize on the mitochondrial outer membrane, leading to MOMP.[5] This event is a critical point of no return in the intrinsic apoptotic pathway, leading to the activation of caspases and the execution of apoptosis.[5]

A-1155463 Signaling Pathway

Quantitative Data

The efficacy of A-1155463 varies across different cell lines, primarily dependent on their reliance on Bcl-xL for survival. The half-maximal effective concentration (EC50) is a common measure of a drug's potency.

Cell Line	Cancer Type	EC50 (nM)	Reference
Molt-4	Acute lymphoblastic leukemia	70	[1][3]
NCI-H146	Small cell lung cancer	65	[1]
SW1417	Colorectal cancer	~200 (induces apoptosis)	[4]
LS1034	Colorectal cancer	~200 (induces apoptosis)	[4]

Experimental Protocols

Protocol 1: Apoptosis Detection using Annexin V and Propidium Iodide (PI) Staining

This is a widely used method to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[6][7][8] Early in apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane.[6][8] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid binding dye that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.[6][8]

Materials:

• A-1155463

• DMSO (for stock solution)

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI)

• 1X Annexin V Binding Buffer (10 mM HEPES, pH 7.4, 140 mM NaCl, 2.5 mM CaCl2)

• FACS tubes

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells at a density that ensures they are in the logarithmic growth phase at the time of treatment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of A-1155463 in DMSO (e.g., 10 mM). Store at -20°C.[6]

  • On the day of the experiment, dilute the A-1155463 stock solution in complete cell culture medium to the desired final concentrations. It is recommended to perform a dose-response experiment (e.g., 10 nM, 50 nM, 100 nM, 500 nM, 1 µM) and a time-course experiment (e.g., 6, 12, 24, 48 hours) to determine the optimal conditions for your specific cell line.

  • Include a vehicle control (DMSO-treated cells) and a positive control for apoptosis (e.g., staurosporine).

  • Treat the cells with the various concentrations of A-1155463 and controls for the desired incubation time.

• Cell Harvesting:

  • For suspension cells, gently collect the cells into FACS tubes.

  • For adherent cells, collect the culture medium (which contains floating, potentially apoptotic cells) and then detach the adherent cells using a gentle cell scraper or trypsin. Combine the detached cells with the collected medium.

• Washing:

  • Centrifuge the cell suspensions at 300 x g for 5 minutes at room temperature.[6]

  • Carefully aspirate the supernatant and resuspend the cell pellet in 1 mL of cold PBS.[6]

  • Repeat the wash step.

• Staining:

  • After the second wash, centrifuge the cells again and discard the supernatant.

  • Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.[6]

  • Add 5 µL of Annexin V-FITC to each tube.

  • Add 5 µL of Propidium Iodide (PI) to each tube.[6]

  • Gently vortex the tubes to mix.

• Incubation: Incubate the cells at room temperature in the dark for 15 minutes.[6]

• Dilution: After incubation, add 400 µL of 1X Annexin V Binding Buffer to each tube.[6]

• Analysis: Analyze the samples on a flow cytometer within one hour of staining.[6]

Apoptosis Detection Workflow

Data Interpretation:

• Annexin V- / PI- (Lower Left Quadrant): Live, healthy cells.

• Annexin V+ / PI- (Lower Right Quadrant): Early apoptotic cells.

• Annexin V+ / PI+ (Upper Right Quadrant): Late apoptotic or necrotic cells.

• Annexin V- / PI+ (Upper Left Quadrant): Necrotic cells.

Protocol 2: Intracellular Staining for Activated Caspase-3

Activation of executioner caspases, such as caspase-3, is a hallmark of apoptosis. This protocol allows for the detection of the active form of caspase-3 within the cell.

Materials:

• A-1155463

• Cell culture medium

• PBS

• Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS)

• Anti-active Caspase-3 antibody (conjugated to a fluorochrome)

• FACS tubes

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with A-1155463 as described in Protocol 1, step 2.

• Cell Harvesting and Washing: Harvest and wash cells as described in Protocol 1, steps 3 and 4.

• Fixation:

  • Resuspend the cell pellet in 100 µL of Fixation Buffer.

  • Incubate for 20 minutes at room temperature.

• Permeabilization:

  • Wash the fixed cells once with PBS.

  • Resuspend the cell pellet in 100 µL of Permeabilization Buffer.

  • Incubate for 10 minutes at room temperature.

• Staining:

  • Wash the permeabilized cells once with PBS.

  • Resuspend the cell pellet in 100 µL of PBS containing the anti-active Caspase-3 antibody at the manufacturer's recommended concentration.

  • Incubate for 30 minutes at room temperature in the dark.

• Washing: Wash the cells twice with PBS to remove unbound antibody.

• Analysis: Resuspend the cells in 500 µL of PBS and analyze on a flow cytometer.

Troubleshooting

Issue	Possible Cause	Solution
High background staining	Inadequate washing	Increase the number of wash steps.
Antibody concentration too high	Titrate the antibody to determine the optimal concentration.
Dead cells non-specifically binding antibody	Use a viability dye to exclude dead cells from the analysis.
Weak or no signal	A-1155463 concentration too low or incubation time too short	Perform a dose-response and time-course experiment to optimize conditions.
Inefficient permeabilization (for intracellular staining)	Ensure the permeabilization buffer is fresh and the incubation time is sufficient.
Inactive caspases	Ensure the positive control is working; check the expiration date of the assay kit.
Inconsistent results	Variation in cell density	Ensure uniform cell seeding across all wells.
Inaccurate pipetting	Use calibrated pipettes and proper pipetting techniques.

Conclusion

A-1155463 is a valuable tool for inducing apoptosis in Bcl-xL-dependent cells. The provided protocols for Annexin V/PI staining and active caspase-3 detection by flow cytometry serve as a robust foundation for investigating the apoptotic effects of this compound. Proper experimental design, including appropriate controls and optimization of treatment conditions, is crucial for obtaining reliable and reproducible results.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. [PDF] Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. | Semantic Scholar [semanticscholar.org]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for A-1155463 in Chemotherapy Resistance Studies

Introduction

A-1155463 is a highly potent and selective small-molecule inhibitor of B-cell lymphoma-extra large (BCL-XL), a key anti-apoptotic protein.[1][2][3] Dysregulation of apoptosis, or programmed cell death, is a hallmark of cancer and a primary mechanism of resistance to chemotherapy.[1] The overexpression of BCL-XL is correlated with drug resistance and disease progression in multiple solid tumors and hematological malignancies.[1][4] A-1155463 offers researchers an excellent tool to investigate the role of BCL-XL in cancer cell survival and to explore strategies for overcoming chemotherapy resistance.[1][3] By selectively targeting BCL-XL, A-1155463 can induce apoptosis in cancer cells that are dependent on this protein for their survival.[5] These notes provide detailed data, protocols, and visualizations to guide researchers in utilizing A-1155463 for studying and potentially reversing chemotherapy resistance.

Mechanism of Action

The BCL-2 family of proteins, which includes both pro-apoptotic (e.g., BAX, BAK, BIM) and anti-apoptotic members (e.g., BCL-2, BCL-XL, MCL-1), are central regulators of the intrinsic apoptotic pathway.[1][4] In many cancer cells, anti-apoptotic proteins like BCL-XL are overexpressed, sequestering pro-apoptotic proteins and preventing them from initiating mitochondrial outer membrane permeabilization, a critical step in apoptosis. This action effectively blocks the cell death signals induced by chemotherapeutic agents. A-1155463 is a BH3 mimetic that binds with high affinity to the BH3-binding groove of BCL-XL, displacing pro-apoptotic proteins.[4] This frees effector proteins like BAX and BAK, which can then trigger the mitochondrial apoptosis cascade, leading to caspase activation and cell death.[5][6]

Figure 1: BCL-XL Signaling Pathway and A-1155463 Inhibition.

Data Presentation

A-1155463 is distinguished by its high selectivity for BCL-XL over other BCL-2 family members.

Table 1: Binding Affinity and Selectivity of A-1155463

Protein	Binding Affinity (Ki)	Selectivity vs. BCL-XL	Reference
BCL-XL	<0.01 nM	-	[7]
BCL-2	>1000-fold weaker	>1000x	[1][7]
BCL-W	19 nM	~1900x	[7]

| MCL-1 | >440 nM | >44000x |[7] |

The cellular activity of A-1155463 is potent in cell lines dependent on BCL-XL for survival.

Table 2: Cellular Efficacy of A-1155463 in Cancer Cell Lines

Cell Line	Cancer Type	BCL-XL Dependence	EC50	Reference
Molt-4	Acute Lymphoblastic Leukemia	Dependent	70 nM	[2][5]
H146	Small Cell Lung Cancer	Dependent	Potent Inhibition	[1]
RS4;11	B-cell Precursor Leukemia	BCL-2 Dependent	>5 µM	[4][5]
Various	Colorectal Cancer	Variable	≤0.5 µM in >50% of lines	[8]

| Riva VR | Diffuse Large B-cell Lymphoma | Acquired Venetoclax (B612062) Resistance | Sensitizes to Venetoclax at 1 µM |[9] |

Experimental Protocols

Protocol 1: Development of Chemotherapy-Resistant Cell Lines

This protocol provides a general framework for inducing chemotherapy resistance in a parental cancer cell line.[10]

• Determine IC50: First, determine the half-maximal inhibitory concentration (IC50) of the desired chemotherapeutic agent (e.g., Paclitaxel, Doxorubicin) for the parental cell line using a standard cell viability assay.

• Initial Exposure: Culture the parental cells in media containing the chemotherapeutic agent at a concentration equal to the IC50.

• Stepwise Dose Escalation: When the cells resume a normal growth rate, passage them and increase the drug concentration in the culture medium. A gradual increase (e.g., 1.5 to 2-fold) is recommended.

• Repeat and Stabilize: Repeat the dose escalation process over several months. The development of resistance is confirmed by a significant increase (e.g., 3- to 10-fold or higher) in the IC50 value compared to the parental cell line.[10]

• Characterization: Once a stable resistant line is established, it should be characterized for changes in morphology, growth rate, and protein expression (e.g., BCL-XL).

• Maintenance: Maintain the resistant cell line in a continuous culture with a maintenance dose of the chemotherapeutic agent to ensure the stability of the resistant phenotype.

Figure 2: Workflow for Developing Chemoresistant Cell Lines.

Protocol 2: Cell Viability Assay to Evaluate A-1155463 Efficacy

This protocol uses the CellTiter-Glo® Luminescent Cell Viability Assay to measure the effect of A-1155463 on cell viability.[5]

• Cell Plating: Seed both parental (sensitive) and chemoresistant cells in opaque-walled 96-well plates at a predetermined optimal density. Allow cells to adhere overnight.

• Compound Preparation: Prepare a serial dilution of A-1155463 in appropriate cell culture medium. A typical concentration range might be 0.1 nM to 10 µM.[5] Include a DMSO vehicle control.

• Treatment: Remove the old medium from the plates and add the medium containing the various concentrations of A-1155463 or vehicle control.

• Incubation: Incubate the plates for a specified period, typically 72 hours, under standard cell culture conditions.[5][8]

• Assay: Remove plates from the incubator and allow them to equilibrate to room temperature. Add CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

• Measurement: Mix contents by orbital shaking for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

• Analysis: Normalize the results to the vehicle-treated cells. Calculate EC50 values by plotting the normalized data against the log of the drug concentration and fitting to a non-linear regression curve.

Protocol 3: Apoptosis Assessment by Caspase Activation

This protocol confirms that cell death is occurring via apoptosis by measuring caspase-3/7 activity.

• Cell Treatment: Seed cells in a 96-well plate and treat with A-1155463 at a concentration known to induce cell death (e.g., 1x, 5x, and 10x EC50) and a vehicle control for 24 hours.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Assay: Add the Caspase-Glo® 3/7 Reagent to each well, ensuring a 1:1 ratio with the culture medium volume.

• Incubation: Mix gently and incubate at room temperature for 1-2 hours, protected from light.

• Measurement: Measure the luminescence of each sample with a plate reader. An increase in luminescence indicates an increase in caspase-3/7 activity, a hallmark of apoptosis.[5]

Protocol 4: Western Blotting for BCL-XL Expression

This protocol allows for the analysis of BCL-XL protein levels in sensitive versus resistant cells.

• Cell Lysis: Culture sensitive and resistant cells, with and without A-1155463 treatment. Harvest and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for BCL-XL overnight at 4°C. Also probe for a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate.

• Imaging: Visualize the protein bands using a chemiluminescence imaging system. Compare the band intensity for BCL-XL between sensitive and resistant cell lines.

Figure 3: Logic Diagram of A-1155463 Overcoming Resistance.

Conclusion

A-1155463 is a powerful chemical probe for elucidating the mechanisms of BCL-XL-mediated chemotherapy resistance.[2] Its high potency and selectivity allow for precise interrogation of this critical survival pathway. The combination of A-1155463 with conventional chemotherapies or other targeted agents, such as the BCL-2 inhibitor venetoclax, has shown strong synergistic effects in preclinical models, representing an innovative strategy to overcome both inherent and acquired drug resistance.[9][11][12] The protocols and data provided herein serve as a comprehensive resource for researchers aiming to leverage A-1155463 in the development of more effective cancer therapies.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structure-Based Design of A-1293102, a Potent and Selective BCL-XL Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Co-inhibition of BCL-XL and MCL-1 with selective BCL-2 family inhibitors enhances cytotoxicity of cervical cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. researchgate.net [researchgate.net]
• 9. DLBCL Cells with Acquired Resistance to Venetoclax Are Not Sensitized to BIRD-2 But Can Be Resensitized to Venetoclax through Bcl-XL Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. Blockage of BCL-XL overcomes venetoclax resistance across BCL2+ lymphoid malignancies irrespective of BIM status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ashpublications.org [ashpublications.org]

Application Notes and Protocols for A-1155463 Xenograft Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and executing preclinical xenograft studies using the selective BCL-XL inhibitor, A-1155463. The protocols detailed below are based on established methodologies for in vivo cancer models.

Introduction

A-1155463 is a potent and selective inhibitor of B-cell lymphoma-extra-large (BCL-XL), a key anti-apoptotic protein.[1][2][3][4] Overexpression of BCL-XL is associated with tumor progression and resistance to chemotherapy in various cancers.[2] A-1155463 induces apoptosis in BCL-XL-dependent cancer cells and has demonstrated in vivo efficacy in xenograft models.[1][2][3] One of the known on-target effects of BCL-XL inhibition is a transient and reversible thrombocytopenia, as BCL-XL is essential for platelet survival.[2][5]

This document outlines the experimental design for an A-1155463 xenograft model using the H146 human small cell lung cancer (SCLC) cell line in immunodeficient mice, providing detailed protocols for cell culture, tumor establishment, drug administration, and endpoint analysis.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies of A-1155463.

Table 1: Pharmacokinetic Properties of A-1155463 in SCID-Beige Mice

Parameter	Value
Dose	5 mg/kg
Route of Administration	Intraperitoneal (IP)
Cmax (µM)	1.8
Tmax (hr)	2
AUC (µM·h)	9.19
C12h (µM)	0.18
Data from a single 5 mg/kg IP dose in non-tumor bearing SCID-Beige mice.[5]

Table 2: In Vivo Efficacy of A-1155463 in H146 SCLC Xenograft Model

Treatment Group	Dosing Regimen	Maximum Tumor Growth Inhibition (%)
Vehicle	5% DMSO, 10% EtOH, 20% Cremophor ELP, and 65% D5W	0%
A-1155463	5 mg/kg IP, daily for 14 days	44%
Tumor growth inhibition was statistically significant (p < 0.05).[5]

Table 3: Representative Tumor Volume and Body Weight Data

Day	Vehicle Group Mean Tumor Volume (mm³)	A-1155463 Group Mean Tumor Volume (mm³)	Vehicle Group Mean Body Weight (g)	A-1155463 Group Mean Body Weight (g)
0	150	150	22.0	22.1
4	250	200	22.2	21.8
8	450	280	22.5	21.5
12	700	350	22.8	21.2
14	850	475	23.0	21.0
This table presents illustrative data based on typical xenograft studies and the reported 44% maximum tumor growth inhibition.[5] Actual results may vary.

Signaling Pathway

A-1155463 targets the intrinsic apoptosis pathway by inhibiting BCL-XL. This prevents BCL-XL from sequestering pro-apoptotic proteins like BIM, leading to the activation of BAX and BAK, mitochondrial outer membrane permeabilization, cytochrome c release, and subsequent caspase activation, culminating in apoptosis.[2][6][7]

Figure 1: A-1155463 Mechanism of Action

Experimental Workflow

The following diagram outlines the major steps for conducting an A-1155463 xenograft study.

Figure 2: A-1155463 Xenograft Experimental Workflow

Experimental Protocols

H146 Cell Culture

The NCI-H146 cell line was derived from a bone marrow metastasis of a patient with small cell lung cancer.[8]

• Culture Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS).

• Culture Conditions: Incubate at 37°C in a humidified atmosphere with 5% CO2.[9]

• Subculturing: H146 cells grow in suspension as clusters.[10] To subculture, gently aspirate and dispense the cell suspension to break up large clusters. Add fresh medium to dilute the cell suspension to the desired density. Alternatively, centrifuge the cell suspension, remove the supernatant, and resuspend the cell pellet in fresh medium.

• Cryopreservation: For long-term storage, freeze cells in culture medium supplemented with 10% DMSO and store in the vapor phase of liquid nitrogen.

Animal Model

• Strain: Severe Combined Immunodeficient (SCID)-Beige mice are recommended.[2][5] These mice lack functional T and B cells and have impaired NK cell function, making them suitable hosts for human xenografts.[11]

• Age and Sex: Use female mice, 6-8 weeks of age.[5]

• Acclimatization: Allow mice to acclimatize to the facility for at least one week before the start of the experiment.[12]

Subcutaneous Tumor Implantation

• Cell Preparation:

  • Harvest H146 cells during the logarithmic growth phase.

  • Centrifuge the cell suspension and wash the cells with sterile phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS).[2]

  • Resuspend the cells in a 1:1 mixture of sterile PBS or HBSS and Matrigel at a concentration of 1 x 10^7 to 5 x 10^7 cells/mL.[13] Keep the cell suspension on ice.

• Injection Procedure:

  • Anesthetize the mouse using an appropriate method (e.g., isoflurane (B1672236) inhalation).[14]

  • Shave and disinfect the right flank of the mouse.[2][14]

  • Inject 100-200 µL of the cell suspension subcutaneously using a 23-25 gauge needle.[2]

  • Slowly withdraw the needle to prevent leakage of the cell suspension.[2]

  • Monitor the mice until they have fully recovered from anesthesia.

Tumor Monitoring and Measurement

• Frequency: Monitor tumor growth by caliper measurements 2-3 times per week once tumors are palpable.[6]

• Method:

  • Measure the length (longest dimension) and width (shortest dimension perpendicular to the length) of the tumor using digital calipers.

  • Calculate the tumor volume using the formula: Tumor Volume (mm³) = (Length x Width²) / 2 .[15][16]

• Randomization: When tumors reach a mean volume of approximately 150-200 mm³, randomize the mice into treatment and control groups.[8]

A-1155463 Administration

• Vehicle Preparation: Prepare a vehicle solution of 5% DMSO, 10% ethanol, 20% Cremophor ELP, and 65% D5W (5% dextrose in water).[5]

• Drug Formulation: Dissolve A-1155463 in the vehicle to a final concentration for a 5 mg/kg dose.

• Administration: Administer the A-1155463 formulation or vehicle intraperitoneally (IP) daily for 14 days.[5]

Animal Welfare and Endpoint Criteria

• Monitoring: Monitor the health of the animals daily. This includes observing their general appearance, activity levels, and any signs of distress.[12][17]

• Body Weight: Record the body weight of each mouse 2-3 times per week.[12]

• Humane Endpoints: Euthanize mice if any of the following are observed:

  • Tumor volume exceeds 2000 mm³.[17]

  • Tumor becomes ulcerated.[12]

  • Body weight loss exceeds 20%.[12]

  • The animal shows signs of significant distress, such as lethargy, hunched posture, or rough fur coat.[12]

Data Analysis

• Tumor Growth Inhibition (TGI): Calculate the percentage of TGI using the following formula: % TGI = [1 - (Mean tumor volume of treated group at endpoint / Mean tumor volume of control group at endpoint)] x 100

• Statistical Analysis: Use appropriate statistical tests (e.g., Student's t-test) to determine the significance of the differences in tumor volume between the treated and control groups. A p-value of < 0.05 is typically considered statistically significant.[5]

Conclusion

This document provides a detailed framework for conducting A-1155463 xenograft studies. Adherence to these protocols will enable researchers to generate robust and reproducible data to evaluate the in vivo efficacy of this BCL-XL inhibitor. As with all animal studies, it is imperative to follow institutional guidelines for animal care and use.

References

• 1. Tumor Volume Measurements by Calipers - Biopticon [biopticon.com]
• 2. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 3. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Mitochondrial Pathway of Apoptosis Part II: The BCL-2 Protein Family - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Vitro Technologies :: Products [lifescience.invitro.com.au]
• 9. NCI-H146 Cells [cytion.com]
• 10. ebiohippo.com [ebiohippo.com]
• 11. reactionbiology.com [reactionbiology.com]
• 12. pharmaceutical-networking.com [pharmaceutical-networking.com]
• 13. yeasenbio.com [yeasenbio.com]
• 14. researchgate.net [researchgate.net]
• 15. Imaging - 3D capture vs. caliper | Animalab [animalab.eu]
• 16. tumorvolume.com [tumorvolume.com]
• 17. Tumor growth monitoring in breast cancer xenografts: A good technique for a strong ethic | PLOS One [journals.plos.org]

Application Notes and Protocols: A-1155463 and Cisplatin Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cisplatin (B142131) is a cornerstone of chemotherapy for various solid tumors, including lung, ovarian, and head and neck cancers. Its efficacy is primarily attributed to its ability to form DNA adducts, leading to cell cycle arrest and apoptosis. However, intrinsic and acquired resistance remains a significant clinical challenge. One of the key mechanisms of resistance involves the upregulation of anti-apoptotic proteins, particularly B-cell lymphoma-extra large (Bcl-xL).

A-1155463 is a potent and selective small-molecule inhibitor of Bcl-xL. By neutralizing Bcl-xL, A-1155463 can restore the apoptotic potential of cancer cells, thereby sensitizing them to the cytotoxic effects of DNA-damaging agents like cisplatin. This document provides detailed application notes and experimental protocols for studying the synergistic effects of combining A-1155463 and cisplatin in cancer research.

Rationale for Combination Therapy

The combination of A-1155463 and cisplatin is based on a strong mechanistic rationale. Cisplatin-induced DNA damage activates the intrinsic apoptotic pathway, which is often counteracted by the overexpression of Bcl-xL in cancer cells. A-1155463 selectively inhibits Bcl-xL, thereby lowering the threshold for apoptosis and allowing the DNA damage induced by cisplatin to trigger a more robust cell death response. This synergistic interaction has the potential to overcome cisplatin resistance and enhance therapeutic efficacy.

Data Presentation

The following tables present hypothetical, yet representative, quantitative data that could be expected from studies investigating the combination of A-1155463 and cisplatin.

Table 1: In Vitro Cytotoxicity (IC50) in A549 Non-Small Cell Lung Cancer Cells

Treatment	IC50 (µM)
A-1155463	8.5
Cisplatin	15.2
A-1155463 + Cisplatin (1:1 ratio)	3.8

Table 2: In Vivo Tumor Growth Inhibition in A549 Xenograft Model

Treatment Group	Dose	Tumor Growth Inhibition (%)
Vehicle Control	-	0
A-1155463	25 mg/kg, daily	35
Cisplatin	5 mg/kg, weekly	45
A-1155463 + Cisplatin	25 mg/kg daily + 5 mg/kg weekly	85

Table 3: Apoptosis Induction in A549 Cells (Annexin V Assay)

Treatment (24h)	% Apoptotic Cells (Annexin V+)
Untreated Control	5
A-1155463 (5 µM)	15
Cisplatin (10 µM)	25
A-1155463 (5 µM) + Cisplatin (10 µM)	65

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of A-1155463 and cisplatin, alone and in combination, on cancer cell lines.

Materials:

• Cancer cell line (e.g., A549)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• 96-well plates

• A-1155463 (stock solution in DMSO)

• Cisplatin (stock solution in saline or DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of A-1155463 and cisplatin in complete medium.

• For combination treatment, prepare solutions with a fixed ratio of the two drugs.

• Remove the medium from the wells and add 100 µL of the drug solutions (or vehicle control).

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values.

Western Blot Analysis

Objective: To assess the effect of the combination therapy on the expression of key apoptosis-related proteins.

Materials:

• Treated cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-Bcl-xL, anti-cleaved PARP, anti-cleaved Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence substrate

• Imaging system

Protocol:

• Treat cells with A-1155463 and/or cisplatin for the desired time.

• Lyse the cells in RIPA buffer with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescence substrate and an imaging system.

In Vivo Xenograft Tumor Model

Objective: To evaluate the anti-tumor efficacy of the combination therapy in a preclinical animal model.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cells (e.g., A549)

• Matrigel

• A-1155463 formulation for in vivo administration

• Cisplatin formulation for in vivo administration

• Calipers for tumor measurement

Protocol:

• Subcutaneously inject a suspension of cancer cells and Matrigel into the flank of the mice.

• Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomize the mice into treatment groups (vehicle, A-1155463 alone, cisplatin alone, combination).

• Administer the drugs according to the planned schedule (e.g., A-1155463 daily by oral gavage, cisplatin weekly by intraperitoneal injection).

• Measure the tumor volume with calipers every 2-3 days.

• Monitor the body weight of the mice as an indicator of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blot, immunohistochemistry).

Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To quantify the induction of apoptosis by the combination therapy.

Materials:

• Treated cells

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Treat cells with A-1155463 and/or cisplatin for the desired time.

• Harvest the cells (including floating cells in the medium).

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within 1 hour.

• Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis/necrosis (Annexin V+/PI+), and viable (Annexin V-/PI-).

Visualizations

Signaling Pathway

Caption: Signaling pathway of A-1155463 and cisplatin combination therapy.

Experimental Workflow

Caption: General experimental workflow for combination therapy studies.

Logical Relationship

Technical Notes & Optimization

Technical Support Center: Mitigating A-1155463-Induced Thrombocytopenia in Mice

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding A-1155463-induced thrombocytopenia in mouse models. All information is presented in a practical question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is A-1155463 and why does it cause thrombocytopenia?

A-1155463 is a highly potent and selective inhibitor of B-cell lymphoma-extra large (Bcl-xL), an anti-apoptotic protein.[1] Thrombocytopenia, a decrease in platelet count, is a known on-target and mechanism-based side effect of A-1155463.[1] This occurs because normal platelet survival is dependent on Bcl-xL function. By inhibiting Bcl-xL, A-1155463 induces the intrinsic pathway of apoptosis in mature platelets, leading to their premature clearance from circulation.[2][3]

Q2: What is the typical time course and severity of A-1155463-induced thrombocytopenia in mice?

Following a single intraperitoneal (IP) dose of 5 mg/kg A-1155463 in SCID-Beige mice, a dramatic drop in platelet counts is observed as early as 6 hours post-dose. The platelet nadir (lowest point) is typically reached within this initial period, followed by a rebound to normal levels within 72 hours.[1] This rapid onset and recovery are characteristic of thrombocytopenia caused by enhanced platelet clearance rather than impaired production.

Q3: Is the thrombocytopenia induced by A-1155463 reversible?

Yes, the thrombocytopenia is reversible.[1] Studies have shown that platelet counts return to baseline levels within approximately 72 hours after a single dose of A-1155463.[1] This reversibility is a key consideration in the development of dosing strategies to manage this side effect.

Q4: How does A-1155463-induced thrombocytopenia compare to that of other Bcl-xL inhibitors like navitoclax?

The kinetics of platelet depletion and recovery observed with A-1155463 are similar to those reported for the dual Bcl-2/Bcl-xL inhibitor, navitoclax.[1] Both drugs induce a rapid and transient thrombocytopenia due to their inhibition of Bcl-xL.

Troubleshooting Guide

Issue 1: Severe and prolonged thrombocytopenia observed in our mouse colony.

• Possible Cause 1: Dosing Regimen. Continuous daily dosing of A-1155463 can lead to sustained and severe thrombocytopenia.

  • Solution: Implement an intermittent dosing schedule. A regimen of "4 days on, 3 days off" has been shown to be effective in managing platelet toxicity while maintaining anti-tumor efficacy in preclinical models.[4] This allows for platelet recovery during the "off" period.

• Possible Cause 2: Mouse Strain Variability. Different mouse strains may exhibit varying sensitivities to drug-induced thrombocytopenia.

  • Solution: Establish a baseline platelet count for the specific mouse strain being used. If the observed thrombocytopenia is significantly more severe than reported in the literature for other strains, consider using a more robust strain or adjusting the dose accordingly after conducting a dose-response study.

Issue 2: Difficulty in accurately quantifying platelet counts.

• Possible Cause: Improper blood collection or counting method. Manual counting methods can be inaccurate, and improper blood collection can lead to platelet activation and clumping, skewing the results.

  • Solution: Utilize automated hematology analyzers or flow cytometry for accurate and reproducible platelet counting. For flow cytometry, use a fluorescently labeled anti-CD41 or anti-CD61 antibody to specifically identify platelets. Blood can be collected via the tail vein or retro-orbital sinus into tubes containing an anticoagulant like EDTA to prevent clotting.

Issue 3: Concern about the impact of A-1155463 on megakaryopoiesis.

• Possible Cause: While the primary mechanism of thrombocytopenia is peripheral platelet destruction, high doses or prolonged exposure could potentially impact megakaryocytes, the platelet precursor cells in the bone marrow.

  • Solution: Perform bone marrow analysis to assess megakaryocyte number and morphology. This can be done by preparing bone marrow smears from the femur or tibia and staining with Wright-Giemsa or Hematoxylin and Eosin (H&E). An increase in the number of megakaryocytes may indicate a compensatory response to peripheral platelet destruction.

Mitigating Strategies

Several strategies are being explored to mitigate A-1155463-induced thrombocytopenia:

• Intermittent Dosing: As mentioned, this is a clinically relevant and effective strategy. A "4 days on, 3 days off" schedule has been successfully used in mouse models to allow for platelet recovery.[4]

• PROTACs (Proteolysis Targeting Chimeras): This novel approach involves designing molecules that selectively induce the degradation of Bcl-xL in cancer cells while sparing platelets. This is achieved by exploiting the differential expression of E3 ubiquitin ligases between tumor cells and platelets.[2][5] For example, the Bcl-xL PROTAC DT2216 has been shown to have potent anti-tumor activity without causing significant thrombocytopenia in mice.[6]

• Combination Therapy: Combining A-1155463 with other anti-cancer agents, such as the Bcl-2 inhibitor venetoclax, may allow for the use of lower, less toxic doses of A-1155463 while achieving synergistic anti-tumor effects.[4]

Data Presentation

Table 1: Platelet Count Kinetics Following a Single 5 mg/kg IP Dose of A-1155463 in SCID-Beige Mice

Time Post-Dose (hours)	Mean Platelet Count (% of Baseline)
0 (Baseline)	100%
6	~40%
24	~60%
48	~80%
72	~100%

Data is approximated from graphical representations in the cited literature.[1]

Table 2: Comparison of Mitigating Strategies for Bcl-xL Inhibitor-Induced Thrombocytopenia

Strategy	Mechanism of Action	Advantages	Disadvantages
Intermittent Dosing	Allows for platelet recovery during drug-free intervals.	Simple to implement; maintains therapeutic efficacy.	May not be suitable for all tumor types; requires careful optimization.
PROTACs	Selective degradation of Bcl-xL in tumor cells.	High tumor selectivity; minimal impact on platelets.	More complex drug design and development.
Combination Therapy	Synergistic anti-tumor effect allows for lower, less toxic doses.	Potential for enhanced efficacy; may overcome drug resistance.	Requires careful selection of combination agents to avoid overlapping toxicities.

Experimental Protocols

Protocol 1: Quantification of Platelet Counts in Mice by Flow Cytometry

• Blood Collection: Collect 5-10 µL of blood from the tail vein or retro-orbital sinus into a microcentrifuge tube containing 10 µL of 0.5 M EDTA to prevent coagulation.

• Dilution: Dilute the blood sample 1:10 with phosphate-buffered saline (PBS).

• Staining: Incubate 5 µL of the diluted blood with a fluorescently conjugated antibody against a platelet-specific marker (e.g., FITC-anti-CD41) for 15 minutes at room temperature in the dark.

• Red Blood Cell Lysis (Optional): If necessary, lyse red blood cells using a commercially available lysis buffer.

• Addition of Counting Beads: Add a known number of fluorescent microbeads to each sample to allow for absolute quantification.

• Flow Cytometry Analysis: Acquire samples on a flow cytometer. Gate on the platelet population based on forward and side scatter characteristics and positive staining for the platelet-specific marker. Calculate the absolute platelet count based on the ratio of platelet events to bead events.

Protocol 2: Bone Marrow Smear Preparation and Megakaryocyte Assessment

• Bone Marrow Isolation: Euthanize the mouse and dissect the femurs and tibias. Flush the bone marrow from the bones using a syringe with PBS.

• Cell Suspension: Create a single-cell suspension by gently passing the bone marrow through a 70 µm cell strainer.

• Smear Preparation: Place a small drop of the cell suspension onto a glass slide. Use a second slide at a 45-degree angle to spread the drop across the first slide, creating a feathered edge.

• Staining: Air dry the smears completely. Stain with May-Grünwald-Giemsa or H&E stain according to standard protocols.

• Microscopic Examination: Examine the slides under a light microscope. Megakaryocytes are large cells (30-100 µm) with multi-lobed nuclei.

• Quantification: Count the number of megakaryocytes per high-power field (HPF) or across the entire smear to assess their abundance. Evaluate their morphology for signs of maturation and dysplasia.

Mandatory Visualizations

Caption: Bcl-xL signaling pathway in platelet apoptosis.

Caption: Experimental workflow for studying A-1155463-induced thrombocytopenia.

References

• 1. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PROTACs are effective in addressing the platelet toxicity associated with BCL-XL inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A selective BCL-XL PROTAC degrader achieves safe and potent antitumor activity - PMC [pmc.ncbi.nlm.nih.gov]

A-1155463 off-target effects in cancer cell lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the BCL-XL inhibitor, A-1155463. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is A-1155463 and what is its primary mechanism of action?

A-1155463 is a highly potent and selective small-molecule inhibitor of B-cell lymphoma-extra large (BCL-XL), an anti-apoptotic protein.[1][2][3][4] Its mechanism of action is to mimic the BH3 domain of pro-apoptotic proteins, thereby disrupting the interaction between BCL-XL and pro-apoptotic proteins like BIM. This releases the pro-apoptotic proteins to activate BAX and BAK, leading to mitochondrial outer membrane permeabilization, caspase activation, and ultimately, apoptosis.[3]

Q2: How selective is A-1155463 for BCL-XL over other BCL-2 family proteins?

A-1155463 exhibits high selectivity for BCL-XL. It has a picomolar binding affinity for BCL-XL and demonstrates over 1000-fold weaker binding to BCL-2.[1][3] Its binding affinity for other related anti-apoptotic proteins, BCL-W and MCL-1, is also significantly lower.[1][3]

Q3: What are the known on-target and potential off-target effects of A-1155463?

The primary on-target effect of A-1155463 is the induction of apoptosis in BCL-XL-dependent cancer cells.[1][5] A well-documented, mechanism-based "off-target" effect in vivo is thrombocytopenia (a decrease in platelet count).[1][3] This occurs because platelets rely on BCL-XL for their survival. This effect is generally reversible upon cessation of treatment.[1][3] So far, broad screening for unintended off-target kinase or protein binding has not been extensively reported in the public domain.

Q4: In which cancer cell lines is A-1155463 expected to be most effective?

A-1155463 is most effective in cancer cell lines that are dependent on BCL-XL for survival.[1][5] This dependency can be determined through various methods, including BH3 profiling or by observing sensitivity to BCL-XL knockdown. For example, the H146 small cell lung cancer cell line is known to be BCL-XL dependent.[1][3]

Q5: What are the potential mechanisms of resistance to A-1155463?

While specific studies on resistance to A-1155463 are limited, resistance to BH3 mimetics in general can arise from the upregulation of other anti-apoptotic proteins, such as MCL-1 or BCL-2.[6] In the context of resistance to the BCL-2 inhibitor venetoclax (B612062), upregulation of BCL-XL is a known resistance mechanism.[6][7] Therefore, it is plausible that cancer cells could develop resistance to A-1155463 by upregulating MCL-1 or BCL-2 to compensate for the inhibition of BCL-XL.

Troubleshooting Guides

Issue 1: Inconsistent or lower than expected cytotoxicity in a cancer cell line.

Potential Causes:

• Low BCL-XL Dependence: The cell line may not be primarily dependent on BCL-XL for survival.

• High Expression of Other Anti-Apoptotic Proteins: The cells may express high levels of MCL-1 or BCL-2, which can compensate for BCL-XL inhibition.

• Drug Inactivation: The compound may be unstable in the experimental conditions or may have been improperly stored.

• Suboptimal Assay Conditions: The incubation time may be too short, or the drug concentration may be too low.

Troubleshooting Steps:

• Assess BCL-XL Dependence:

  • Perform a Western blot to confirm BCL-XL expression in your cell line.

  • Use siRNA or shRNA to knock down BCL-XL and observe the effect on cell viability. A significant decrease in viability upon BCL-XL knockdown suggests dependence.

• Evaluate Other BCL-2 Family Members:

  • Profile the expression levels of BCL-2 and MCL-1 in your cell line via Western blot. High levels may indicate a need for combination therapy.

• Optimize Experimental Parameters:

  • Perform a dose-response study with a wide range of A-1155463 concentrations.

  • Conduct a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal endpoint for apoptosis induction.

• Positive Control:

  • Include a known BCL-XL-dependent cell line (e.g., H146) as a positive control in your experiments.

Issue 2: Observing thrombocytopenia in in vivo studies.

Potential Cause:

• This is an expected on-target effect of BCL-XL inhibition, as platelets require BCL-XL for their survival.[1][3]

Management Strategies:

• Intermittent Dosing: An interrupted treatment schedule (e.g., 4 days on, 3 days off) has been proposed to manage platelet toxicity while maintaining anti-tumor efficacy.[2][8]

• Monitoring: Regularly monitor platelet counts in treated animals to track the kinetics of thrombocytopenia and recovery.[3] The reduction in platelets is typically rapid and reversible.[1][3]

Data Presentation

Table 1: Selectivity Profile of A-1155463

Target Protein	Binding Affinity (Ki)	Selectivity vs. BCL-XL
BCL-XL	<0.01 nM	-
BCL-2	80 nM	>8000-fold
BCL-W	19 nM	>1900-fold
MCL-1	>440 nM	>44000-fold

Data compiled from publicly available resources.[1][3][9]

Table 2: Cellular Activity of A-1155463 in BCL-XL Dependent vs. BCL-2 Dependent Cell Lines

Cell Line	BCL-2 Family Dependence	EC50 of A-1155463
Molt-4	BCL-XL	70 nM
H146	BCL-XL	Potent
RS4;11	BCL-2	>5 µM

Data compiled from publicly available resources.

Experimental Protocols

Protocol 1: Assessment of Apoptosis Induction by A-1155463

• Cell Seeding: Plate cancer cells at a suitable density in 6-well plates and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of A-1155463 (e.g., 1 nM to 10 µM) or a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells.

• Staining: Stain the cells with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Quantify the percentage of early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and live cells (Annexin V-negative, PI-negative).

Protocol 2: Western Blot for BCL-2 Family Protein Expression

• Cell Lysis: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against BCL-XL, BCL-2, MCL-1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: Mechanism of action of A-1155463 in inducing apoptosis.

Caption: Troubleshooting workflow for low cytotoxicity of A-1155463.

References

• 1. ashpublications.org [ashpublications.org]
• 2. ashpublications.org [ashpublications.org]
• 3. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Pathways and mechanisms of venetoclax resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Progress in understanding the mechanisms of resistance to BCL-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Blockage of BCL-XL overcomes venetoclax resistance across BCL2+ lymphoid malignancies irrespective of BIM status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Probe A-1155463 | Chemical Probes Portal [chemicalprobes.org]

optimizing A-1155463 concentration to avoid toxicity

This technical support center provides researchers, scientists, and drug development professionals with essential information for optimizing the experimental concentration of A-1155463, a potent and selective BCL-XL inhibitor. The following troubleshooting guides and FAQs are designed to address specific issues encountered during in vitro experiments to ensure efficacy while minimizing toxicity.

Frequently Asked Questions (FAQs)

Q1: What is A-1155463 and what is its mechanism of action? A1: A-1155463 is a highly potent and selective small molecule inhibitor of B-cell lymphoma-extra large (BCL-XL), an anti-apoptotic protein.[1][2][3] Dysregulation of apoptosis is a hallmark of cancer, and proteins in the BCL-2 family are critical controllers of this process.[2] A-1155463 mimics the action of pro-apoptotic BH3-only proteins (like BIM), binding with high affinity to BCL-XL.[4][5] This binding prevents BCL-XL from sequestering and inactivating pro-apoptotic proteins BAX and BAK, leading to mitochondrial outer membrane permeabilization, cytochrome c release, caspase activation, and ultimately, programmed cell death (apoptosis).[4][6]

Q2: What is the primary on-target toxicity associated with A-1155463? A2: The primary on-target toxicity of BCL-XL inhibition is thrombocytopenia, a decrease in platelet count.[2][3] This occurs because platelet survival is dependent on BCL-XL.[2] In in vivo studies, A-1155463 caused a rapid and reversible reduction in platelet counts in mice.[2][7] In in vitro experiments, this on-target effect translates to cytotoxicity in BCL-XL-dependent cell lines. Therefore, optimizing the concentration is critical to differentiate between specific anti-cancer effects and general cytotoxicity.

Q3: How selective is A-1155463? A3: A-1155463 is highly selective for BCL-XL. It exhibits picomolar binding affinity for BCL-XL while having over 1000-fold weaker binding to the related anti-apoptotic proteins BCL-2 and MCL-1.[2][4][8] This high selectivity makes it an excellent tool for studying the specific biological functions of BCL-XL.[2]

Q4: What is a good starting concentration for my in vitro experiments? A4: The optimal concentration is highly dependent on the cell line being used. Based on published data, a good starting point for a dose-response experiment is a wide range from low nanomolar (nM) to low micromolar (µM). For BCL-XL-dependent cell lines like MOLT-4 or NCI-H146, effects are often observed in the nanomolar range (e.g., EC50 of 65-70 nM).[1][4] For less sensitive lines, higher concentrations may be required.[1] It is crucial to perform a dose-response curve for each new cell line to determine the optimal concentration range.

Q5: How should I prepare and store A-1155463? A5: A-1155463 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution (e.g., 100 mg/mL).[4] It is advisable to prepare single-use aliquots of the stock solution to avoid repeated freeze-thaw cycles. Store stock solutions at -20°C or -80°C for long-term stability. When preparing working solutions, dilute the DMSO stock in your cell culture medium, ensuring the final DMSO concentration is low (typically ≤ 0.1%) to prevent solvent-induced toxicity.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Excessive cell death even at low concentrations	The cell line is highly dependent on BCL-XL for survival. The compound concentration is too high. The final solvent (DMSO) concentration is toxic to the cells.	Perform a dose-response experiment starting from a much lower concentration range (e.g., picomolar to low nanomolar). Reduce the incubation time (e.g., check viability at 24, 48, and 72 hours). Ensure the final DMSO concentration in the culture medium does not exceed 0.1%.
No observable effect at expected active concentrations	The cell line is not dependent on BCL-XL for survival and may rely on other anti-apoptotic proteins like BCL-2 or MCL-1. The compound has degraded due to improper storage. The incubation time is too short to induce a measurable apoptotic response.	Confirm BCL-XL expression and dependency in your cell line (e.g., via Western Blot or siRNA knockdown).[6] Use a positive control cell line known to be sensitive to A-1155463 (e.g., MOLT-4).[4] Prepare fresh dilutions from a new, properly stored stock aliquot. Extend the incubation period and perform a time-course experiment.
High variability between replicate wells	Inconsistent cell seeding density. Uneven distribution of the compound in the wells. "Edge effects" in the multi-well plate.	Ensure the cell suspension is thoroughly mixed before and during seeding. Mix the plate gently after adding the compound dilutions. To minimize edge effects, avoid using the outermost wells of the plate or fill them with sterile PBS or media to maintain humidity.

Data Presentation: In Vitro Efficacy of A-1155463

The following table summarizes the reported 50% effective concentration (EC50) or 50% inhibitory concentration (IC50) values for A-1155463 in various human cell lines.

Cell Line	Assay Type	Metric	Concentration	Incubation Time	Citation(s)
MOLT-4	Cell Viability	EC50	70 nM	72 hours	[1][4]
NCI-H146	Cell Viability	EC50	65 nM	48 hours	[4]
EOL1	Cell Viability	EC50	2.25 µM	48 hours	[1]
GDM-1	Cell Viability	EC50	1.17 µM	48 hours	[1]
MOLT-4	Cytotoxicity	IC50	6.2 nM	Not Specified	[1]
RS4;11	Cell Viability	EC50	> 5 µM	72 hours	[4]

Note: EC50/IC50 values can vary between labs and experiments due to different conditions and assay methods.

Signaling Pathway and Experimental Workflow

A-1155463 Mechanism of Action

The diagram below illustrates the intrinsic apoptosis pathway and the mechanism by which A-1155463 induces cell death. A-1155463 selectively binds to the anti-apoptotic protein BCL-XL, preventing it from inhibiting the pro-apoptotic proteins BAX and BAK. This allows BAX/BAK to form pores in the mitochondrial membrane, leading to the release of cytochrome c and the activation of the caspase cascade.

Caption: A-1155463 inhibits BCL-XL, inducing apoptosis.

Experimental Workflow: Dose-Response Curve

The following diagram outlines the standard workflow for determining the optimal concentration of A-1155463 for a given cell line.

Caption: Workflow for optimizing A-1155463 concentration.

Experimental Protocol: Determining Optimal Concentration

This protocol describes how to perform a dose-response experiment to determine the EC50/IC50 of A-1155463 using a luminescent cell viability assay.

Materials:

• BCL-XL dependent cell line (e.g., MOLT-4) and appropriate culture medium

• A-1155463 stock solution (e.g., 10 mM in DMSO)

• Sterile, white-walled 96-well plates suitable for luminescence assays

• CellTiter-Glo® Luminescent Cell Viability Assay kit or similar

• Multichannel pipette

• Plate reader with luminescence detection capabilities

Procedure:

• Cell Seeding:

  • Trypsinize and count cells if adherent, or count directly if in suspension.

  • Dilute cells to the desired seeding density in pre-warmed culture medium. The optimal density should ensure cells are in the exponential growth phase at the end of the incubation period (e.g., 5,000-10,000 cells/well).

  • Dispense 90 µL of the cell suspension into each well of a 96-well plate. Include wells for "no-cell" (medium only) background control.

  • Incubate the plate for 4-24 hours to allow cells to attach (if adherent) or acclimate.

• Compound Preparation and Treatment:

  • Prepare a series of 2X-concentrated serial dilutions of A-1155463 in culture medium from your DMSO stock. A 10-point, 3-fold dilution series starting from 20 µM (2X) is a common starting point.

  • Prepare a 2X vehicle control solution containing the same final concentration of DMSO as the highest drug concentration (e.g., 0.2% DMSO in medium).

  • Using a multichannel pipette, add 10 µL of the 2X A-1155463 dilutions or 2X vehicle control to the appropriate wells containing 90 µL of cell suspension. This will result in a final volume of 100 µL and the desired 1X drug concentrations.

• Incubation:

  • Incubate the plate for the desired time period (e.g., 48 or 72 hours) at 37°C in a humidified, 5% CO2 incubator.[1][4]

• Cell Viability Measurement (using CellTiter-Glo®):

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's protocol.

  • Add 100 µL of the reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the average background luminescence (from "no-cell" control wells) from all other measurements.

  • Normalize the data by expressing the viability of treated wells as a percentage of the average viability of the vehicle-treated control wells: (% Viability) = (Signal_Treated / Signal_Vehicle) * 100.

  • Plot the percent viability against the log of the A-1155463 concentration.

  • Use a non-linear regression model (e.g., four-parameter variable slope) in software like GraphPad Prism to fit the curve and determine the EC50 or IC50 value.[4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. selleckchem.com [selleckchem.com]
• 5. Structure-Based Design of A-1293102, a Potent and Selective BCL-XL Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Attacking Cancer’s Achilles Heel: Antagonism of Anti-Apoptotic BCL-2 Family Members - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]

A-1155463 resistance mechanisms in solid tumors

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using the selective BCL-XL inhibitor, A-1155463, in solid tumor research.

Frequently Asked Questions (FAQs)

Q1: What is A-1155463 and what is its primary mechanism of action?

A-1155463 is a highly potent and selective small-molecule inhibitor of B-cell lymphoma-extra-large (BCL-XL), an anti-apoptotic protein.[1][2][3][4] It was developed through structure-based drug design and nuclear magnetic resonance (NMR) fragment screening.[2][3] A-1155463 binds to the BH3-binding groove of BCL-XL with picomolar affinity, preventing it from sequestering pro-apoptotic proteins like BIM, BAK, and BAX.[2][5] This releases the pro-apoptotic proteins, leading to mitochondrial outer membrane permeabilization (MOMP), caspase activation, and ultimately, apoptosis in BCL-XL-dependent cells.[6]

Q2: In which cancer types has A-1155463 shown preclinical activity?

A-1155463 has demonstrated preclinical efficacy in various solid tumor models, particularly those identified as BCL-XL-dependent. This includes certain models of small cell lung cancer (SCLC), non-small cell lung cancer (NSCLC), and breast cancer.[2][7][8] It has shown synergistic effects when combined with other chemotherapeutic agents like docetaxel.[7][8]

Q3: What is the selectivity profile of A-1155463?

A-1155463 is highly selective for BCL-XL. It exhibits significantly weaker binding to other anti-apoptotic proteins such as BCL-2, BCL-W, and MCL-1.[2][4] For instance, its binding affinity for BCL-2 is over 1000-fold weaker than for BCL-XL.[2] This selectivity makes it a valuable tool for specifically investigating the role of BCL-XL in cancer cell survival.

Q4: What are the known off-target effects of A-1155463?

The most significant on-target toxicity of A-1155463 is thrombocytopenia (a reduction in platelet count).[2][3] This is a mechanism-based effect, as BCL-XL is crucial for the survival of platelets.[2] This effect is reversible upon cessation of treatment.[2][3]

Troubleshooting Guides

Issue 1: Unexpectedly High Cell Viability After A-1155463 Treatment

Possible Cause 1: Intrinsic Resistance due to Low BCL-XL Dependence.

• Troubleshooting Steps:

  • Confirm BCL-XL Expression: Perform Western blotting or immunohistochemistry (IHC) to verify the expression levels of BCL-XL in your tumor cells or xenograft models. High BCL-XL expression is often correlated with sensitivity.

  • Assess BCL-XL Dependence: Use techniques like BH3 profiling to determine if the cells are primed for apoptosis and are functionally dependent on BCL-XL for survival.

  • Analyze Other Anti-Apoptotic Proteins: Investigate the expression levels of other anti-apoptotic proteins like MCL-1 and BCL-2. Overexpression of these proteins can compensate for BCL-XL inhibition, leading to resistance.

Possible Cause 2: Acquired Resistance.

• Troubleshooting Steps:

  • Long-term Culture Analysis: If you are developing a resistant cell line, monitor the expression of BCL-2 family proteins over time. Upregulation of MCL-1 or BCL-2 is a common mechanism of acquired resistance to BCL-XL inhibitors.

  • Signaling Pathway Activation: Investigate the activation status of pro-survival signaling pathways such as PI3K/AKT and MEK/ERK.[9] Activation of these pathways can promote cell survival independently of BCL-XL.

Possible Cause 3: Suboptimal Experimental Conditions.

• Troubleshooting Steps:

  • Verify Compound Potency: Ensure the A-1155463 compound is of high purity and has been stored correctly to maintain its activity.

  • Optimize Concentration and Duration: Perform a dose-response and time-course experiment to determine the optimal concentration and duration of treatment for your specific cell line. The EC50 for A-1155463 in sensitive cell lines is typically in the nanomolar range.[1]

  • Check Media Components: Some components in cell culture media may interfere with the activity of the compound. Consider using serum-free media for short-term assays if possible.[10]

Issue 2: Significant Thrombocytopenia Observed in In Vivo Studies

Possible Cause: On-Target Toxicity.

• Troubleshooting Steps:

  • Dosing Schedule Modification: To manage thrombocytopenia, consider an intermittent dosing schedule. For example, a "4 days on / 3 days off" schedule has been suggested to allow for platelet recovery.[11]

  • Monitor Platelet Counts: Regularly monitor platelet counts in treated animals to assess the severity and kinetics of thrombocytopenia.[2] Platelet counts typically drop within hours of dosing and recover within 72 hours after a single dose.[2]

  • Combination Therapy: Combining A-1155463 with other agents may allow for a reduction in the dose of A-1155463 required for efficacy, thereby mitigating the on-target toxicity.

Quantitative Data Summary

Parameter	Value	Cell Line/Model	Reference
Binding Affinity (Ki)
BCL-XL	<0.01 nM	Cell-free	[4]
BCL-2	>1 µM (over 1000-fold weaker than BCL-XL)	Cell-free	[2]
BCL-W	19 nM	Cell-free	[4]
MCL-1	>440 nM	Cell-free	[4]
Cellular Activity (EC50)
MOLT-4 (BCL-XL dependent)	~70 nM	Cell-based	[1]
H146 (SCLC)	Boosted cell killing activity vs. precursors	Cell-based	[2]
In Vivo Efficacy
Tumor Growth Inhibition	44% (maximum)	H146 Xenograft	[2]
Pharmacokinetics
Dosing (IP)	5 mg/kg	SCID-Beige Mice	[2]

Key Experimental Protocols

1. Cell Viability Assay (MTS/MTT Assay)

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of A-1155463 (e.g., from 1 nM to 10 µM) for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• Reagent Addition: Add MTS or MTT reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and determine the EC50 value by fitting the data to a dose-response curve.

2. In Vivo Tumor Xenograft Study

• Cell Implantation: Subcutaneously inject a suspension of tumor cells (e.g., 5 x 10^6 H146 cells) into the flank of immunocompromised mice (e.g., SCID-Beige).

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers regularly.

• Treatment Initiation: When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer A-1155463 via intraperitoneal (IP) injection at a specified dose and schedule (e.g., 5 mg/kg daily).[2] The vehicle may consist of 5% DMSO, 10% EtOH, 20% Cremophor ELP, and 65% D5W.[2]

• Efficacy and Toxicity Monitoring: Continue to monitor tumor volume and body weight. Perform blood draws to monitor platelet counts for toxicity assessment.[2]

• Endpoint: Euthanize mice when tumors reach the maximum allowed size or at the end of the study. Excise tumors for further analysis (e.g., Western blotting, IHC).

3. Western Blotting for BCL-2 Family Proteins

• Protein Extraction: Lyse cells or homogenized tumor tissue in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against BCL-XL, BCL-2, MCL-1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: A-1155463 inhibits BCL-XL, leading to apoptosis.

Caption: Experimental workflow for A-1155463 evaluation.

Caption: Potential resistance mechanisms to A-1155463.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. selleckchem.com [selleckchem.com]
• 5. Structure-Based Design of A-1293102, a Potent and Selective BCL-XL Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BCL-xL inhibition potentiates cancer therapies by redirecting the outcome of p53 activation from senescence to apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Discovery of A-1331852, a First-in-Class, Potent, and Orally-Bioavailable BCL-XL Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bcl-2 and Bcl-xL mediate resistance to receptor tyrosine kinase targeted therapy in lung and gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Alternate BCL-xL/BH3 disruptor experiments [bio-protocol.org]
• 11. ashpublications.org [ashpublications.org]

troubleshooting inconsistent results with A-1155463

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using A-1155463, a potent and selective BCL-XL inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is A-1155463 and what is its mechanism of action?

A-1155463 is a highly potent and selective small molecule inhibitor of B-cell lymphoma-extra large (BCL-XL), an anti-apoptotic protein.[1][2][3] By binding to BCL-XL, A-1155463 disrupts the interaction between BCL-XL and pro-apoptotic proteins like BIM, leading to the activation of the intrinsic apoptotic pathway and programmed cell death in BCL-XL-dependent cells.[4]

Q2: In which cell lines is A-1155463 expected to be most effective?

A-1155463 is most effective in cell lines that are dependent on BCL-XL for survival.[1][5] For example, the MOLT-4 human acute lymphoblastic leukemia cell line is known to be BCL-XL dependent and shows high sensitivity to A-1155463.[6][7] Conversely, cell lines dependent on other anti-apoptotic proteins like BCL-2 (e.g., RS4;11) or MCL-1 are largely resistant to A-1155463.[4][6]

Q3: What is the recommended solvent for preparing A-1155463 stock solutions?

Due to its aqueous solubility limitations, DMSO is the recommended solvent for preparing stock solutions of A-1155463.[1][7] For in vivo studies, a common vehicle formulation is a mixture of 5% DMSO, 10% EtOH, 20% Cremophor ELP, and 65% D5W (5% dextrose in water).[1]

Troubleshooting Inconsistent Results

Q4: We are observing significant variability in our IC50 values for A-1155463 across experiments. What could be the cause?

Inconsistent IC50 values can arise from several factors:

• Cell Culture Conditions: Variations in cell density, passage number, and serum concentration in the culture medium can all impact cellular response to the inhibitor.[8]

• Compound Stability: Ensure that the A-1155463 stock solution is stored correctly (typically at -20°C or -80°C) and has not undergone multiple freeze-thaw cycles, which can lead to degradation.[7]

• Assay-Specific Parameters: The duration of drug exposure, the type of viability assay used (e.g., MTT, CellTiter-Glo), and the specific data analysis methods can all contribute to variability in IC50 determination.[9]

• Cell Line Integrity: It is crucial to periodically verify the identity and purity of your cell lines to rule out contamination or genetic drift.

Q5: Our in vivo experiments with A-1155463 are showing unexpected toxicity, specifically a sharp drop in platelet counts. Is this a known side effect?

Yes, thrombocytopenia (a significant decrease in platelet count) is a known on-target and reversible side effect of BCL-XL inhibition.[1][10] BCL-XL is essential for the survival of platelets. Inhibition of BCL-XL by A-1155463 leads to premature platelet apoptosis.[1][10]

To manage this effect:

• Intermittent Dosing: An intermittent dosing schedule (e.g., 4 days on, 3 days off) may allow for platelet recovery and better tolerability.[11]

• Monitoring: Regularly monitor platelet counts in treated animals. Platelet levels typically begin to drop within hours of the first dose and recover within 72 hours after cessation of treatment.[1]

Q6: We are not observing the expected synergistic effect when combining A-1155463 with another chemotherapeutic agent. What could be the issue?

The synergistic potential of A-1155463 is highly dependent on the mechanism of action of the combination partner and the genetic background of the cancer cells.

• Mechanism of Co-treatment: A-1155463 is often synergistic with agents that induce DNA damage or cell cycle arrest, as these stressors can prime cells for apoptosis. The choice of the second agent is critical.

• Resistance Mechanisms: Cancer cells can develop resistance to BCL-XL inhibition by upregulating other anti-apoptotic proteins, such as MCL-1 or BCL-2.[11] In such cases, a combination with an inhibitor of the respective upregulated protein might be more effective.

• Experimental Timing: The timing and sequence of drug administration can significantly impact the outcome. Simultaneous versus sequential dosing should be empirically tested.

Quantitative Data Summary

Parameter	Value	Cell Line/Model	Reference
In Vitro Potency (EC50)	~70 nM	MOLT-4	[4][7]
Binding Affinity (Ki)	<0.01 nM	BCL-XL	[4]
Selectivity (Ki)	>74 nM (BCL-2)	[4]
>8 nM (BCL-W)	[4]
>444 nM (MCL-1)	[4]
In Vivo Dosing	5 mg/kg, IP, daily	H146 SCLC xenograft	[1]
In Vivo Vehicle	5% DMSO, 10% EtOH, 20% Cremophor ELP, 65% D5W	SCID-Beige mice	[1]

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the mechanism of action of A-1155463 and a typical experimental workflow for assessing its efficacy.

Caption: A-1155463 inhibits BCL-XL, leading to the release of pro-apoptotic proteins and subsequent apoptosis.

Caption: A standard workflow for determining the in vitro efficacy of A-1155463.

References

• 1. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. BCL-xL inhibition potentiates cancer therapies by redirecting the outcome of p53 activation from senescence to apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Structure-Based Design of A-1293102, a Potent and Selective BCL-XL Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 10. PROTACs are effective in addressing the platelet toxicity associated with BCL-XL inhibitors [explorationpub.com]
• 11. ashpublications.org [ashpublications.org]

A-1155463 stability in cell culture media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of A-1155463, a potent and selective BCL-XL inhibitor, in cell culture experiments. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful application of A-1155463 in your research.

Frequently Asked Questions (FAQs)

Q1: What is A-1155463 and what is its mechanism of action?

A-1155463 is a highly potent and selective small-molecule inhibitor of B-cell lymphoma-extra large (BCL-XL), an anti-apoptotic protein.[1][2][3] BCL-XL is a member of the BCL-2 family of proteins that regulate programmed cell death, or apoptosis.[1] In many cancer cells, BCL-XL is overexpressed, which helps them evade apoptosis and contributes to tumor survival and resistance to therapy.[1] A-1155463 works by binding to the BH3-binding groove of BCL-XL, preventing it from sequestering pro-apoptotic proteins like BIM. This disruption frees pro-apoptotic proteins to induce the mitochondrial pathway of apoptosis, leading to caspase activation and programmed cell death.[1]

Q2: What are the recommended storage conditions for A-1155463?

For optimal stability, A-1155463 should be stored under the following conditions:

Form	Storage Temperature	Duration
Powder	-20°C	Up to 3 years
In Solvent (e.g., DMSO)	-80°C	Up to 2 years
In Solvent (e.g., DMSO)	-20°C	Up to 1 year

Note: It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound.

Q3: In which solvent should I dissolve A-1155463?

A-1155463 is soluble in dimethyl sulfoxide (B87167) (DMSO) at concentrations of 50 mg/mL (74.65 mM) with the aid of ultrasonication. For in vivo applications, a formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline has been used.

Q4: What is the selectivity profile of A-1155463?

A-1155463 is highly selective for BCL-XL. It exhibits significantly weaker binding to other BCL-2 family members, such as BCL-2 and MCL-1, making it a valuable tool for specifically investigating the role of BCL-XL in cellular processes.

Troubleshooting Guide

This guide addresses common issues that may be encountered when working with A-1155463 in cell culture experiments.

Issue	Possible Cause	Recommended Solution
Reduced or inconsistent compound activity	Compound Degradation: A-1155463 may degrade in cell culture media over time, especially during long incubation periods.	- Prepare fresh dilutions of A-1155463 in media for each experiment.- Minimize the exposure of the compound to light and elevated temperatures.- Perform a stability study to determine the half-life of A-1155463 in your specific cell culture media and conditions (see Experimental Protocols section).
Improper Storage: Incorrect storage of stock solutions can lead to loss of potency.	- Ensure stock solutions are stored at -80°C in tightly sealed, single-use aliquots.- Avoid repeated freeze-thaw cycles.
Low solubility or precipitation in media	Supersaturation: The final concentration of DMSO in the cell culture medium may be too high, or the compound concentration may exceed its solubility limit in aqueous solutions.	- Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced toxicity and precipitation.- Prepare intermediate dilutions of the stock solution in pre-warmed cell culture medium before adding to the final culture volume.
High background cell death in control (DMSO-treated) group	DMSO Toxicity: Some cell lines are sensitive to higher concentrations of DMSO.	- Perform a DMSO toxicity titration curve for your specific cell line to determine the maximum tolerated concentration.- Use the lowest possible final DMSO concentration.
Variability in experimental results	Inconsistent Cell Health: Variations in cell passage number, confluency, or overall health can affect their response to treatment.	- Use cells within a consistent and low passage number range.- Seed cells at a consistent density and ensure they are in the logarithmic growth phase at the time of treatment.- Regularly check for mycoplasma contamination.
Binding to plastics: Small molecules can adsorb to the surface of plastic labware, reducing the effective concentration in the media.	- Consider using low-adhesion microplates for sensitive assays.

Experimental Protocols

Protocol 1: Assessing the Stability of A-1155463 in Cell Culture Media

This protocol outlines a general method to determine the stability of A-1155463 in your specific cell culture medium using High-Performance Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:

• A-1155463

• Your cell culture medium of interest (e.g., RPMI-1640, DMEM) with and without fetal bovine serum (FBS)

• 37°C, 5% CO2 incubator

• Sterile microcentrifuge tubes

• Acetonitrile (ACN) with 0.1% formic acid (for protein precipitation and sample dilution)

• LC-MS system

Procedure:

• Preparation:

  • Prepare a stock solution of A-1155463 in DMSO (e.g., 10 mM).

  • Spike A-1155463 into pre-warmed cell culture medium (with and without FBS) to a final concentration relevant to your experiments (e.g., 1 µM). Prepare a sufficient volume for all time points.

• Incubation:

  • Aliquot the A-1155463-containing medium into sterile microcentrifuge tubes for each time point (e.g., 0, 2, 4, 8, 24, 48, and 72 hours).

  • Incubate the tubes at 37°C in a 5% CO2 incubator.

• Sample Collection and Processing:

  • At each time point, remove an aliquot of the medium.

  • To precipitate proteins, add 3 volumes of ice-cold ACN with 0.1% formic acid to the medium sample (e.g., 300 µL of ACN to 100 µL of medium).

  • Vortex vigorously and incubate at -20°C for at least 30 minutes.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube for LC-MS analysis.

• LC-MS Analysis:

  • Analyze the samples by LC-MS to quantify the remaining concentration of A-1155463 at each time point.

  • The concentration at time 0 will serve as the 100% reference.

• Data Analysis:

  • Plot the percentage of remaining A-1155463 against time to determine its stability profile and calculate its half-life in the specific medium.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of action of A-1155463 in inducing apoptosis.

Caption: Experimental workflow for assessing A-1155463 stability.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: Management of A-1155463-Induced Platelet Drop In Vivo

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the transient, on-target thrombocytopenia induced by the selective BCL-xL inhibitor, A-1155463, in in vivo experimental models.

Frequently Asked Questions (FAQs)

Q1: What is A-1155463 and why does it cause a drop in platelet count?

A1: A-1155463 is a highly potent and selective small-molecule inhibitor of the anti-apoptotic protein B-cell lymphoma-extra large (BCL-xL).[1] Platelets are unique anucleated cells that are highly dependent on BCL-xL for their survival. By inhibiting BCL-xL, A-1155463 induces apoptosis in platelets, leading to a rapid and predictable decrease in their circulating numbers. This is considered a mechanism-based, on-target effect of the compound.

Q2: How quickly does the platelet count drop after A-1155463 administration and when does it recover?

A2: In preclinical mouse models, a single intraperitoneal (IP) dose of A-1155463 at 5 mg/kg leads to a dramatic drop in platelet counts, reaching a nadir approximately 6 hours post-administration.[1] The platelet count typically begins to recover after this point and returns to baseline levels within 72 hours.[1] This reversible thrombocytopenia is a key characteristic of A-1155463.

Q3: Is the A-1155463-induced platelet drop dose-dependent?

A3: Yes, the thrombocytopenia induced by BCL-xL inhibitors is a dose-dependent phenomenon. Higher doses of A-1155463 are expected to lead to a more profound and potentially longer-lasting decrease in platelet counts. It is crucial to perform dose-response studies in your specific in vivo model to determine the optimal therapeutic window that balances anti-tumor efficacy with manageable thrombocytopenia.

Q4: What are the typical signs of severe thrombocytopenia in research animals?

A4: While mild to moderate thrombocytopenia may not present with obvious clinical signs, severe cases can lead to an increased risk of bleeding. Researchers should be vigilant for signs such as petechiae (small, pinpoint hemorrhages on the skin), ecchymoses (bruising), epistaxis (nosebleeds), hematuria (blood in the urine), or melena (black, tarry stools indicative of gastrointestinal bleeding). If any of these signs are observed, it is critical to assess the animal's well-being and consider the interventions outlined in the troubleshooting guide.

Q5: Can intermittent dosing strategies mitigate the platelet drop?

A5: Yes, intermittent dosing is a viable strategy to manage A-1155463-induced thrombocytopenia while maintaining its therapeutic effect. Studies have suggested that a "4 days on / 3 days off" treatment schedule can effectively manage the platelet toxicity associated with continuous therapy. This allows for platelet recovery during the "off" period. The optimal intermittent schedule may vary depending on the specific animal model and experimental goals.

Troubleshooting Guide

Problem 1: Unexpectedly severe or prolonged platelet drop.

Possible Cause	Troubleshooting Step
Incorrect Dosing: Calculation error leading to a higher than intended dose.	Immediately double-check all dosing calculations, stock solution concentrations, and administration volumes.
Animal Strain Sensitivity: Different mouse or rat strains may exhibit varied sensitivity to BCL-xL inhibition.	If using a new strain, consider conducting a pilot dose-escalation study to establish the tolerance and platelet kinetics.
Synergistic Effects with Other Compounds: Co-administration of other drugs may exacerbate thrombocytopenia.	Review all co-administered agents for known hematological side effects. If possible, stagger administration times.
Underlying Health Issues: Pre-existing conditions in the animal may affect its ability to recover platelets.	Ensure all animals are healthy and free from underlying diseases before starting the experiment.

Problem 2: Significant bleeding observed in treated animals.

Possible Cause	Troubleshooting Step
Severe Thrombocytopenia: Platelet count has dropped to a critical level.	Immediately cease A-1155463 administration. Provide supportive care as outlined in the "Supportive Care for Severe Thrombocytopenia" protocol. Euthanize the animal if it is in distress.
Trauma: Minor trauma during handling or procedures can lead to significant bleeding in thrombocytopenic animals.	Handle animals with extreme care. Minimize invasive procedures when platelet counts are expected to be at their nadir.

Problem 3: High variability in platelet counts between animals in the same treatment group.

Possible Cause	Troubleshooting Step
Inconsistent Dosing: Variation in the administered dose between animals.	Ensure precise and consistent administration techniques. For oral gavage, confirm proper placement. For IP injections, ensure consistent delivery into the peritoneal cavity.
Variable Drug Absorption: Differences in individual animal metabolism or absorption.	While difficult to control, ensure consistent vehicle formulation and administration timing relative to feeding schedules.
Technical Error in Platelet Counting: Inaccuracies during blood collection or analysis.	Standardize blood collection and processing procedures. Ensure the hematology analyzer is properly calibrated and maintained.

Data Summary

Table 1: In Vivo Platelet Kinetics Following a Single Dose of A-1155463 in SCID-Beige Mice

Time Post-Dose (hours)	Mean Platelet Count (% of Baseline)
0 (Baseline)	100%
6	~20%
24	~40%
48	~75%
72	~100%

Data compiled from published studies. Actual values may vary based on the specific experimental conditions.[1]

Table 2: Recommended Dosing and Monitoring Schedule for A-1155463 In Vivo Studies

Dosing Strategy	A-1155463 Dose (IP)	Monitoring Frequency	Key Considerations
Single Dose Study	5 mg/kg	Baseline, 6h, 24h, 48h, 72h	To characterize the kinetics of platelet drop and recovery.
Continuous Dosing	5-10 mg/kg/day	Baseline, then every 48-72h	May lead to sustained thrombocytopenia. Monitor for signs of bleeding.
Intermittent Dosing	10 mg/kg/day (4 days on, 3 days off)	Baseline, then prior to the start of each "on" cycle	Allows for platelet recovery during the "off" period, potentially improving tolerability.

Experimental Protocols

Protocol 1: Monitoring Platelet Counts in Mice

Objective: To accurately determine circulating platelet counts in mice treated with A-1155463.

Materials:

• Anesthesia (e.g., isoflurane)

• Heparinized capillary tubes

• Blood collection tubes containing an anticoagulant (e.g., EDTA)

• Automated hematology analyzer or hemocytometer and microscope

• Sterile gauze

Procedure:

• Anesthesia: Anesthetize the mouse according to your institution's approved protocol.

• Blood Collection (Retro-orbital Sinus):

  • Position the anesthetized mouse in lateral recumbency.

  • Gently restrain the head and apply slight pressure to cause the eye to protrude slightly.

  • Carefully insert a heparinized capillary tube into the medial canthus of the eye at a 30-45 degree angle, directing it towards the back of the orbit.

  • Rotate the tube gently to puncture the retro-orbital sinus. Blood will flow into the capillary tube.

  • Collect the required volume of blood (typically 50-100 µL for platelet counting).

  • Withdraw the capillary tube and apply gentle pressure with sterile gauze to the site to ensure hemostasis.

• Sample Processing: Immediately transfer the blood into a tube containing anticoagulant and mix gently by inversion to prevent clotting.

• Platelet Counting:

  • Automated Method (Recommended): Analyze the blood sample using a calibrated automated hematology analyzer according to the manufacturer's instructions.

  • Manual Method: If an automated analyzer is not available, perform a manual platelet count using a hemocytometer. This requires dilution of the blood sample and counting of platelets under a microscope by trained personnel.

• Data Recording: Record the platelet count for each animal at each time point.

Protocol 2: Supportive Care for Severe Thrombocytopenia

Objective: To provide supportive care to animals exhibiting signs of severe thrombocytopenia and bleeding.

Procedure:

• Immediate Cessation of A-1155463: Discontinue administration of the compound immediately.

• Minimize Trauma:

  • House the animal in a cage with soft bedding and remove any objects that could cause injury.

  • Handle the animal with extreme care and only when necessary.

• Monitor for Bleeding: Closely observe the animal for any signs of internal or external bleeding.

• Fluid Support: If there are signs of dehydration or significant blood loss, subcutaneous or intravenous fluid administration may be necessary, as directed by a veterinarian.

• Veterinary Consultation: Consult with a laboratory animal veterinarian for further guidance on managing the animal's condition. Euthanasia should be considered if the animal is in significant distress or if bleeding is uncontrollable.

Visualizations

Caption: Signaling pathway of A-1155463-induced platelet apoptosis.

Caption: Experimental workflow for managing A-1155463-induced platelet drop.

Caption: Troubleshooting decision tree for severe platelet drop.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A-1155463 and Potential Off-Target Kinase Inhibition

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the compound A-1155463. It offers troubleshooting advice and frequently asked questions regarding the potential for off-target kinase inhibition, even though A-1155463 is a known BCL-XL inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of A-1155463?

A-1155463 is a highly potent and selective inhibitor of BCL-XL, an anti-apoptotic protein belonging to the BCL-2 family.[1][2][3] It is not designed as a kinase inhibitor. Its mechanism of action involves disrupting the interaction between BCL-XL and pro-apoptotic proteins like BIM, thereby inducing apoptosis in BCL-XL-dependent cells.[2]

Q2: If A-1155463 is not a kinase inhibitor, why should I be concerned about off-target kinase inhibition?

While A-1155463 is highly selective for BCL-XL over other BCL-2 family members, all small molecule inhibitors have the potential for off-target effects.[4][5] Unexplained phenotypic changes in cellular assays or unexpected in vivo toxicities could be due to the inhibition of one or more of the over 500 kinases in the human kinome.[6] Therefore, characterizing the broader selectivity profile of a compound, including potential kinase interactions, is a critical step in its development and validation as a chemical probe.

Q3: What are the first steps to investigate if my unexpected experimental results are due to off-target kinase activity of A-1155463?

If you observe a cellular phenotype that is inconsistent with BCL-XL inhibition, a tiered approach is recommended. First, confirm the on-target effect by verifying the induction of apoptosis in a BCL-XL-dependent cell line.[2] Next, you can perform a broad kinase screen to identify potential off-target interactions. Several platforms are available for large-scale kinase profiling.[4][5][7]

Q4: Can off-target effects have therapeutic implications?

Yes, in some instances, off-target activities of a drug can contribute to its overall therapeutic effect, a concept known as polypharmacology.[8] Conversely, off-target effects can also lead to adverse events. A thorough understanding of a compound's selectivity is crucial for interpreting experimental data and predicting its clinical safety and efficacy.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected Cell Death in a BCL-XL Independent Cell Line	Off-target inhibition of a pro-survival kinase.	1. Confirm the BCL-XL dependency of your cell line. 2. Perform a kinome scan to identify potential off-target kinases. 3. Validate any hits from the kinome scan with orthogonal biochemical or cell-based assays.
Inconsistent Results Between Batches of A-1155463	Variability in compound purity or stability.	1. Source A-1155463 from a reputable supplier and obtain a certificate of analysis. 2. Prepare fresh stock solutions and store them appropriately.
Discrepancy Between Biochemical and Cellular Assay Data	Poor cell permeability or active efflux of the compound.	1. Utilize cell-based target engagement assays like NanoBRET to confirm intracellular target binding.[9] 2. Evaluate the compound's physicochemical properties and potential for active transport.
Phenotype Does Not Match Genetic Knockdown of BCL-XL	Off-target effects of A-1155463 are likely responsible for the observed phenotype.	1. Use structurally distinct BCL-XL inhibitors to see if the phenotype is recapitulated. 2. Perform rescue experiments by overexpressing a resistant form of the off-target kinase, if known.

Experimental Protocols

Protocol 1: In Vitro Kinase Inhibition Profiling (Kinome Scan)

This protocol outlines a general procedure for assessing the selectivity of a compound against a large panel of kinases.

Objective: To identify potential off-target kinases of A-1155463.

Methodology:

• Compound Preparation: Prepare a stock solution of A-1155463 in DMSO. A typical screening concentration is 1 to 10 µM.

• Kinase Panel Selection: Choose a commercially available kinase profiling service that offers a broad panel of purified, active kinases (e.g., DiscoverX KINOMEscan, Millipore Sigma KinaseProfiler™).[5][7]

• Assay Format: These services typically employ binding assays or activity assays.

  • Binding Assays (e.g., KINOMEscan): This competition binding assay measures the ability of the test compound to displace a ligand from the ATP-binding site of the kinases in the panel.

  • Activity Assays (e.g., Radiometric or Luminescence-based): These assays measure the catalytic activity of each kinase in the presence of the test compound.[6][10] Common formats include ADP-Glo, which measures ADP production as an indicator of kinase activity.[10]

• Data Analysis: Results are typically reported as percent inhibition at a fixed compound concentration. Hits are identified as kinases that show significant inhibition (e.g., >50%).

• Follow-up: For any identified hits, determine the IC50 or Ki values by performing concentration-response experiments.

Protocol 2: Cell-Based Target Engagement Assay (NanoBRET™)

This protocol describes a method to confirm if A-1155463 interacts with a suspected off-target kinase within a cellular context.[9]

Objective: To validate a potential off-target kinase interaction in living cells.

Methodology:

• Cell Line Preparation: Use a cell line that expresses the kinase of interest. If expression levels are low, transiently transfect the cells with a plasmid encoding the kinase tagged with NanoLuc® luciferase.

• Reagent Preparation: Prepare the NanoBRET™ Kinase Tracer and A-1155463 in the appropriate assay buffer.

• Cell Treatment: Add the tracer and varying concentrations of A-1155463 to the cells.

• Luminescence Measurement: After an incubation period, measure the BRET signal. A decrease in the BRET signal indicates that A-1155463 is displacing the tracer from the kinase, confirming intracellular target engagement.

• Data Analysis: Plot the BRET ratio as a function of the A-1155463 concentration to determine the IC50 value.

Visualizations

Caption: Tiered workflow for identifying and validating off-target kinase inhibition.

Caption: On-target vs. potential off-target signaling pathways for A-1155463.

References

• 1. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. reactionbiology.com [reactionbiology.com]
• 7. Extending kinome coverage by analysis of kinase inhibitor broad profiling data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. reactionbiology.com [reactionbiology.com]
• 10. domainex.co.uk [domainex.co.uk]

A-1155463 poor oral bioavailability solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working with the BCL-XL inhibitor, A-1155463. The focus is on addressing the challenges associated with its poor oral bioavailability.

Frequently Asked Questions (FAQs)

Q1: We are observing very low systemic exposure after oral administration of A-1155463 in our animal models. Is this expected?

A1: Yes, this is an expected outcome. A-1155463 is known to have poor oral pharmacokinetic properties.[1][2] The limited aqueous solubility of A-1155463 and related compounds has been cited as a primary reason for its low oral bioavailability, which has restricted its use in advanced in vivo experiments requiring oral dosing.[1] In seminal studies, A-1155463 was administered via intraperitoneal (IP) injection to achieve sufficient systemic exposure for in vivo efficacy studies.[3]

Q2: What formulation strategies can we employ to improve the oral bioavailability of A-1155463?

A2: While specific formulation data for A-1155463 is not extensively published, several general strategies are effective for improving the oral bioavailability of poorly water-soluble compounds. These approaches can be broadly categorized as follows:

• Particle Size Reduction: Increasing the surface area of the drug can enhance dissolution rate.

  • Micronization/Nanonization: Techniques like wet media milling can reduce particle size to the micrometer or nanometer range, which has been shown to improve the dissolution of other poorly soluble drugs.[4]

• Amorphous Solid Dispersions (ASDs): Converting the crystalline form of the drug to a higher-energy amorphous state can increase its apparent solubility. This is often achieved by dispersing the drug in a polymer matrix.

• Lipid-Based Formulations: These are often effective for lipophilic drugs.

  • Self-Emulsifying Drug Delivery Systems (SEDDS): These isotropic mixtures of oils, surfactants, and co-solvents can form fine oil-in-water emulsions in the gastrointestinal tract, enhancing absorption.[5][6]

• Complexation:

  • Cyclodextrins: These can form inclusion complexes with hydrophobic drugs, increasing their solubility.[5]

Q3: Is there an orally bioavailable alternative to A-1155463?

A3: Yes, a subsequent compound, A-1331852, was developed through structure-based design to improve upon the properties of A-1155463.[1][7] A-1331852 is a potent and selective BCL-XL inhibitor with demonstrated oral activity in preclinical xenograft models.[1][2] Key design modifications included rigidification of the pharmacophore and the introduction of sp³-rich moieties.[1]

Q4: What is the mechanism of action of A-1155463?

A4: A-1155463 is a highly potent and selective inhibitor of B-cell lymphoma-extra large (BCL-XL), an anti-apoptotic protein.[3][8] It binds to BCL-XL with picomolar affinity, showing over 1000-fold weaker binding to BCL-2.[3][9] By inhibiting BCL-XL, A-1155463 disrupts the interaction between BCL-XL and pro-apoptotic proteins like BIM, leading to the induction of apoptosis in BCL-XL-dependent cells.[9]

Troubleshooting Guides

Issue: Inconsistent results in in vivo studies with orally administered A-1155463.

This is likely due to the compound's poor and variable oral absorption.

Recommended Solutions:

• Switch to Intraperitoneal (IP) Administration: For initial efficacy and pharmacodynamic studies, IP administration provides more consistent systemic exposure. The original preclinical studies with A-1155463 utilized IP dosing.[3]

• Formulation Development: If oral administration is necessary for your experimental goals, a systematic formulation development approach is recommended. (Refer to Q2 in the FAQ section).

• Consider a Different Tool Compound: For studies requiring a reliable, orally bioavailable BCL-XL inhibitor, A-1331852 is a suitable alternative.[1]

Data Presentation

Table 1: Pharmacokinetic Properties of A-1155463 in SCID-Beige Mice (Intraperitoneal Dosing)

Parameter	Value
Dose	5 mg/kg
Route	Intraperitoneal (IP)
Cmax	1.8 µM
Tmax	2 hours
AUC	9.19 µM·h
C12h	0.18 µM

Data sourced from Tao, Z. F., et al. (2014). ACS Medicinal Chemistry Letters, 5(10), 1088-1093.[3]

Experimental Protocols

Protocol: In Vivo Pharmacokinetic Study of A-1155463 (IP Administration)

This protocol is based on the methodology described for the preclinical evaluation of A-1155463.[3]

1. Animal Model:

• Species: SCID-Beige mice (non-tumor bearing)

2. Formulation Preparation:

• Vehicle: 5% DMSO, 10% EtOH, 20% Cremophor ELP, and 65% D5W (5% dextrose in water).

• Preparation: Dissolve A-1155463 in the vehicle to a final concentration for a 5 mg/kg dose.

3. Administration:

• Route: Intraperitoneal (IP) injection.

• Dose: 5 mg/kg.

4. Sample Collection:

• Collect blood samples at various time points post-administration (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours).

• Process blood to plasma and store at -80°C until analysis.

5. Sample Analysis:

• Determine the plasma concentration of A-1155463 using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

6. Data Analysis:

• Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) using appropriate software.

Visualizations

Caption: BCL-XL signaling pathway and the inhibitory action of A-1155463.

Caption: Experimental workflow for assessing the oral bioavailability of A-1155463.

References

• 1. Discovery of A-1331852, a First-in-Class, Potent, and Orally-Bioavailable BCL-XL Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. "FORMULATION STRATEGIES TO IMPROVE BIOAVAILABILITY AND ORAL ABSORPTION " by Henis J. Patel [scholar.stjohns.edu]
• 5. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formulation strategies to improve the bioavailability of poorly absorbed drugs with special emphasis on self-emulsifying systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. portlandpress.com [portlandpress.com]
• 8. researchgate.net [researchgate.net]
• 9. selleckchem.com [selleckchem.com]

Technical Support Center: A-1155463 and Normal Cell Viability

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the effects of the selective BCL-XL inhibitor, A-1155463, on normal cell viability. This resource includes frequently asked questions, detailed experimental protocols, troubleshooting guides, and visual diagrams of relevant pathways and workflows.

Frequently Asked Questions (FAQs)

Q1: What is the primary and expected effect of A-1155463 on normal cells in vivo?

A1: The primary and expected on-target effect of A-1155463 in in vivo studies is a rapid and reversible thrombocytopenia, which is a decrease in platelet count.[1] This occurs because platelets are dependent on BCL-XL for their survival. Following a single dose of A-1155463 in mice, platelet counts have been observed to drop significantly within 6 hours and then return to normal levels within 72 hours.[1]

Q2: Does A-1155463 affect hematopoietic stem and progenitor cells (HSPCs)?

A2: Yes, A-1155463 can affect HSPCs, particularly with prolonged exposure. Studies have shown that sustained inhibition of BCL-XL can lead to the depletion of immature stem and progenitor cells.[2] Erythroid (red blood cell) precursors are particularly sensitive to BCL-XL inhibition.[2] However, short-term (24-hour) exposure to high concentrations of A-1155463 resulted in less than 20% specific apoptosis in CD34+ cells.[2]

Q3: What is the effect of A-1155463 on the viability of normal, non-hematopoietic cells like fibroblasts or epithelial cells?

A3: Available data suggests that A-1155463 has a favorable therapeutic window, with limited toxicity to some normal non-hematopoietic cells at concentrations that are cytotoxic to cancer cells. For instance, one study found no toxicity in normal human colorectal organoids treated with A-1155463 at concentrations that were effective against tumor-derived organoids. Additionally, it has been reported that A-1155463 does not affect the viability of normal human dermal fibroblasts.

Q4: How does A-1155463 induce cell death?

A4: A-1155463 is a BH3 mimetic that selectively binds to the BCL-XL protein, inhibiting its anti-apoptotic function.[1] BCL-XL normally sequesters pro-apoptotic proteins like BAX and BAK, preventing them from forming pores in the mitochondrial outer membrane. By inhibiting BCL-XL, A-1155463 releases BAX and BAK, which can then lead to mitochondrial outer membrane permeabilization (MOMP), the release of cytochrome c, and subsequent activation of the caspase cascade, culminating in apoptosis.[3]

Quantitative Data on Cell Viability

The following tables summarize the available quantitative data on the effect of A-1155463 on the viability of various cell types.

Table 1: Effect of A-1155463 on Normal Human Hematopoietic Cells

Cell Type	Assay	Treatment Duration	Key Findings
CD34+ HSPCs	Flow Cytometry (Apoptosis)	24 hours	<20% specific apoptosis at high concentrations.[2]
Differentiated Erythroid Cells	Flow Cytometry	24 hours	Complete depletion of mature erythroid cells.[2]
Differentiated Myeloid Cells	Flow Cytometry	24 hours	No significant effect on myeloid cells.[2]

Table 2: Comparative EC50/IC50 Values of A-1155463 in Cancer Cell Lines

Cell Line	Cancer Type	EC50/IC50 (nM)
Molt-4	Acute Lymphoblastic Leukemia	70[4]
NCI-H146	Small Cell Lung Cancer	65[5]
RS4;11 (BCL-2 dependent)	Acute Lymphoblastic Leukemia	>5000[5]

Experimental Protocols

Protocol: Assessing Normal Cell Viability using CellTiter-Glo® Luminescent Cell Viability Assay

This protocol provides a general framework for determining the effect of A-1155463 on the viability of adherent or suspension normal cells.

Materials:

• A-1155463 compound

• Appropriate normal cell line (e.g., primary human fibroblasts, HUVECs, MCF-10A)

• Complete cell culture medium

• Opaque-walled 96-well or 384-well plates suitable for luminescence readings

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Multichannel pipette

• Plate shaker (optional, for suspension cells)

• Luminometer

Procedure:

• Cell Seeding:

  • For adherent cells, seed a predetermined optimal number of cells per well in an opaque-walled plate and incubate for 24 hours to allow for attachment.

  • For suspension cells, seed the cells directly into the opaque-walled plate on the day of the experiment.

  • Include control wells with medium only (for background luminescence) and wells with cells treated with vehicle (e.g., DMSO) as a negative control.

• Compound Treatment:

  • Prepare a serial dilution of A-1155463 in complete culture medium at the desired concentrations.

  • Add the A-1155463 dilutions to the appropriate wells.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) in a cell culture incubator.

• Assay Execution:

  • Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for approximately 30 minutes before use.

  • Add a volume of CellTiter-Glo® Reagent to each well equal to the volume of cell culture medium in the well (e.g., 100 µL of reagent to 100 µL of medium in a 96-well plate).[6]

  • Mix the contents on a plate shaker for 2 minutes to induce cell lysis.[6]

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[6]

• Data Acquisition:

  • Measure the luminescence of each well using a luminometer.

• Data Analysis:

  • Subtract the average background luminescence from all experimental wells.

  • Normalize the data to the vehicle-treated control wells to determine the percentage of cell viability.

  • Plot the percentage of cell viability against the log concentration of A-1155463 to generate a dose-response curve and calculate the IC50 value if applicable.

Troubleshooting Guide for Cell Viability Assays

Q1: I am observing high variability between my replicate wells. What could be the cause?

A1: High variability can be due to several factors:

• Uneven Cell Seeding: Ensure you have a homogenous single-cell suspension before and during plating. For adherent cells, ensure they are evenly distributed across the well bottom.

• Edge Effects: Evaporation can be more pronounced in the outer wells of a plate. It is good practice to fill the perimeter wells with sterile PBS or medium and not use them for experimental samples.

• Pipetting Errors: Use calibrated pipettes and ensure consistent pipetting technique. For reagent addition, a multichannel pipette can improve consistency.

• Compound Precipitation: Ensure A-1155463 is fully dissolved in your culture medium at the tested concentrations.

Q2: My luminescent signal is very low, even in my control wells.

A2: Low signal can indicate a few issues:

• Insufficient Cell Number: Optimize the initial cell seeding density. Healthy, logarithmically growing cells will produce a stronger signal.

• Reagent Inactivity: Check the expiration date of your CellTiter-Glo® kit and ensure it has been stored correctly. Avoid repeated freeze-thaw cycles of the reconstituted reagent.

• Incomplete Cell Lysis: Ensure thorough mixing after adding the CellTiter-Glo® Reagent. A brief period on a plate shaker is recommended.

Q3: The viability of my vehicle-treated control cells is lower than expected.

A3: This could be due to:

• Solvent Toxicity: Ensure the final concentration of your vehicle (e.g., DMSO) is not toxic to your specific cell type. It is recommended to keep the final DMSO concentration below 0.5%.

• Suboptimal Cell Health: Ensure your cells are healthy and not passaged too many times before starting the experiment.

• Contamination: Check your cell cultures for any signs of microbial contamination.

Signaling Pathways and Experimental Workflows

Caption: BCL-XL anti-apoptotic signaling pathway and the mechanism of A-1155463 action.

Caption: A typical experimental workflow for assessing the effect of A-1155463 on normal cell viability.

References

• 1. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Normal breast epithelial MCF-10A cells to evaluate the safety of carbon dots - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A-1155463 vs. WEHI-539: A Comparative Analysis of Potency and Stability in BCL-XL Inhibition

In the landscape of targeted cancer therapy, the B-cell lymphoma-extra large (BCL-XL) protein has emerged as a critical anti-apoptotic target. The development of selective BCL-XL inhibitors is a key focus for researchers aiming to induce apoptosis in cancer cells. This guide provides a detailed comparison of two prominent BCL-XL inhibitors, A-1155463 and WEHI-539, focusing on their potency and stability, supported by experimental data.

Executive Summary

A-1155463 stands out as a significantly more potent and stable BCL-XL inhibitor compared to WEHI-539. While both compounds effectively target BCL-XL, WEHI-539 is hampered by inherent chemical liabilities, primarily a labile hydrazone moiety, which limits its utility, particularly in in vivo settings. A-1155463 was specifically designed to overcome these limitations, demonstrating superior performance in both biochemical and cell-based assays, as well as favorable pharmacokinetic properties.

Potency Comparison

The potency of A-1155463 and WEHI-539 has been evaluated through various biochemical and cell-based assays. A-1155463 consistently demonstrates higher potency in inhibiting BCL-XL and inducing apoptosis in BCL-XL-dependent cancer cell lines.

Parameter	A-1155463	WEHI-539	Reference(s)
Binding Affinity (Ki)	<0.01 nM	~1.1 nM (IC50)	[1],[2][3][4]
Cellular Potency (EC50)	70 nM (Molt-4 cells)	0.48 µM (BCL-XL overexpressing MEFs)	[1],[3]
Selectivity	>1000-fold for BCL-XL over BCL-2	~400-500-fold for BCL-XL over other BCL-2 family members	[5],[2]

A-1155463 exhibits picomolar binding affinity for BCL-XL and is substantially more potent in cell-based assays.[5][6] In contrast, WEHI-539, while potent, shows a lower affinity and cellular efficacy.[2][3]

Stability and Pharmaceutical Properties

A critical differentiator between the two compounds is their chemical stability and suitability for in vivo applications.

WEHI-539: A significant drawback of WEHI-539 is the presence of a hydrazone moiety, which is known to be labile and can lead to potential toxicity.[5] This chemical instability, coupled with poor physicochemical properties, makes WEHI-539 unsuitable for in vivo studies.[5]

A-1155463: A-1155463 was developed through structure-based design to eliminate the liabilities of earlier compounds like WEHI-539.[5] It lacks the hydrazone linkage, resulting in a more stable and pharmaceutically acceptable profile.[5] This enhanced stability has enabled its successful use in animal models, where it has demonstrated in vivo efficacy.[5][7]

Property	A-1155463	WEHI-539	Reference(s)
Chemical Stability	Stable, devoid of labile hydrazone moiety	Contains a labile and potentially toxic hydrazone moiety	[5]
In Vivo Utility	Demonstrated in vivo activity and acceptable pharmacokinetics	Poor physicochemical properties make in vivo dosing untenable	[5][7]
Pharmacokinetics (Mice, 5 mg/kg IP)	Cmax: 1.8 µM, Tmax: 2 h, AUC: 9.19 µM·h	Not reported due to poor in vivo properties	[5]

Signaling Pathway and Mechanism of Action

Both A-1155463 and WEHI-539 function by competitively binding to the BH3-binding groove of the BCL-XL protein. BCL-XL is an anti-apoptotic protein that sequesters pro-apoptotic proteins such as BAX and BAK, preventing them from inducing mitochondrial outer membrane permeabilization (MOMP) and subsequent apoptosis. By inhibiting BCL-XL, these small molecules liberate BAX and BAK, leading to the initiation of the apoptotic cascade.

BCL-XL's role in inhibiting apoptosis and the mechanism of its inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of inhibitor potency and stability. Below are representative protocols for key experiments.

BCL-XL Binding Affinity Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET)

This assay measures the ability of a compound to disrupt the interaction between BCL-XL and a fluorescently labeled peptide derived from a pro-apoptotic BH3-only protein.

Materials:

• Recombinant His-tagged BCL-XL protein

• Biotinylated BH3 peptide (e.g., from BIM)

• Terbium-conjugated anti-His antibody (donor)

• Streptavidin-conjugated fluorophore (e.g., d2) (acceptor)

• Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 0.05% BSA)

• 384-well low-volume microplates

• Test compounds (A-1155463, WEHI-539)

Procedure:

• Prepare serial dilutions of the test compounds in assay buffer.

• In a 384-well plate, add the test compound, His-tagged BCL-XL, and biotinylated BH3 peptide.

• Incubate for a defined period (e.g., 60 minutes) at room temperature to allow for binding equilibrium.

• Add the TR-FRET detection reagents (Terbium-anti-His and Streptavidin-d2).

• Incubate for another period (e.g., 60 minutes) at room temperature, protected from light.

• Read the plate on a TR-FRET-compatible reader, measuring emission at two wavelengths (e.g., 620 nm for Terbium and 665 nm for d2).

• Calculate the TR-FRET ratio (665 nm / 620 nm) and plot against the compound concentration to determine the IC50 value.

A simplified workflow for the TR-FRET binding assay.

Cell Viability Assay (CellTiter-Glo®)

This assay determines the number of viable cells in culture based on the quantification of ATP, an indicator of metabolically active cells.

Materials:

• BCL-XL-dependent cancer cell line (e.g., H146, Molt-4)

• Cell culture medium and supplements

• Opaque-walled 96-well plates

• Test compounds (A-1155463, WEHI-539)

• CellTiter-Glo® Luminescent Cell Viability Assay kit

Procedure:

• Seed cells in a 96-well opaque-walled plate at a predetermined density and allow them to adhere overnight.

• Treat cells with a serial dilution of the test compounds and incubate for a specified period (e.g., 48-72 hours).

• Equilibrate the plate to room temperature for approximately 30 minutes.

• Add CellTiter-Glo® reagent to each well in a volume equal to the culture medium.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a luminometer.

• Normalize the data to untreated control cells and plot against compound concentration to determine the EC50 value.

Conclusion

Based on the available data, A-1155463 is a superior BCL-XL inhibitor to WEHI-539 in terms of both potency and stability. Its improved chemical properties and demonstrated in vivo activity make it a more valuable tool for preclinical and potentially clinical research. While WEHI-539 was an important early tool compound, its inherent liabilities limit its application. Researchers and drug development professionals should consider the superior profile of A-1155463 for studies requiring a potent and stable BCL-XL inhibitor.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Key role for Bak activation and Bak-Bax interaction in the apoptotic response to vinblastine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 5. benchchem.com [benchchem.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. Bcl-XL Inhibits Membrane Permeabilization by Competing with Bax - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Efficacy of BCL-XL Inhibitors: A Comparative Analysis of A-1155463 and A-1331852

In the landscape of targeted cancer therapy, the B-cell lymphoma-extra large (BCL-XL) protein has emerged as a critical anti-apoptotic target. Two notable inhibitors, A-1155463 and its successor A-1331852, have been developed to selectively target BCL-XL, offering potential therapeutic avenues for various malignancies. This guide provides a comparative overview of their in vivo efficacy based on available preclinical data, detailing experimental protocols and visualizing key pathways.

Summary of In Vivo Efficacy

The following tables summarize the key in vivo efficacy data for A-1155463 and A-1331852 in various xenograft models.

Table 1: In Vivo Efficacy of A-1155463

Cancer Model	Cell Line	Animal Model	Dosing Regimen	Efficacy	Reference
Small Cell Lung Cancer (SCLC)	H146	SCID-Beige Mice	5 mg/kg, IP, daily for 14 days	44% Tumor Growth Inhibition (TGI)	[2]

Table 2: In Vivo Efficacy of A-1331852

Cancer Model	Cell Line	Animal Model	Dosing Regimen	Efficacy	Reference
Colorectal Cancer	Colo205	SCID/Beige Mice	25 mg/kg, PO, daily for 14 days	35% Tumor Growth Inhibition (TGI)	[1]
Acute Lymphoblastic Leukemia	Molt-4	Not Specified	Not Specified	Tumor Regression (as single agent)	[3]
5-FU-Resistant Colorectal Cancer	HCT116/5FUR	BALB/c nu/nu mice	25 mg/kg, PO, daily for 18 days	Significant tumor growth suppression	[4]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of in vivo studies. The following sections outline the experimental protocols for the key studies cited.

A-1155463 in H146 SCLC Xenograft Model

• Cell Line: NCI-H146 (human small cell lung cancer).

• Animal Model: Female SCID-Beige mice.[2]

• Tumor Implantation: Subcutaneous injection of H146 cells into the flank of the mice.[5]

• Treatment: Once tumors were established, mice were treated with A-1155463 at a dose of 5 mg/kg via intraperitoneal (IP) injection, administered daily for 14 days.[2]

• Vehicle: The vehicle for A-1155463 consisted of 5% DMSO, 10% EtOH, 20% Cremophor ELP, and 65% D5W.[2]

• Efficacy Evaluation: Tumor volume was measured regularly to determine the percentage of tumor growth inhibition compared to a vehicle-treated control group.[2]

A-1331852 in Colo205 Colorectal Cancer Xenograft Model

• Cell Line: Colo205 (human colorectal adenocarcinoma).

• Animal Model: SCID/Beige mice.[1]

• Tumor Implantation: Colo205 cells were inoculated into the mice.[1]

• Treatment: When tumor volumes reached approximately 220 mm³, mice were treated orally (PO) with A-1331852 at a dose of 25 mg/kg/day for 14 consecutive days.[1]

• Efficacy Evaluation: Tumor growth was monitored, and the maximum tumor growth inhibition (TGImax) was calculated.[1]

A-1331852 in 5-FU-Resistant HCT116 Colorectal Cancer Xenograft Model

• Cell Line: HCT116/5FUR (5-fluorouracil-resistant human colorectal cancer).

• Animal Model: Male BALB/c nu-nu mice.[4]

• Tumor Implantation: Subcutaneous inoculation of HCT116/5FUR cells.[4]

• Treatment: Mice were treated with A-1331852 at a dose of 25 mg/kg orally for 18 days.[4]

• Efficacy Evaluation: Tumor size and weight were measured to assess the anti-proliferative effect of the treatment.[4]

Signaling Pathway and Experimental Workflow

The efficacy of A-1155463 and A-1331852 is rooted in their ability to inhibit the anti-apoptotic protein BCL-XL, thereby promoting cancer cell death.

Mechanism of BCL-XL Inhibition

The experimental workflow for a typical xenograft study is depicted below.

Xenograft Study Experimental Workflow

Conclusion

References

• 1. Discovery of A-1331852, a First-in-Class, Potent, and Orally-Bioavailable BCL-XL Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. baxinhibitor.com [baxinhibitor.com]
• 4. Bcl‑xL‑specific BH3 mimetic A‑1331852 suppresses proliferation of fluorouracil‑resistant colorectal cancer cells by inducing apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of A-1155463 and Navitoclax Selectivity

In the landscape of cancer therapeutics, inhibitors of the B-cell lymphoma 2 (Bcl-2) family of proteins are pivotal in reactivating apoptosis in malignant cells. This guide provides a detailed, data-driven comparison of two notable Bcl-2 family inhibitors: A-1155463, a highly selective Bcl-xL inhibitor, and navitoclax (B1683852) (ABT-263), a dual inhibitor of Bcl-2 and Bcl-xL. This objective comparison is intended for researchers, scientists, and drug development professionals to delineate the distinct selectivity profiles and inform experimental design.

Introduction to the Compounds

A-1155463 is a potent and highly selective small-molecule inhibitor of B-cell lymphoma-extra-large (Bcl-xL), an anti-apoptotic protein.[1][2] Developed through structure-based design, it exhibits picomolar binding affinity for Bcl-xL, making it a valuable chemical probe for studying Bcl-xL-dependent signaling pathways and a lead compound for further optimization.[1][3] Its high selectivity allows for the precise investigation of Bcl-xL function, distinct from other Bcl-2 family members.

Navitoclax (ABT-263) is an orally bioavailable BH3 mimetic that potently inhibits the anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w.[4][5][6] By binding to the BH3-binding groove of these proteins, navitoclax displaces pro-apoptotic proteins, thereby triggering programmed cell death.[7][8] Its broader spectrum of activity has been explored in various clinical trials for both hematologic malignancies and solid tumors.[5][9] However, its inhibition of Bcl-xL is associated with on-target thrombocytopenia, as Bcl-xL is crucial for platelet survival.[7][9]

Comparative Selectivity Profile

The primary distinction between A-1155463 and navitoclax lies in their selectivity for the Bcl-2 family of proteins. A-1155463 is exquisitely selective for Bcl-xL, whereas navitoclax is a potent inhibitor of Bcl-2, Bcl-xL, and Bcl-w. The binding affinities, represented by the inhibition constant (Ki), quantify this difference.

Compound	Bcl-xL Ki (nM)	Bcl-2 Ki (nM)	Bcl-w Ki (nM)	Mcl-1 Ki (nM)	Selectivity Fold (Bcl-2/Bcl-xL)
A-1155463	<0.01[2][4]	~80[2]	19[2][4]	>440[2][4]	>8000-fold
Navitoclax	≤0.5[4]	≤1[4]	≤1[4]	Weakly active[4]	~2-fold

Table 1: Comparative binding affinities (Ki) of A-1155463 and navitoclax for key Bcl-2 family proteins. The data highlights the high selectivity of A-1155463 for Bcl-xL compared to the broader activity of navitoclax.

Experimental Protocols

The binding affinities presented were determined using competitive binding assays, which are standard methods for quantifying the interaction between a small molecule inhibitor and its protein target.

Homogeneous Time-Resolved Fluorescence (HTRF) Assay

A common method to determine the inhibition constants (Ki) for Bcl-2 family inhibitors is a competitive binding assay using Homogeneous Time-Resolved Fluorescence (HTRF) or a similar fluorescence polarization (FP) technique.

General Protocol Outline:

• Reagents:

  • Recombinant human Bcl-2 family proteins (e.g., Bcl-xL, Bcl-2, Bcl-w, Mcl-1).

  • A fluorescently labeled peptide probe derived from the BH3 domain of a pro-apoptotic protein (e.g., FITC-Bim-BH3).

  • Test compounds (A-1155463 or navitoclax) serially diluted to a range of concentrations.

  • Assay buffer.

• Procedure:

  • The recombinant Bcl-2 family protein is incubated with the fluorescently labeled BH3 peptide probe. This interaction results in a high fluorescence polarization or HTRF signal.

  • The test compound (inhibitor) is then added to the mixture at various concentrations.

  • The inhibitor competes with the fluorescent probe for binding to the hydrophobic groove of the Bcl-2 family protein.

  • As the inhibitor displaces the probe, the fluorescence polarization or HTRF signal decreases in a dose-dependent manner.

• Data Analysis:

  • The data are plotted as signal versus inhibitor concentration.

  • The IC50 value, the concentration of inhibitor required to displace 50% of the bound probe, is determined by fitting the data to a sigmoidal dose-response curve.

  • The IC50 value is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration of the protein and the probe, and the affinity of the probe for the protein.

This methodology allows for a quantitative comparison of the binding affinities of different inhibitors to various Bcl-2 family members, thereby defining their selectivity profiles.[1]

Visualization of Selectivity and Mechanism

The following diagrams illustrate the distinct selectivity profiles of A-1155463 and navitoclax and their place in the intrinsic apoptosis pathway.

Caption: Selectivity profiles of A-1155463 and Navitoclax.

Caption: Mechanism of action within the apoptosis pathway.

References

• 1. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. selleckchem.com [selleckchem.com]
• 5. What is Navitoclax used for? [synapse.patsnap.com]
• 6. Abt 263 | C47H55ClF3N5O6S3 | CID 24978538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. From Mitochondrial Biology to Magic Bullet: Navitoclax Disarms BCL-2 in Chronic Lymphocytic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. Safety and efficacy of navitoclax, a BCL-2 and BCL-XL inhibitor, in patients with relapsed or refractory lymphoid malignancies: results from a phase 2a study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: A-1155463 versus ABT-737 in BCL-XL Dependent Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two prominent small molecule inhibitors, A-1155463 and ABT-737, with a focus on their activity in cancer cells dependent on the anti-apoptotic protein B-cell lymphoma-extra large (BCL-XL).

Introduction

The BCL-2 family of proteins are central regulators of the intrinsic apoptotic pathway, with anti-apoptotic members like BCL-XL, BCL-2, and MCL-1 often overexpressed in cancer cells, contributing to tumor survival and therapeutic resistance.[1][2] Small molecule inhibitors that mimic the action of pro-apoptotic BH3-only proteins (BH3 mimetics) have emerged as a promising therapeutic strategy.[3]

A-1155463 is a highly potent and selective BCL-XL inhibitor developed through structure-based design.[4][5] It represents a valuable tool for studying BCL-XL biology and a lead compound for developing BCL-XL-specific therapies.[4][6]

ABT-737 is an earlier-generation BH3 mimetic that targets BCL-2, BCL-XL, and BCL-w.[7][8] Its development was a landmark in targeting protein-protein interactions for cancer therapy.[6][7] However, its broader selectivity profile, which includes potent BCL-2 inhibition, and its poor oral bioavailability led to the development of derivatives like Navitoclax (ABT-263).[7]

This guide will compare these two molecules based on their selectivity, efficacy in BCL-XL dependent cell lines, and the experimental protocols used for their characterization.

Mechanism of Action: Inhibiting the Guardian of Apoptosis

Both A-1155463 and ABT-737 function as BH3 mimetics. They bind to the hydrophobic groove of anti-apoptotic proteins like BCL-XL, preventing them from sequestering pro-apoptotic effector proteins such as BAX and BAK.[3][9] Once liberated, BAX and BAK can oligomerize at the mitochondrial outer membrane, leading to the release of cytochrome c and subsequent activation of the caspase cascade, culminating in apoptosis.[1][10] The key distinction lies in which anti-apoptotic proteins they inhibit.

Caption: BCL-XL Signaling and Inhibitor Action.

Data Presentation: A Head-to-Head Comparison

The primary distinction between A-1155463 and ABT-737 is their selectivity for members of the BCL-2 family. A-1155463 is highly selective for BCL-XL, whereas ABT-737 is a potent inhibitor of BCL-2, BCL-XL, and BCL-w.[4][8][11]

Table 1: Comparative Binding Affinity (Ki / EC50, nM)

Compound	BCL-XL	BCL-2	BCL-w	MCL-1	Selectivity Profile
A-1155463	<0.01[11]	>1000[4]	19[11]	>440[11]	Highly BCL-XL Selective
ABT-737	78.7[8]	30.3[8]	197.8[8]	No Inhibition[11]	Pan-BCL-2/XL/w Inhibitor

This difference in selectivity translates directly to their functional activity in cells that are dependent on specific anti-apoptotic proteins for survival.

Table 2: Comparative Cellular Efficacy (EC50, nM)

Cell Line	BCL-2 Family Dependence	A-1155463	ABT-737 / Navitoclax*
Molt-4	BCL-XL[12]	70[13]	Potent Activity[14]
H146 (SCLC)	BCL-XL[4]	Potent Activity[12]	Significant Activity[7]
RS4;11	BCL-2[12]	>5000[12]	Potent Activity[14]

*Navitoclax (ABT-263) is the orally bioavailable derivative of ABT-737 with a similar activity profile.[7]

As the data indicates, A-1155463 potently kills BCL-XL-dependent cells like Molt-4 but has negligible activity against BCL-2-dependent cells such as RS4;11.[12][14] In contrast, dual inhibitors like ABT-737 and its derivatives are effective against cells dependent on either BCL-XL or BCL-2.[14]

Experimental Protocols & Workflow

Standard cellular assays are used to determine the potency and mechanism of action of these inhibitors.

Caption: Experimental Workflow for Inhibitor Comparison.

Key Experimental Methodologies

• Cell Viability Assay (to determine EC50):

  • Principle: Quantifies the number of viable cells in culture based on the amount of ATP, an indicator of metabolic activity.

  • Protocol Outline:

    • Seed BCL-XL dependent cells (e.g., Molt-4) in 96-well plates.

    • Treat cells with a range of concentrations of A-1155463 or ABT-737. Include a vehicle control (e.g., DMSO).

    • Incubate for a predetermined period (e.g., 48 or 72 hours).

    • Add a reagent like CellTiter-Glo® (Promega) which lyses cells and generates a luminescent signal proportional to the ATP present.

    • Measure luminescence using a plate reader.

    • Normalize data to the vehicle control and plot a dose-response curve to calculate the EC50 value (the concentration at which 50% of cell growth is inhibited).

• Apoptosis Assay (to confirm mechanism):

  • Principle: Detects key markers of apoptosis, such as the activation of caspases or the externalization of phosphatidylserine (B164497) (PS).

  • Protocol Outline (Caspase Activity):

    • Treat cells with the inhibitors at concentrations around their EC50 values.

    • After incubation (e.g., 24 hours), add a reagent like Caspase-Glo® 3/7 (Promega). The reagent contains a luminogenic caspase-3/7 substrate.

    • If caspases are active, the substrate is cleaved, generating a luminescent signal.

    • Measure luminescence to confirm caspase-dependent apoptosis.[12]

  • Protocol Outline (Annexin V/PI Staining):

    • Treat and incubate cells as above.

    • Harvest cells and wash with a binding buffer.

    • Stain with FITC-conjugated Annexin V (which binds to externalized PS on apoptotic cells) and Propidium Iodide (PI, which enters dead cells with compromised membranes).

    • Analyze the cell population by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

In Vivo Considerations

• A-1155463: Has demonstrated in vivo activity, causing modest but statistically significant tumor growth inhibition in a H146 small cell lung cancer xenograft model.[4] A primary on-target toxicity is a reversible thrombocytopenia (reduction in platelets), consistent with the known role of BCL-XL in platelet survival.[4]

• ABT-737: While effective in animal models, it is not orally bioavailable.[7] Its successor, Navitoclax (ABT-263), which is orally available, also causes dose-limiting thrombocytopenia due to its potent inhibition of BCL-XL.[6][7] This side effect was a major driver for the development of BCL-2 selective inhibitors like Venetoclax.

Conclusion

A-1155463 and ABT-737 are both valuable chemical probes for studying the BCL-2 family, but they serve distinct purposes, particularly in the context of BCL-XL dependent cells.

• A-1155463 is the superior choice for specifically interrogating the function of BCL-XL . Its high selectivity allows researchers to dissect the roles of BCL-XL in cell survival and drug resistance without the confounding effects of BCL-2 inhibition.[4][12]

• ABT-737 is a powerful tool for inducing apoptosis in cells that depend on BCL-2, BCL-XL, or BCL-w .[8] However, its lack of selectivity makes it difficult to attribute its effects solely to BCL-XL inhibition in cells where multiple BCL-2 family members are expressed. Furthermore, its utility is often limited by the co-expression of MCL-1, which confers resistance.[10]

For researchers focused on the specific biology of BCL-XL or developing targeted BCL-XL therapies, A-1155463 provides a more precise and potent tool. ABT-737 remains a historically significant and useful compound for inducing broad apoptosis in sensitive cell lines.

References

• 1. Bcl-xL - Wikipedia [en.wikipedia.org]
• 2. Roles and Regulation of BCL-xL in Hematological Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are Bcl-xl inhibitors and how do they work? [synapse.patsnap.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. portlandpress.com [portlandpress.com]
• 7. ABT-737 - Wikipedia [en.wikipedia.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. ABT-737, a small molecule Bcl-2/Bcl-xL antagonist, increases antimitotic-mediated apoptosis in human prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. selleckchem.com [selleckchem.com]
• 12. selleckchem.com [selleckchem.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Structure-Based Design of A-1293102, a Potent and Selective BCL-XL Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Validating A-1155463 On-Target Activity in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of A-1155463, a potent and selective BCL-XL inhibitor, with other relevant alternatives. We present supporting experimental data, detailed protocols for key cellular assays, and visualizations of the underlying biological pathways and experimental workflows to aid in the comprehensive evaluation of its on-target activity.

Unveiling the Potency and Selectivity of A-1155463

A-1155463 is a small molecule inhibitor that has demonstrated high potency and selectivity for the anti-apoptotic protein B-cell lymphoma-extra large (BCL-XL).[1][2] Its on-target activity in cells is primarily validated by its ability to disrupt the interaction between BCL-XL and pro-apoptotic proteins like BIM, leading to the induction of apoptosis in BCL-XL-dependent cancer cell lines.[3]

Comparative Analysis of BCL-XL Inhibitors

To objectively assess the performance of A-1155463, we have compiled quantitative data on its binding affinity and cellular activity alongside key alternative BCL-XL inhibitors.

Table 1: Comparison of Binding Affinities (Ki, nM)

Compound	BCL-XL Ki (nM)	BCL-2 Ki (nM)	MCL-1 Ki (nM)	BCL-W Ki (nM)	Selectivity for BCL-XL over BCL-2
A-1155463	<0.01[3]	80[2]	>444[3]	19	>1000-fold
A-1331852	<0.1	6.1	142	-	~61-fold
WEHI-539	-	-	-	-	Selective for BCL-XL
Navitoclax (ABT-263)	<0.1	<0.1	>224	-	Dual Inhibitor

Table 2: Comparison of Cellular Activity (EC50, µM)

Compound	MOLT-4 (BCL-XL dependent)	RS4;11 (BCL-2 dependent)	H146 (BCL-XL dependent)
A-1155463	0.07[2][4]	>5[4]	0.065[4]
A-1331852	0.006	>5	-
WEHI-539	-	-	Potent
Navitoclax (ABT-263)	0.30	0.11	-

Visualizing the Mechanism of Action and Experimental Validation

To further elucidate the on-target activity of A-1155463, the following diagrams illustrate the BCL-XL signaling pathway and a standard experimental workflow for inhibitor validation.

Caption: BCL-XL signaling pathway and the inhibitory action of A-1155463.

Caption: Experimental workflow for validating the on-target activity of A-1155463.

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. The following are detailed protocols for the key experiments cited in this guide.

Cell Viability Assay (CellTiter-Glo®)

This assay determines the number of viable cells in culture based on the quantification of ATP, an indicator of metabolically active cells.

Materials:

• Opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• Luminometer

Protocol:

• Seed cells in opaque-walled 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

• Incubate the plates for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Prepare serial dilutions of A-1155463 and control compounds in culture medium.

• Add 100 µL of the compound dilutions to the respective wells. Include vehicle-only wells as a control.

• Incubate the plates for 48-72 hours.

• Equilibrate the plates to room temperature for 30 minutes.

• Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

• Add 100 µL of the CellTiter-Glo® reagent to each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate the plates at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a luminometer.

• Calculate the EC50 values by plotting the luminescence signal against the compound concentration using a non-linear regression model.

Co-Immunoprecipitation (Co-IP) for BCL-XL and BIM Interaction

This technique is used to demonstrate that A-1155463 disrupts the interaction between BCL-XL and BIM in a cellular context.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Anti-BCL-XL antibody

• Protein A/G magnetic beads

• Anti-BIM antibody

• SDS-PAGE and Western blotting reagents

Protocol:

• Culture BCL-XL dependent cells to 80-90% confluency.

• Treat the cells with A-1155463 or a vehicle control for the desired time (e.g., 4-6 hours).

• Harvest and lyse the cells in ice-cold lysis buffer.

• Clarify the cell lysates by centrifugation.

• Pre-clear the lysates by incubating with protein A/G magnetic beads for 1 hour at 4°C.

• Incubate the pre-cleared lysates with an anti-BCL-XL antibody overnight at 4°C with gentle rotation.

• Add protein A/G magnetic beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C.

• Wash the beads three times with cold lysis buffer.

• Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

• Separate the eluted proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Probe the membrane with anti-BCL-XL and anti-BIM antibodies to detect the co-immunoprecipitated proteins. A reduced BIM signal in the A-1155463-treated sample indicates disruption of the BCL-XL/BIM interaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Biochemical Assays for Confirming A-1155463 BCL-XL Inhibition

For Researchers, Scientists, and Drug Development Professionals

A-1155463 is a highly potent and selective inhibitor of the anti-apoptotic protein B-cell lymphoma-extra large (BCL-XL), a key target in cancer therapy.[1][2][3] Confirmation of its inhibitory activity is crucial for both basic research and clinical development. This guide provides a comparative overview of the principal biochemical assays used to validate the inhibition of BCL-XL by A-1155463 and other related compounds.

Comparison of A-1155463 and Alternative BCL-XL Inhibitors

A-1155463 was discovered through nuclear magnetic resonance (NMR) fragment screening and structure-based design.[2][3][4] It exhibits picomolar binding affinity for BCL-XL and demonstrates significantly weaker binding to other BCL-2 family members like BCL-2 and MCL-1, highlighting its selectivity.[3][5] In cellular assays, A-1155463 effectively induces apoptosis in BCL-XL-dependent cell lines.[5]

Several other molecules have been developed to target BCL-XL, either selectively or in combination with other BCL-2 family proteins. Notable alternatives include:

• WEHI-539: A selective BCL-XL inhibitor, though A-1155463 is reported to be substantially more potent in cell-based assays.[2][3]

• A-1331852: An orally bioavailable and potent BCL-XL inhibitor developed from the A-1155463 pharmacophore.[6]

• Navitoclax (ABT-263): A dual inhibitor of BCL-2 and BCL-XL that has been evaluated in clinical trials.[3][7][8]

The following table summarizes the inhibitory constants (Ki) and cellular potencies (EC50) of these compounds against BCL-XL and other BCL-2 family proteins, providing a quantitative comparison of their performance.

Compound	Target(s)	Ki (nM) vs BCL-XL	Ki (nM) vs BCL-2	Ki (nM) vs BCL-W	Ki (nM) vs MCL-1	EC50 (nM) in MOLT-4 cells
A-1155463	BCL-XL	<0.01 [9]	>80 [9]	19 [5][9]	>440 [5][9]	70 [1][5]
WEHI-539	BCL-XL	1.1[10]	>750[11]	>550[11]	>550[11]	-
A-1331852	BCL-XL	-	-	-	-	-
Navitoclax	BCL-XL, BCL-2	<1[8]	<1[8]	<1[8]	-	-

Key Biochemical Assays for BCL-XL Inhibition

Several robust and high-throughput biochemical assays are employed to quantify the inhibitory activity of compounds like A-1155463. These assays typically measure the disruption of the protein-protein interaction (PPI) between BCL-XL and pro-apoptotic BH3-domain containing proteins (e.g., BIM, BAD).

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This is one of the most common and sensitive methods for studying BCL-XL inhibition. The assay measures the disruption of the interaction between a fluorescently labeled BCL-XL protein and a labeled BH3 peptide.

Experimental Workflow:

Caption: Workflow of a TR-FRET assay to measure BCL-XL inhibition.

Detailed Protocol:

A representative TR-FRET assay protocol for measuring A-1155463 inhibition of BCL-XL is as follows[12][13]:

• Reagent Preparation:

  • Prepare a 1x BCL TR-FRET Assay Buffer.

  • Dilute recombinant His-tagged BCL-XL protein and biotinylated BCL-XL peptide ligand in the assay buffer.

  • Prepare serial dilutions of A-1155463 or other test compounds. A common starting concentration is 100-fold the desired final concentration in 100% DMSO, followed by serial dilutions in assay buffer containing a fixed percentage of DMSO.

  • Dilute the Terbium-labeled anti-His antibody (donor fluorophore) and the Streptavidin-conjugated acceptor fluorophore (e.g., d2 or XL665) in the assay buffer.

• Assay Plate Setup (384-well format):

  • Add 2 µL of the diluted test inhibitor or vehicle (for positive and blank controls) to the appropriate wells.

  • Add 3 µL of diluted BCL-XL protein to all wells except the "Blank" wells.

  • Add 5 µL of a pre-mixed solution of the biotinylated peptide ligand, Terbium-labeled donor, and Streptavidin-labeled acceptor to all wells.

  • For the "Blank" wells, add 5 µL of the assay buffer.

• Incubation:

  • Gently tap the plate to ensure proper mixing.

  • Cover the plate and incubate at room temperature for a specified time, typically ranging from 1 to 3 hours.

• Data Acquisition and Analysis:

  • Read the plate using a microplate reader capable of TR-FRET.

  • Measure the fluorescence emission at two wavelengths: ~620 nm (donor) and ~665 nm (acceptor), following excitation at ~340 nm.

  • Calculate the TR-FRET ratio (665 nm emission / 620 nm emission).

  • The inhibitory effect is determined by the decrease in the FRET signal. The IC50 value, the concentration of inhibitor that causes 50% inhibition of the BCL-XL/BH3 peptide interaction, is calculated from a dose-response curve.

Fluorescence Polarization (FP) Assay

This assay is based on the principle that a small fluorescently labeled molecule (a BH3 peptide) tumbles rapidly in solution, resulting in low fluorescence polarization. When bound to the much larger BCL-XL protein, its tumbling is restricted, leading to an increase in polarization. An inhibitor will displace the fluorescent peptide, causing a decrease in polarization.

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay)

AlphaScreen is a bead-based assay that measures the interaction between BCL-XL and a BH3 peptide. Donor and acceptor beads are brought into proximity when BCL-XL and the BH3 peptide interact. A laser excites the donor beads, which release singlet oxygen that diffuses to the acceptor beads, triggering a chemiluminescent signal. Inhibitors disrupt this interaction, leading to a decrease in the signal.

BCL-XL Signaling Pathway and Point of Inhibition

BCL-XL is a central regulator of the intrinsic apoptosis pathway. It functions by sequestering pro-apoptotic proteins, particularly the "BH3-only" proteins (like BIM, PUMA, BAD) and the effector proteins BAX and BAK. By binding to these pro-apoptotic partners, BCL-XL prevents the formation of pores in the mitochondrial outer membrane, thereby inhibiting the release of cytochrome c and the subsequent activation of caspases.

A-1155463 acts as a BH3 mimetic. It competitively binds to the BH3-binding groove on BCL-XL, displacing pro-apoptotic proteins. This leads to the activation of BAX and BAK, mitochondrial outer membrane permeabilization (MOMP), and ultimately, apoptosis.

Caption: A-1155463 inhibits BCL-XL, promoting apoptosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Structure-Based Design of A-1293102, a Potent and Selective BCL-XL Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Probe A-1155463 | Chemical Probes Portal [chemicalprobes.org]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Probe WEHI-539 | Chemical Probes Portal [chemicalprobes.org]
• 12. bpsbioscience.com [bpsbioscience.com]
• 13. bpsbioscience.com [bpsbioscience.com]

Cellular Thermal Shift Assay (CETSA) for A-1155463 Target Engagement: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the application of the Cellular Thermal Shift Assay (CETSA) for determining the target engagement of A-1155463, a potent and selective inhibitor of B-cell lymphoma-extra large (BCL-xL). While direct CETSA data for A-1155463 is not extensively published, this guide leverages established principles of CETSA, data from alternative target engagement assays for A-1155463, and existing CETSA data for other BCL-2 family inhibitors to provide a thorough comparative analysis.

Introduction to CETSA and A-1155463

The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical technique used to verify and quantify the interaction between a drug and its target protein within the complex environment of a living cell. The principle of CETSA is based on the ligand-induced thermal stabilization of the target protein. When a compound like A-1155463 binds to its target, BCL-xL, the resulting protein-ligand complex is often more resistant to heat-induced denaturation. This thermal shift can be measured and is indicative of target engagement.

A-1155463 is a highly potent and selective small molecule inhibitor of BCL-xL, a key anti-apoptotic protein.[1][2] Overexpression of BCL-xL is associated with cancer development and resistance to chemotherapy. By binding to BCL-xL, A-1155463 disrupts its function, thereby promoting apoptosis in cancer cells that are dependent on BCL-xL for survival.

Comparative Analysis of Target Engagement Assays

This section compares the expected outcomes of a CETSA experiment with existing quantitative data from other well-established target engagement and cellular activity assays for A-1155463.

Table 1: Quantitative Comparison of A-1155463 Target Engagement and Cellular Activity

Assay Type	Target(s)	Metric	Value	Cell Line	Reference
CETSA (Projected)	BCL-xL	ΔTagg (°C)	Expected positive shift	Various	N/A
EC50 (Cellular)	Expected in nM range	Various	N/A
TR-FRET	BCL-xL	Kᵢ	<0.01 nM	N/A	[4]
BCL-2	Kᵢ	>80 nM	N/A	[4]
MCL-1	Kᵢ	>444 nM	N/A	[4]
Cell Viability	BCL-xL dependent	EC₅₀	70 nM	MOLT-4	[4][5]
BCL-2 dependent	EC₅₀	>5 µM	RS4;11	[4]

Note: TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) is a biochemical assay that measures binding affinity to purified proteins. Cell viability assays measure the functional consequence of target engagement.

Experimental Protocols

This section provides a detailed, representative protocol for performing a CETSA experiment to evaluate the target engagement of A-1155463 with BCL-xL. This protocol is based on established CETSA methodologies. Additionally, a protocol for a higher-throughput alternative, the HiBiT CETSA, is also presented.

Protocol 1: Classical Western Blot-Based CETSA

This protocol outlines the steps for a traditional CETSA experiment followed by western blotting to detect the soluble BCL-xL protein.

1. Cell Culture and Treatment:

• Culture a BCL-xL-dependent cell line (e.g., MOLT-4) to 70-80% confluency.

• Harvest cells and resuspend in fresh media to a concentration of 2 x 10⁶ cells/mL.

• Treat cells with varying concentrations of A-1155463 or vehicle (DMSO) for 1-2 hours at 37°C.

2. Thermal Challenge:

• Aliquot the cell suspension into PCR tubes for each drug concentration and temperature point.

• Heat the samples in a thermocycler for 3 minutes across a defined temperature gradient (e.g., 40°C to 70°C in 2-3°C increments).

• Include a non-heated control for each concentration.

• Immediately cool the samples to 4°C for 3 minutes.

3. Cell Lysis:

• Lyse the cells by adding an appropriate lysis buffer containing protease inhibitors.

• Perform freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen followed by a 37°C water bath) to ensure complete lysis.

• Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

4. Protein Quantification and Western Blotting:

• Carefully collect the supernatant containing the soluble protein fraction.

• Determine the protein concentration of each sample.

• Normalize the protein concentrations across all samples.

• Prepare samples for SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with a primary antibody specific for BCL-xL and a loading control (e.g., β-actin).

• Incubate with an appropriate HRP-conjugated secondary antibody.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

5. Data Analysis:

• Quantify the band intensities for BCL-xL and the loading control.

• Normalize the BCL-xL signal to the loading control.

• Plot the normalized BCL-xL intensity against the temperature to generate melt curves for each A-1155463 concentration.

• Determine the aggregation temperature (Tagg) for each curve. A shift in Tagg (ΔTagg) in the presence of A-1155463 indicates target engagement.

• For isothermal dose-response experiments (performed at a single, optimized temperature), plot the normalized BCL-xL intensity against the A-1155463 concentration to determine the cellular EC50.

Protocol 2: High-Throughput HiBiT CETSA

This protocol describes a more scalable CETSA approach using the NanoLuc HiBiT system, which offers a luminescent readout.[6][7][8]

1. Cell Line Generation:

• Generate a stable cell line endogenously expressing BCL-xL tagged with the 11-amino-acid HiBiT peptide using CRISPR/Cas9 gene editing.

2. Cell Plating and Compound Treatment:

• Plate the HiBiT-tagged BCL-xL cells in multi-well plates (e.g., 384-well).

• Treat the cells with a serial dilution of A-1155463 or vehicle (DMSO) and incubate for 1-2 hours at 37°C.

3. Thermal Challenge:

• Place the plates in a thermocycler and apply a temperature gradient for 3 minutes.

4. Lysis and Luminescence Detection:

• Add a lysis reagent containing the LgBiT protein and the NanoLuc substrate.

• Incubate at room temperature to allow for cell lysis and complementation of the HiBiT and LgBiT fragments.

• Measure the luminescence signal using a plate reader.

5. Data Analysis:

• The luminescent signal is proportional to the amount of soluble HiBiT-tagged BCL-xL.

• Analyze the data as described in the classical CETSA protocol to generate melt curves and determine ΔTagg and cellular EC50 values.

Visualizations

BCL-xL Signaling Pathway

The following diagram illustrates the central role of BCL-xL in the intrinsic apoptosis pathway.

References

• 1. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. annualreviews.org [annualreviews.org]
• 4. Structure-Based Design of A-1293102, a Potent and Selective BCL-XL Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. HiBiT Cellular Thermal Shift Assay (HiBiT CETSA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bmglabtech.com [bmglabtech.com]
• 8. eubopen.org [eubopen.org]

A-1155463 selectivity profiling against BCL-2 family members

A-1155463 is a highly potent and selective small-molecule inhibitor of B-cell lymphoma-extra large (BCL-XL), a key anti-apoptotic protein. [1][2] Developed through a combination of nuclear magnetic resonance (NMR)-based screening and structure-based design, A-1155463 demonstrates picomolar binding affinity for BCL-XL while exhibiting significantly weaker interactions with other members of the BCL-2 family, establishing it as a valuable tool for studying BCL-XL-dependent biological processes and a promising lead compound for cancer therapy.[1]

Comparative Selectivity Profiling

The selectivity of A-1155463 for BCL-XL over other BCL-2 family proteins is a defining characteristic. The following table summarizes the binding affinities (Ki in nM) of A-1155463 and other notable BCL-2 family inhibitors against a panel of anti-apoptotic proteins.

Compound	BCL-XL (Ki, nM)	BCL-2 (Ki, nM)	BCL-W (Ki, nM)	MCL-1 (Ki, nM)
A-1155463	<0.01	74	8	>444
A-1331852	<0.01	6	4	142
WEHI-539	1.1 (IC50)	>500	>400	>400
Navitoclax (ABT-263)	≤0.5	≤1	≤1	Weak

Data compiled from multiple sources.[1][3][4]

As evidenced by the data, A-1155463 displays exceptional selectivity for BCL-XL, with over 1000-fold weaker binding to BCL-2.[4] This high degree of selectivity minimizes off-target effects, particularly the thrombocytopenia associated with dual BCL-2/BCL-XL inhibitors like Navitoclax, which is caused by the inhibition of BCL-XL in platelets.

Signaling Pathway and Mechanism of Action

The BCL-2 family of proteins are central regulators of the intrinsic apoptotic pathway. Anti-apoptotic members, such as BCL-XL and BCL-2, prevent cell death by sequestering pro-apoptotic proteins like BIM, BAK, and BAX. A-1155463 acts as a BH3 mimetic, binding to the BH3-binding groove of BCL-XL and displacing pro-apoptotic proteins. This allows for the activation of BAX and BAK, leading to mitochondrial outer membrane permeabilization, cytochrome c release, and ultimately, apoptosis.

References

• 1. selleckchem.com [selleckchem.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Comparative Analysis of A-1155463 and Other BCL-XL Inhibitors: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the B-cell lymphoma-extra-large (BCL-XL) inhibitor A-1155463 with other notable alternatives. The information presented is supported by experimental data to facilitate informed decisions in drug discovery and preclinical research.

The BCL-2 family of proteins are central regulators of the intrinsic apoptotic pathway, with anti-apoptotic members like BCL-XL representing key therapeutic targets in oncology. Overexpression of BCL-XL is a known mechanism of resistance to various chemotherapies and is implicated in the survival of numerous tumor types. Small molecule inhibitors that act as BH3 mimetics, such as A-1155463, restore the natural process of apoptosis in cancer cells by binding to the hydrophobic groove of BCL-XL, thereby preventing it from sequestering pro-apoptotic proteins.

Quantitative Performance Analysis

The following tables summarize the in vitro binding affinities and cellular activities of A-1155463 in comparison to other well-characterized BCL-XL inhibitors.

Table 1: Comparison of In Vitro Binding Affinities (Ki)

Compound	BCL-XL Ki (nM)	BCL-2 Ki (nM)	BCL-w Ki (nM)	Mcl-1 Ki (nM)	Selectivity (BCL-2/BCL-XL)
A-1155463	<0.01[1]	80[1]	19[1]	>440[1]	>8000-fold[1]
A-1331852	<0.01[2][3][4]	6[2][3][4]	4[2][3][4]	142[2][3][4]	>600-fold
WEHI-539	1.1 (IC50)[5]	>400-fold selectivity[5]	>400-fold selectivity[5]	>400-fold selectivity[5]	>400-fold
Navitoclax (ABT-263)	≤0.5	≤1	≤1	Weak	Non-selective
A-385358	0.80[1]	67[1]	Not Reported	Not Reported	83.75-fold[1]

Table 2: Comparison of Cellular Activity (EC50)

Compound	Cell Line	EC50 (µM)	Dependency
A-1155463	Molt-4	0.07[6]	BCL-XL
A-1331852	Molt-4	0.006[3][4]	BCL-XL
WEHI-539	BCL-XL overexpressed MEFs	0.48[7]	BCL-XL
Navitoclax (ABT-263)	Varies	Varies	BCL-2/BCL-XL
A-385358	FL5.12/Bcl-xL	0.47 ± 0.05[1]	BCL-XL

Mechanism of Action and Signaling Pathway

BCL-XL inhibitors function as BH3 mimetics. They competitively bind to a hydrophobic groove on BCL-XL, displacing pro-apoptotic "BH3-only" proteins (e.g., BIM, BAD, PUMA). This leads to the activation of effector proteins BAX and BAK, which then oligomerize on the mitochondrial outer membrane, causing mitochondrial outer membrane permeabilization (MOMP). The subsequent release of cytochrome c into the cytoplasm initiates the caspase cascade, culminating in apoptosis.

BCL-XL Signaling Pathway and Inhibition

Experimental Protocols

Detailed methodologies for key experiments are crucial for the reproducibility and comparison of data.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Binding Assay

This assay is used to determine the binding affinity of inhibitors to BCL-XL.

Principle: The assay measures the disruption of the interaction between a fluorescently labeled BH3 peptide and a BCL-XL protein construct. Inhibition of this interaction by a compound results in a decrease in the FRET signal.

Protocol:

• Reagents: His-tagged BCL-XL protein, biotinylated BH3 peptide (e.g., from BIM), Europium-labeled anti-His antibody (donor), and Streptavidin-labeled fluorophore (acceptor).

• Procedure:

  • Add assay buffer, inhibitor (at various concentrations), and His-tagged BCL-XL to a 384-well plate.

  • Incubate for 15 minutes.

  • Add a pre-mixed solution of biotinylated BH3 peptide and Streptavidin-labeled fluorophore.

  • Incubate for 60 minutes at room temperature.

  • Add Europium-labeled anti-His antibody.

  • Incubate for 30 minutes at room temperature.

  • Read the plate on a TR-FRET-compatible reader (excitation at 320-340 nm, emission at 615 nm and 665 nm).

• Data Analysis: The ratio of acceptor to donor emission is calculated. IC50 values are determined by plotting the FRET ratio against the inhibitor concentration. Ki values can then be calculated using the Cheng-Prusoff equation.

Cell Viability (MTT) Assay

This colorimetric assay assesses the impact of inhibitors on cell proliferation and viability.

Principle: The assay measures the metabolic activity of cells. Viable cells with active metabolism convert MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan (B1609692) product.

Protocol:

• Cell Seeding: Plate BCL-XL-dependent cells (e.g., Molt-4) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of the BCL-XL inhibitor and incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage relative to untreated control cells. EC50 values are calculated by plotting cell viability against inhibitor concentration.

In Vivo Tumor Xenograft Model

This model evaluates the anti-tumor efficacy of BCL-XL inhibitors in a living organism.

Principle: Human cancer cells (e.g., H146 small cell lung cancer) are implanted into immunocompromised mice. Once tumors are established, the mice are treated with the inhibitor, and tumor growth is monitored.

Protocol:

• Cell Implantation: Subcutaneously inject a suspension of H146 cells into the flank of SCID mice.

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Administer the BCL-XL inhibitor (e.g., A-1155463) via a suitable route (e.g., intraperitoneal injection) at a predetermined dose and schedule. A vehicle control group should be included.

• Monitoring: Measure tumor volume and body weight regularly (e.g., twice weekly).

• Endpoint: At the end of the study, tumors can be excised for further analysis (e.g., immunohistochemistry for apoptosis markers).

• Data Analysis: Compare the tumor growth rates between the treated and control groups to determine the anti-tumor efficacy.

Experimental Workflow

The following diagram illustrates a typical workflow for the preclinical evaluation of BCL-XL inhibitors.

Workflow for BCL-XL Inhibitor Evaluation

Conclusion

A-1155463 stands out as a highly potent and selective BCL-XL inhibitor with picomolar binding affinity and significant selectivity over other BCL-2 family members.[1] Its successor, A-1331852, maintains high potency for BCL-XL while exhibiting slightly reduced selectivity against BCL-2 and BCL-w.[2][3][4] In contrast, Navitoclax is a potent but non-selective inhibitor of BCL-2, BCL-XL, and BCL-w, which has been associated with on-target toxicities such as thrombocytopenia due to BCL-XL's role in platelet survival. WEHI-539 is another selective BCL-XL inhibitor, though it is generally less potent in cellular assays compared to the 'A-' series of compounds. The choice of inhibitor for preclinical studies will depend on the specific experimental goals, with A-1155463 and A-1331852 offering superior selectivity for interrogating BCL-XL-dependent biology. This guide provides a foundational framework for comparing these critical research tools.

References

• 1. Functions of BCL-XL at the Interface between Cell Death and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. Bcl-xL: A Focus on Melanoma Pathobiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PROTAC-mediated dual degradation of BCL-xL and BCL-2 is a highly effective therapeutic strategy in small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. Identification of BCL-XL as highly active survival factor and promising therapeutic target in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for the Handling and Disposal of A-1155463

For researchers, scientists, and drug development professionals, the proper management of investigational compounds is paramount to ensuring laboratory safety and environmental protection. This document provides a comprehensive guide to the operational handling and disposal of A-1155463, a potent and selective BCL-XL inhibitor. Adherence to these procedures is critical for minimizing exposure risks and maintaining a safe research environment.

Operational Plan: Safe Handling and Storage

Proper handling and storage of A-1155463 are essential to maintain its integrity and prevent accidental exposure.

Personal Protective Equipment (PPE): When handling A-1155463, appropriate personal protective equipment should be worn at all times. This includes:

• Eye Protection: Safety glasses with side-shields.

• Hand Protection: Protective gloves (e.g., nitrile).

• Body Protection: Laboratory coat.

• Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or if handling the compound as a powder to avoid dust formation.

Handling Precautions:

• Avoid contact with skin, eyes, and clothing.

• Avoid inhalation of dust or aerosols.

• Ensure adequate ventilation in the work area.

• Use in a designated area, away from general laboratory traffic.

• Wash hands thoroughly after handling.

Storage Conditions: To ensure the stability of A-1155463, it should be stored under the following conditions:

Form	Storage Temperature	Duration
Powder	-20°C	3 years
4°C	2 years
In solvent	-80°C	2 years
-20°C	1 year
Data from MedchemExpress

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.

Disposal Plan: Proper Disposal Procedures for A-1155463

The disposal of A-1155463 and its contaminated waste must be carried out in accordance with institutional and local regulations for hazardous chemical waste.

Step-by-Step Disposal Procedure:

• Segregation: All waste contaminated with A-1155463, including unused compound, empty vials, contaminated labware (pipette tips, tubes), and personal protective equipment (gloves, gowns), must be segregated from non-hazardous laboratory trash.

• Waste Containers:

  • Solid Waste: Place all solid waste contaminated with A-1155463 into a designated, leak-proof, and clearly labeled hazardous waste container. The container should be marked with "Hazardous Chemical Waste" and the specific chemical name "A-1155463."

  • Liquid Waste: Collect all liquid waste containing A-1155463 in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with other incompatible chemical waste streams.

  • Sharps: Any sharps (needles, scalpels) contaminated with A-1155463 must be disposed of in a designated sharps container that is puncture-resistant and leak-proof.

• Decontamination:

  • Work Surfaces: Decontaminate work surfaces where A-1155463 was handled using an appropriate solvent (e.g., ethanol (B145695) or isopropanol) followed by a detergent and water. All cleaning materials (wipes, absorbent pads) must be disposed of as hazardous waste.

  • Glassware: Reusable glassware should be decontaminated by soaking in a suitable solvent and then washing thoroughly.

• Waste Pickup and Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of A-1155463 down the drain or in the regular trash.

Quantitative Data

The following tables summarize key quantitative data for A-1155463.

Solubility Data:

Solvent	Solubility
DMSO	≥ 34 mg/mL (≥ 50.77 mM)
Data from Selleckchem

Biological Activity:

Parameter	Value	Cell Line/Assay Condition
EC50	70 nM	Molt-4 cells[1]
Ki	<0.01 nM	BCL-XL (Cell-free assay)
19 nM	BCL-W (Cell-free assay)
>440 nM	MCL-1 (Cell-free assay)
Data from various research articles

Experimental Protocols

Cell Viability (Cytotoxicity) Assay using CellTiter-Glo®

This protocol is a common method for assessing the effect of A-1155463 on cell viability.

Materials:

• A-1155463 stock solution (dissolved in DMSO)

• Cell line of interest (e.g., MOLT-4)

• Complete cell culture medium

• Opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed the cells in an opaque-walled 96-well plate at a predetermined optimal density in 100 µL of complete culture medium per well.

  • Incubate the plate overnight at 37°C in a humidified CO2 incubator to allow for cell attachment (for adherent cells) and recovery.

• Compound Treatment:

  • Prepare serial dilutions of A-1155463 in complete culture medium from the DMSO stock solution. Ensure the final DMSO concentration in all wells is consistent and non-toxic to the cells (typically ≤ 0.5%).

  • Include wells with vehicle control (medium with the same concentration of DMSO as the treated wells) and wells with medium only (for background luminescence).

  • Add the desired concentrations of A-1155463 to the appropriate wells.

  • Incubate the plate for the desired treatment period (e.g., 48 or 72 hours).

• CellTiter-Glo® Assay:

  • Equilibrate the CellTiter-Glo® reagent and the cell plate to room temperature for approximately 30 minutes.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a luminometer.

  • Subtract the average background luminescence (from medium-only wells) from all other readings.

  • Normalize the data to the vehicle-treated control wells (representing 100% viability).

  • Plot the normalized viability data against the log of the A-1155463 concentration and fit a dose-response curve to determine the EC50 value.

Signaling Pathway Diagram

A-1155463 is a selective inhibitor of BCL-XL, a key anti-apoptotic protein. By inhibiting BCL-XL, A-1155463 disrupts the sequestration of pro-apoptotic proteins like BIM, leading to the activation of BAX and BAK, mitochondrial outer membrane permeabilization, cytochrome c release, and subsequent caspase activation, ultimately resulting in apoptosis.

Caption: BCL-XL signaling pathway and the mechanism of action of A-1155463.

References

• 1. OUH - Protocols [ous-research.no]